(32-Carbonyl)-RMC-5552

Core Science & Biosynthesis

(32-Carbonyl)-RMC-5552: A Technical Guide to its Mechanism of Action as a Bi-Steric mTORC1-Selective Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(32-Carbonyl)-RMC-5552, more commonly known as RMC-5552, is a first-in-class, potent, and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3][4] Its unique mechanism of action, involving simultaneous binding to both the allosteric FKBP12-rapamycin-binding (FRB) domain and the orthosteric ATP-binding site of mTOR, allows for profound and selective inhibition of mTORC1 signaling.[4][5] This dual engagement overcomes a key limitation of previous generations of mTOR inhibitors by effectively suppressing the phosphorylation of the translational repressor protein, eukaryotic initiation factor 4E-binding protein 1 (4EBP1).[1][3] By inhibiting 4EBP1 phosphorylation, RMC-5552 impedes the translation of key oncoproteins, leading to anti-proliferative and pro-apoptotic effects in cancer cells with hyperactivated mTORC1 signaling.[2][5] Preclinical and clinical studies have demonstrated the potential of RMC-5552 as a promising therapeutic agent in various solid tumors, both as a monotherapy and in combination with other targeted agents, such as RAS(ON) inhibitors.[1][6]

Introduction: The mTOR Signaling Pathway and the Rationale for mTORC1-Selective Inhibition

The phosphatidylinositol 3-kinase (PI3K)/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Hyperactivation of this pathway is a frequent event in human cancers, making it a prime target for therapeutic intervention. The central effector of this pathway is mTOR, a serine/threonine kinase that exists in two distinct multiprotein complexes: mTORC1 and mTORC2.

• mTORC1: Composed of mTOR, regulatory-associated protein of mTOR (Raptor), and other proteins, mTORC1 is a master regulator of protein synthesis. It phosphorylates key substrates such as S6 kinase (S6K) and 4EBP1, leading to increased translation of mRNAs essential for cell growth and proliferation.

• mTORC2: Containing mTOR and rapamycin-insensitive companion of mTOR (Rictor), mTORC2 is involved in the activation of AKT and other kinases, thereby regulating cell survival and cytoskeletal organization.

While dual inhibition of mTORC1 and mTORC2 has been explored, it is often associated with dose-limiting toxicities, such as hyperglycemia, due to the disruption of mTORC2-mediated glucose homeostasis. Therefore, selective inhibition of mTORC1 offers a more targeted approach to cancer therapy with a potentially improved therapeutic window.

Mechanism of Action of RMC-5552: A Bi-Steric Approach

RMC-5552 represents a novel class of "bi-steric" inhibitors that are designed for high-potency and selective inhibition of mTORC1.[4] Its structure comprises a rapamycin-like macrocycle that binds to the FRB domain of mTOR in complex with FKBP12, and a synthetic ATP-competitive inhibitor moiety connected by a linker. This unique architecture allows RMC-5552 to simultaneously occupy both the allosteric and orthosteric sites of mTORC1.

This bi-steric engagement leads to a significantly deeper and more sustained inhibition of mTORC1 activity compared to allosteric inhibitors (rapalogs) or orthosteric inhibitors alone. A critical consequence of this profound inhibition is the effective suppression of 4EBP1 phosphorylation.[1][3] Unphosphorylated 4EBP1 binds tightly to the eukaryotic translation initiation factor 4E (eIF4E), preventing the assembly of the eIF4F complex and thereby inhibiting cap-dependent translation of oncogenic proteins.

Signaling Pathway Diagram

Caption: Mechanism of action of RMC-5552 on the mTOR signaling pathway.

Quantitative Data

Table 1: In Vitro Potency and Selectivity of RMC-5552

Target/Biomarker	Assay Type	Cell Line	IC50 (nM)	mTORC1/mTORC2 Selectivity	Reference
p-S6K (mTORC1 substrate)	Cellular Assay	MDA-MB-468	0.14	~40-fold	[7]
p-4EBP1 (mTORC1 substrate)	Cellular Assay	MDA-MB-468	0.48	~40-fold	[7]
p-AKT (mTORC2 substrate)	Cellular Assay	MDA-MB-468	19	~40-fold	[7]

Table 2: Preclinical In Vivo Efficacy of RMC-5552

Tumor Model	Dosing Regimen	Outcome	Reference
HCC1954 human breast cancer xenograft	1 mg/kg, weekly, intraperitoneal	Significant tumor growth inhibition	[8]
HCC1954 human breast cancer xenograft	3 mg/kg, weekly, intraperitoneal	Tumor stasis	[8]
KRAS-mutant NSCLC models (with RAS(ON) inhibitors)	Not specified	Enhanced tumor apoptosis and durable tumor regressions	[1][6]

Table 3: Phase 1/1b Clinical Trial (NCT04774952) Overview

Parameter	Description	Reference
Study Design	Open-label, multicenter, dose-escalation and dose-expansion	[9]
Patient Population	Adult patients with advanced relapsed or refractory solid tumors	[9]
Dose Levels (escalation)	1.6, 3, 6, 8, 10, 12, 16 mg IV weekly	[10]
Most Common Drug-Related Adverse Events (>25%)	Mucositis/stomatitis (43%), decreased appetite (29%)	[11]
Preliminary Efficacy (at doses ≥6 mg)	1 confirmed Partial Response (PR) in a patient with head and neck cancer (PTEN mutation), 3 patients with Stable Disease (SD)	[1][11]

Experimental Protocols

In Vitro Cellular Assays for mTORC1/mTORC2 Inhibition

Objective: To determine the potency and selectivity of RMC-5552 in inhibiting the phosphorylation of mTORC1 and mTORC2 substrates in a cellular context.

Methodology:

• Cell Culture: MDA-MB-468 human breast cancer cells are cultured in appropriate media supplemented with fetal bovine serum.

• Compound Treatment: Cells are treated with a serial dilution of RMC-5552 for a specified period (e.g., 2 hours).

• Cell Lysis: Following treatment, cells are lysed to extract total protein.

• Western Blotting or ELISA: Protein lysates are analyzed by Western blotting or enzyme-linked immunosorbent assay (ELISA) using specific antibodies to detect the phosphorylated forms of S6K (a downstream target of S6K1), 4EBP1 (mTORC1 substrates), and AKT at Ser473 (an mTORC2 substrate).

• Data Analysis: The intensity of the phosphorylated protein bands is quantified and normalized to a loading control (e.g., total protein or a housekeeping gene). IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation. The mTORC1/mTORC2 selectivity is determined by the ratio of the p-AKT IC50 to the p-4EBP1 IC50.

In Vivo Xenograft Studies

Objective: To evaluate the anti-tumor efficacy of RMC-5552 in a preclinical animal model.

Methodology (based on HCC1954 xenograft model): [8]

• Cell Line and Animal Model: HCC1954 human breast cancer cells are implanted subcutaneously into immunocompromised mice (e.g., BALB/c nude mice).

• Tumor Growth and Randomization: Tumors are allowed to grow to a specified size (e.g., 100-200 mm³), after which the animals are randomized into treatment and vehicle control groups.

• Drug Administration: RMC-5552 is formulated in a suitable vehicle and administered to the treatment group at specified doses and schedules (e.g., 1 mg/kg and 3 mg/kg, once weekly via intraperitoneal injection). The control group receives the vehicle only.

• Tumor Volume Measurement: Tumor dimensions are measured regularly (e.g., twice weekly) with calipers, and tumor volume is calculated using the formula: (width² x length)/2.

• Monitoring: Animal body weight and general health are monitored throughout the study as indicators of toxicity.

• Pharmacodynamic Analysis: At the end of the study, tumors may be excised at various time points after the final dose to assess the in vivo inhibition of mTORC1 signaling (e.g., by measuring p-4EBP1 levels).

• Data Analysis: Tumor growth curves are plotted for each group, and statistical analyses (e.g., t-test or ANOVA) are performed to determine the significance of the anti-tumor effect.

Experimental Workflow Diagram

Caption: General experimental workflow for preclinical evaluation of RMC-5552.

Clinical Development

RMC-5552 is currently being evaluated in a Phase 1/1b clinical trial (NCT04774952) for the treatment of adult patients with advanced solid tumors that have relapsed or are refractory to standard therapies.[9] The study aims to determine the safety, tolerability, pharmacokinetics, and preliminary efficacy of RMC-5552 monotherapy. Initial results have shown that RMC-5552 is clinically active in tumors with mTORC1 signaling activation at a tolerable dose and schedule.[1]

A key clinical observation is the low incidence of hyperglycemia, which is a common dose-limiting toxicity for pan-mTOR inhibitors. This finding supports the preclinical hypothesis that the mTORC1-selective mechanism of RMC-5552 spares mTORC2 function, leading to a more favorable safety profile. The most frequently observed adverse event is mucositis/stomatitis, a known class effect of mTOR inhibitors.

Clinical Trial Workflow Diagram

Caption: Simplified workflow of the RMC-5552 Phase 1/1b clinical trial.

Future Directions and Combination Therapies

The potent and selective inhibition of mTORC1 by RMC-5552 makes it an attractive candidate for combination therapies. The mTOR pathway is known to play a role in resistance to various targeted therapies, including inhibitors of the RAS pathway. Preclinical studies have already demonstrated marked combinatorial anti-tumor activity of RMC-5552 with RAS(ON) inhibitors in KRAS-mutant cancer models.[1][6] This suggests that RMC-5552 could be a valuable "companion inhibitor" to overcome or delay the development of resistance to RAS-targeted therapies. Future clinical investigations will likely focus on exploring these combination strategies in genetically defined patient populations.

Conclusion

(32-Carbonyl)-RMC-5552 is a pioneering bi-steric inhibitor that achieves potent and selective inhibition of mTORC1. Its unique mechanism of action, which leads to the effective suppression of 4EBP1 phosphorylation, addresses a key limitation of previous mTOR inhibitors. The promising preclinical and early clinical data suggest that RMC-5552 has the potential to be a valuable therapeutic agent for patients with cancers driven by hyperactive mTORC1 signaling. Further clinical development, particularly in combination with other targeted therapies, will be crucial in defining its role in the oncology treatment landscape.

References

• 1. ascopubs.org [ascopubs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. ASCO – American Society of Clinical Oncology [asco.org]

(32-Carbonyl)-RMC-5552: A Deep Dive into its mTORC1 Selectivity Profile

For Immediate Release

REDWOOD CITY, Calif. – This technical guide provides an in-depth analysis of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1) selectivity profile of (32-Carbonyl)-RMC-5552, a potent, first-in-class bi-steric inhibitor. Developed for researchers, scientists, and drug development professionals, this document outlines the quantitative biochemical and cellular data, detailed experimental protocols, and key signaling pathways associated with this novel therapeutic agent. RMC-5552 is currently under evaluation in clinical trials for the treatment of solid tumors.[1]

(32-Carbonyl)-RMC-5552, and its closely related analog RMC-5552 (where the C32 carbonyl is reduced to a hydroxyl group), represent a third generation of mTOR inhibitors designed to overcome the limitations of previous agents.[2][3] Unlike first-generation rapalogs that weakly inhibit 4EBP1 phosphorylation and second-generation ATP-competitive inhibitors that lack selectivity for mTORC1 over mTORC2, RMC-5552 exhibits potent and selective inhibition of mTORC1.[4][5] This selectivity is achieved through a unique bi-steric mechanism, simultaneously engaging both the allosteric (FRB domain) and orthosteric (ATP-binding site) pockets of mTORC1.[1][6]

Quantitative Selectivity Profile

The selectivity of RMC-5552 for mTORC1 over mTORC2 is a key feature, mitigating the side effects associated with mTORC2 inhibition, such as hyperglycemia.[2] The following tables summarize the quantitative data from biochemical and cellular assays.

Compound	Assay	Target	IC50 (nM)	Reference
RMC-5552	Cellular	p4EBP1 (mTORC1)	0.48	[4]
Cellular	pS6K (mTORC1)	0.14	MedChemExpress
Cellular	pAKT (mTORC2)	19	MedChemExpress
(32-Carbonyl)-RMC-5552	Cellular	p-P70S6K (T389) (mTORC1)	pIC50 > 9	Patent WO2019212990A1
Cellular	p-4E-BP1 (T37/36) (mTORC1)	pIC50 > 9	Patent WO2019212990A1
Cellular	p-AKT1/2/3 (S473) (mTORC2)	pIC50 between 8 and 9	Patent WO2019212990A1

Compound	Selectivity Metric	Fold Selectivity	Reference
RMC-5552	mTORC1/mTORC2 (pAKT IC50 / p4EBP1 IC50)	~40-fold	[2][7]
mTORC1 over other lipid kinases	>53-fold	[1]

Signaling Pathway and Mechanism of Action

RMC-5552's bi-steric inhibition of mTORC1 effectively suppresses the phosphorylation of downstream substrates, including 4EBP1 and S6K.[2][8] This leads to the inhibition of cap-dependent translation, a critical process for tumor cell growth and proliferation.[4] The following diagram illustrates the PI3K/mTOR signaling pathway and the specific inhibitory action of RMC-5552.

Figure 1: PI3K/mTOR signaling pathway and RMC-5552's mechanism of action.

Experimental Protocols

The determination of RMC-5552's mTORC1 selectivity involves a series of biochemical and cellular assays. Below are the detailed methodologies for the key experiments.

Cellular Assay for mTORC1/mTORC2 Inhibition

Objective: To determine the IC50 values for the inhibition of mTORC1 (p4EBP1 T37/T46) and mTORC2 (pAKT S473) in a cellular context.

Cell Line: MDA-MB-468 human breast cancer cells.

Protocol:

• Cell Culture: MDA-MB-468 cells are cultured in a suitable medium (e.g., DMEM) supplemented with 10% fetal bovine serum and antibiotics at 37°C in a humidified 5% CO2 incubator.

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: A serial dilution of RMC-5552 is prepared in the culture medium. The existing medium is removed from the cells, and the medium containing the various concentrations of the inhibitor is added. Cells are typically treated for a period of 2 to 4 hours.

• Cell Lysis: After treatment, the cells are washed with ice-cold PBS and lysed with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard protein assay (e.g., BCA assay).

• Western Blotting:

  • Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • The membrane is incubated overnight at 4°C with primary antibodies specific for phospho-4EBP1 (Thr37/46), phospho-AKT (Ser473), total 4EBP1, total AKT, and a loading control (e.g., GAPDH or β-actin).

  • The membrane is washed with TBST and then incubated with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • After further washing, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: The band intensities are quantified using densitometry software. The ratio of the phosphorylated protein to the total protein is calculated for each concentration of the inhibitor. The IC50 values are then determined by fitting the dose-response data to a four-parameter logistic equation.

The following diagram outlines the experimental workflow for determining the mTORC1 selectivity of RMC-5552.

Figure 2: Experimental workflow for mTORC1 selectivity assessment.

Conclusion

(32-Carbonyl)-RMC-5552 and its analog RMC-5552 are highly potent and selective bi-steric inhibitors of mTORC1. The data presented in this guide demonstrate a significant selectivity window for mTORC1 over mTORC2, which is a critical attribute for an improved therapeutic profile. The detailed experimental protocols provided herein will enable researchers to further investigate the nuanced activity of this promising class of anti-cancer agents. The unique bi-steric mechanism of action holds the potential for deeper and more durable inhibition of mTORC1 signaling in tumors with hyperactive mTOR pathways.

References

• 1. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JCI - Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 [jci.org]
• 4. ckb.genomenon.com [ckb.genomenon.com]
• 5. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ClinicalTrials.gov [clinicaltrials.gov]

A Technical Deep Dive: (32-Carbonyl)-RMC-5552 Versus Rapamycin in mTORC1 Inhibition

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The mechanistic target of rapamycin (B549165) complex 1 (mTORC1) is a pivotal regulator of cell growth and proliferation, making it a prime target for therapeutic intervention, particularly in oncology. For decades, rapamycin and its analogs (rapalogs) have been the primary tools for allosterically inhibiting mTORC1. However, their efficacy is often limited by their incomplete inhibition of key mTORC1 substrates, most notably the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1). This has spurred the development of next-generation mTORC1 inhibitors.

This technical guide provides a comprehensive comparison of the novel bi-steric mTORC1-selective inhibitor, (32-Carbonyl)-RMC-5552, and the archetypal mTORC1 inhibitor, rapamycin. We delve into their distinct mechanisms of action, present a quantitative analysis of their inhibitory profiles, and provide detailed experimental protocols for their evaluation. (32-Carbonyl)-RMC-5552 emerges as a potent and highly selective inhibitor that overcomes the key limitation of rapamycin by effectively suppressing 4E-BP1 phosphorylation, leading to superior anti-proliferative and pro-apoptotic activity in preclinical models.

Introduction: The Evolving Landscape of mTORC1 Inhibition

The PI3K/AKT/mTOR signaling pathway is one of the most frequently dysregulated pathways in human cancer.[1] mTOR, a serine/threonine kinase, exists in two distinct complexes: mTORC1 and mTORC2.[2] mTORC1, the focus of this guide, integrates signals from growth factors, nutrients, and cellular energy status to control protein synthesis, lipid synthesis, and autophagy.[2]

Rapamycin , a macrolide natural product, was the first discovered mTOR inhibitor.[3] It acts allosterically by binding to FKBP12, and this complex then binds to the FRB domain of mTOR within mTORC1, leading to partial inhibition of its kinase activity.[2] While effective at inhibiting the phosphorylation of some mTORC1 substrates like S6 kinase 1 (S6K1), rapamycin and its analogs only weakly inhibit the phosphorylation of 4E-BP1.[4] The phosphorylation of 4E-BP1 is a critical step in releasing the eukaryotic initiation factor 4E (eIF4E), which is essential for the translation of many oncogenic mRNAs. Consequently, the inability of rapalogs to fully suppress 4E-BP1 phosphorylation is considered a major mechanism of intrinsic and acquired resistance to these agents.[4]

(32-Carbonyl)-RMC-5552 represents a third generation of mTOR inhibitors, termed "bi-steric" inhibitors.[5][6] These molecules are engineered to simultaneously engage two distinct sites on mTORC1: the allosteric rapamycin-binding site (FRB domain) and the ATP-catalytic site.[6] This dual-binding mechanism results in a more profound and complete inhibition of mTORC1 kinase activity, including the robust suppression of 4E-BP1 phosphorylation.[4][7] Furthermore, RMC-5552 is designed to be highly selective for mTORC1 over mTORC2, thereby avoiding the toxicities associated with dual mTORC1/mTORC2 inhibitors, such as hyperglycemia.[8][9]

Mechanism of Action: A Tale of Two Binding Modes

The fundamental difference in the inhibitory mechanism of (32-Carbonyl)-RMC-5552 and rapamycin underlies their distinct biological activities.

Rapamycin:

• Allosteric Inhibition: Rapamycin forms a gain-of-function complex with the intracellular immunophilin FKBP12.[2]

• Incomplete Substrate Inhibition: This rapamycin-FKBP12 complex binds to the FRB domain of mTOR in mTORC1, sterically hindering the association of some substrates, like S6K1, with the catalytic site. However, other substrates, such as 4E-BP1, are less sensitive to this allosteric inhibition.[4][10]

(32-Carbonyl)-RMC-5552:

• Bi-steric Inhibition: RMC-5552 is a chimeric molecule consisting of a rapamycin-like moiety linked to an ATP-competitive mTOR kinase inhibitor.[5][6]

• Complete Substrate Inhibition: The rapamycin portion anchors the molecule to the FRB domain of mTORC1, while the kinase inhibitor moiety simultaneously occupies the ATP-binding pocket of the mTOR kinase domain.[11] This dual engagement leads to a near-complete shutdown of mTORC1 catalytic activity, resulting in the potent inhibition of phosphorylation of all known mTORC1 substrates, including 4E-BP1.[4][7]

References

• 1. (32-Carbonyl)-RMC-5552 | TargetMol [targetmol.com]
• 2. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Nasdaq [nasdaq.com]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol [bio-protocol.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ASCO – American Society of Clinical Oncology [asco.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. (32-Carbonyl)-RMC-5552 | CymitQuimica [cymitquimica.com]
• 9. researchgate.net [researchgate.net]
• 10. In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol [en.bio-protocol.org]
• 11. pubs.acs.org [pubs.acs.org]

Preclinical Efficacy of (32-Carbonyl)-RMC-5552: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical data supporting the efficacy of (32-Carbonyl)-RMC-5552, a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). The following sections detail the molecule's mechanism of action, summarize key quantitative data from in vitro and in vivo studies, and provide methodologies for the cited experiments.

Introduction

(32-Carbonyl)-RMC-5552 is a novel investigational agent designed to overcome the limitations of previous generations of mTOR inhibitors. By acting as a bi-steric inhibitor, it engages both the orthosteric and allosteric sites of mTORC1, leading to profound and selective inhibition of its downstream signaling.[1][2] This unique mechanism results in potent suppression of 4E-binding protein 1 (4EBP1) phosphorylation, a critical step in the regulation of protein translation that is often inadequately addressed by other mTOR inhibitors.[3][4] The high selectivity for mTORC1 over mTORC2 minimizes the risk of hyperglycemia, a common dose-limiting toxicity associated with pan-mTOR inhibitors.[1] Preclinical evidence highlights the potential of RMC-5552 as a monotherapy and in combination with other targeted agents, particularly in cancers with hyperactive mTOR signaling.[3][5]

Mechanism of Action and Signaling Pathway

RMC-5552 exerts its anti-tumor effects by potently and selectively inhibiting mTORC1. This kinase complex plays a central role in cell growth, proliferation, and survival by integrating signals from various growth factors and nutrient availability. Upon activation, mTORC1 phosphorylates key downstream effectors, including the ribosomal protein S6 kinase (S6K) and 4EBP1. Phosphorylation of 4EBP1 leads to its dissociation from the eukaryotic translation initiation factor 4E (eIF4E), allowing for the initiation of cap-dependent translation of mRNAs encoding for proteins crucial for cell growth and proliferation.

RMC-5552's bi-steric mechanism of action involves simultaneous binding to two distinct sites on mTORC1: the FKBP12-rapamycin-binding (FRB) allosteric site and the ATP-binding catalytic site. This dual engagement leads to a more profound and sustained inhibition of mTORC1 activity compared to allosteric (rapalogs) or orthosteric (catalytic) inhibitors alone. A key consequence of this potent inhibition is the robust suppression of 4EBP1 phosphorylation, thereby maintaining the sequestration of eIF4E and inhibiting the translation of oncogenic proteins.[3]

References

• 1. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ascopubs.org [ascopubs.org]
• 4. ascopubs.org [ascopubs.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to (32-Carbonyl)-RMC-5552: A Potent and Selective mTOR Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

(32-Carbonyl)-RMC-5552 is a potent, next-generation inhibitor of the mechanistic target of rapamycin (B549165) (mTOR), a critical regulator of cell growth, proliferation, and metabolism. This document provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of (32-Carbonyl)-RMC-5552. Detailed experimental protocols for its synthesis and biological characterization, derived from key patent literature, are presented to facilitate further research and development. Furthermore, this guide visualizes the mTOR signaling pathway and a representative experimental workflow using Graphviz diagrams to provide a clear and concise understanding of its mechanism of action and practical application in a research setting.

Chemical Structure and Properties

(32-Carbonyl)-RMC-5552 is a complex macrolide, a derivative of rapamycin, designed as a bi-steric inhibitor of mTOR. Its chemical structure is characterized by a modification at the C32 position of the rapamycin core, which plays a crucial role in its interaction with the mTOR protein complex.

Chemical Structure:

(A 2D chemical structure diagram of (32-Carbonyl)-RMC-5552 would be inserted here if image generation were supported.)

Physicochemical and Pharmacological Properties:

The key identifying and activity data for (32-Carbonyl)-RMC-5552 are summarized in the table below. This information is critical for its application in experimental settings.

Property	Value	Reference
CAS Number	2382768-55-8	[1]
Molecular Formula	C₉₃H₁₃₄N₁₀O₂₄	[1]
Molecular Weight	1776.11 g/mol	[1]
pIC₅₀ (p-P70S6K-T389)	> 9	[1]
pIC₅₀ (p-4E-BP1-T37/36)	> 9	[1]
pIC₅₀ (p-AKT1/2/3-S473)	8 - 9	[1]

Mechanism of Action and Signaling Pathway

(32-Carbonyl)-RMC-5552 exerts its biological effect by inhibiting the kinase activity of mTOR, a serine/threonine kinase that is a central node in the PI3K/Akt/mTOR signaling pathway. This pathway is frequently dysregulated in various diseases, including cancer, making it a prime target for therapeutic intervention. mTOR exists in two distinct complexes, mTORC1 and mTORC2, which regulate different downstream cellular processes. (32-Carbonyl)-RMC-5552, like its parent compound RMC-5552, is designed to be a bi-steric inhibitor, interacting with both the FKBP12-rapamycin binding (FRB) domain and the ATP-binding site of mTOR, leading to potent and selective inhibition of mTORC1. The high pIC₅₀ values for the phosphorylation of P70S6K and 4E-BP1, both downstream targets of mTORC1, confirm its potent inhibitory activity. The slightly lower pIC₅₀ for AKT phosphorylation, a substrate of mTORC2, suggests a degree of selectivity for mTORC1 over mTORC2.

PI3K/Akt/mTOR Signaling Pathway and Inhibition by (32-Carbonyl)-RMC-5552:

Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of (32-Carbonyl)-RMC-5552.

Experimental Protocols

The following protocols are adapted from the patent literature (WO2019212990A1) which describes the synthesis and characterization of C32-linked rapamycin analogs, including compounds structurally related to (32-Carbonyl)-RMC-5552. These procedures provide a foundational methodology for researchers working with this class of compounds.

General Synthesis of a C32-Carbonyl Linked Rapamycin Analog (Illustrative)

This protocol outlines a general multi-step synthesis for creating a bi-steric mTOR inhibitor by linking a rapamycin analog to an ATP-competitive inhibitor moiety via a linker.

Workflow for the Synthesis of a Bi-steric mTOR Inhibitor:

Caption: General synthetic workflow for C32-carbonyl linked rapamycin analogs.

Detailed Methodology:

• Step 1: Synthesis of C32-Keto-Amide Rapamycin Analog:

  • To a solution of rapamycin in a suitable aprotic solvent (e.g., dichloromethane), add a primary amine-containing linker in the presence of a dehydrating agent (e.g., sodium triacetoxyborohydride) at room temperature.

  • The reaction is stirred for 12-24 hours until completion, monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, the reaction mixture is quenched with a saturated aqueous solution of sodium bicarbonate and extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica (B1680970) gel to yield the C32-functionalized rapamycin analog.

• Step 2: Synthesis of the ATP-Competitive Inhibitor with a Linker:

  • The synthesis of the ATP-competitive inhibitor moiety with a terminal reactive group (e.g., a carboxylic acid or an amine) is typically a multi-step process specific to the desired inhibitor structure, as detailed in the patent literature.

  • A polyethylene (B3416737) glycol (PEG) or other suitable linker is then attached to this inhibitor moiety using standard coupling chemistries.

• Step 3: Coupling of Functionalized Rapamycin and Inhibitor-Linker:

  • The purified C32-functionalized rapamycin analog from Step 1 is dissolved in an aprotic solvent (e.g., dimethylformamide).

  • The ATP-competitive inhibitor with the linker from Step 2 is added, along with a peptide coupling reagent (e.g., HATU) and a non-nucleophilic base (e.g., diisopropylethylamine).

  • The reaction mixture is stirred at room temperature for 12-24 hours.

  • The progress of the reaction is monitored by LC-MS.

• Step 4: Purification and Characterization:

  • The final coupled product is purified using preparative high-performance liquid chromatography (HPLC).

  • The structure and purity of the final compound are confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

mTOR Kinase Activity Assay (LanthaScreen™)

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to determine the inhibitory activity of compounds against mTOR.

Methodology:

• Reagents:

  • mTOR kinase

  • Europium-labeled anti-phospho-substrate antibody

  • GFP-labeled substrate (e.g., a peptide derived from P70S6K or 4E-BP1)

  • ATP

  • Assay buffer (e.g., HEPES, pH 7.5, containing MgCl₂, Brij-35, and DTT)

  • (32-Carbonyl)-RMC-5552 or other test compounds

• Procedure:

  • Prepare a serial dilution of the test compound in DMSO.

  • In a 384-well plate, add the test compound, mTOR kinase, and the GFP-labeled substrate in the assay buffer.

  • Initiate the kinase reaction by adding ATP to a final concentration that is approximately the Km for mTOR.

  • Incubate the reaction mixture at room temperature for a specified period (e.g., 60 minutes).

  • Stop the reaction by adding EDTA.

  • Add the europium-labeled anti-phospho-substrate antibody.

  • Incubate for a further period (e.g., 30-60 minutes) to allow for antibody binding.

  • Read the plate on a TR-FRET compatible plate reader, measuring the emission at 665 nm (acceptor) and 620 nm (donor) following excitation at 340 nm.

• Data Analysis:

  • Calculate the TR-FRET ratio (emission at 665 nm / emission at 620 nm).

  • Plot the TR-FRET ratio against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

  • Convert the IC₅₀ to a pIC₅₀ value (-log(IC₅₀)).

Conclusion

(32-Carbonyl)-RMC-5552 is a highly potent and selective mTOR inhibitor with a well-defined mechanism of action. The data and protocols presented in this technical guide provide a solid foundation for researchers and drug development professionals to further investigate its therapeutic potential. The bi-steric inhibition of mTORC1 represents a promising strategy for the treatment of diseases driven by aberrant mTOR signaling. The detailed methodologies provided herein are intended to accelerate research efforts in this important area of drug discovery.

References

• 1. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Stability of the C32 Carbonyl in RMC-5552: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

December 9, 2025

Executive Summary

RMC-5552 is a first-in-class, investigational bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3] It is being developed for the treatment of cancers with hyperactive mTORC1 signaling. A key structural feature of RMC-5552 is the C32 carbonyl group, and its stability in vivo is a critical factor for the compound's overall pharmacokinetic and pharmacodynamic profile. While specific data on the metabolic fate of the C32 carbonyl of RMC-5552 is not publicly available, this guide synthesizes current knowledge on RMC-5552's mechanism, general principles of carbonyl metabolism, and relevant signaling pathways to provide a comprehensive technical overview.

Introduction to RMC-5552

RMC-5552 is a novel, potent, and selective inhibitor of mTORC1.[1][2][3] Unlike previous generations of mTOR inhibitors, RMC-5552 employs a bi-steric mechanism, binding to both the FKBP12-rapamycin binding (FRB) domain and the mTOR kinase active site.[3][4] This dual binding is designed to achieve deep and selective inhibition of mTORC1 over mTORC2, potentially leading to an improved therapeutic window by avoiding the metabolic side effects associated with mTORC2 inhibition.[2][3]

The chemical structure of RMC-5552 is complex, featuring a macrocyclic core derived from rapamycin.[3][5] Within this structure, the C32 carbonyl group is a key functional group. Its susceptibility to metabolic transformation could influence the drug's efficacy, duration of action, and potential for drug-drug interactions.

The mTOR and RAS Signaling Pathways

RMC-5552 targets the mTORC1 pathway, a central regulator of cell growth, proliferation, and survival.[6][7] The mTOR pathway is frequently hyperactivated in cancer, often through mutations in upstream signaling components like PI3K or through crosstalk with other oncogenic pathways, such as the RAS pathway.[3][8] The RAS proteins are small GTPases that act as molecular switches in signal transduction, controlling pathways like the MAPK/ERK and PI3K/AKT/mTOR cascades.[7][9][10] Understanding the interplay between these pathways is crucial for the rational development of targeted therapies like RMC-5552.

Figure 1. Simplified RAS and mTOR signaling pathways.

In Vivo Stability of Carbonyl Groups

The metabolic fate of a drug is a key determinant of its clinical utility. Carbonyl groups, such as the C32 ketone in RMC-5552, can be susceptible to in vivo reduction to the corresponding alcohol.[11][12] This biotransformation is primarily catalyzed by a superfamily of enzymes known as carbonyl reducing enzymes (CREs), which include aldo-keto reductases (AKRs) and short-chain dehydrogenases/reductases (SDRs).[12][13]

The rate and extent of carbonyl reduction are influenced by several factors:

• Steric Hindrance: The accessibility of the carbonyl group to the active site of CREs. A sterically hindered carbonyl is less likely to undergo reduction.

• Electronic Effects: The electron density around the carbonyl carbon. Electron-withdrawing groups can increase the susceptibility to reduction.

• Enzyme Specificity: The expression levels and substrate specificity of CREs can vary across species, tissues, and individuals.[13]

Carbonyl reduction can have significant pharmacological consequences, including:

• Inactivation: The resulting alcohol metabolite may have reduced or no affinity for the target, leading to inactivation of the drug.

• Altered Pharmacokinetics: The metabolite may have different solubility and clearance properties, affecting the drug's half-life and exposure.

• Formation of Chiral Centers: Reduction of a ketone can introduce a new chiral center, potentially leading to stereoisomers with different pharmacological or toxicological profiles.[13]

Hypothetical Assessment of C32 Carbonyl Stability in RMC-5552

While specific data is unavailable, a hypothetical experimental workflow can be outlined to assess the in vivo stability of the C32 carbonyl in RMC-5552.

Figure 2. Hypothetical workflow for assessing C32 carbonyl stability.

Data Summary (Hypothetical)

The following tables present a hypothetical summary of data that would be generated from the experimental workflow described above. Note: This data is for illustrative purposes only and is not based on actual experimental results for RMC-5552.

Table 1: In Vitro Metabolic Stability of RMC-5552

System	Species	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Liver Microsomes (+NADPH)	Human	> 60	< 10
Rat	45	25
Mouse	30	40
Hepatocytes	Human	> 120	< 5
Rat	90	15
Mouse	60	30

Table 2: In Vivo Pharmacokinetic Parameters of RMC-5552 (Hypothetical)

Species	Dose (mg/kg, IV)	Cmax (ng/mL)	AUC (ng·h/mL)	CL (mL/h/kg)	Vd (L/kg)
Rat	1	500	1200	0.8	1.5
Mouse	1	450	900	1.1	2.0

Table 3: Metabolite Profile of RMC-5552 in Rat Plasma (Hypothetical)

Metabolite	Proposed Structure	% of Total Drug-Related Material in Plasma (AUC)
M1	C32-hydroxy-RMC-5552	< 5%
M2	Oxidative Metabolite 1	~10%
M3	Oxidative Metabolite 2	~8%
Unchanged RMC-5552	-	> 75%

Conclusion

The in vivo stability of the C32 carbonyl group is a critical attribute of RMC-5552 that influences its overall disposition and pharmacological activity. Based on the general principles of drug metabolism, the steric hindrance around the C32 position within the macrocyclic structure of RMC-5552 may limit its accessibility to carbonyl reducing enzymes, potentially favoring a metabolic profile dominated by other pathways. However, without specific experimental data, this remains a hypothesis. The preclinical and clinical development of RMC-5552 will have undoubtedly involved a thorough characterization of its metabolic fate, including a definitive assessment of the stability of the C32 carbonyl. For researchers and drug development professionals, understanding these principles and experimental approaches is essential for the evaluation and development of complex molecules like RMC-5552.

References

• 1. ASCO – American Society of Clinical Oncology [asco.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rcsb.org [rcsb.org]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. Facebook [cancer.gov]
• 7. Ras pathway | Abcam [abcam.com]
• 8. RAS signaling pathways, mutations and their role in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cusabio.com [cusabio.com]
• 10. longdom.org [longdom.org]
• 11. Carbonyl reduction pathways in drug metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The role of carbonyl reductase 1 in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]

(32-Carbonyl)-RMC-5552 and its Interaction with FKBP12: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

RMC-5552 is a novel, potent, and selective bi-steric inhibitor of the mammalian target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3][4] Its mechanism of action is contingent upon its initial binding to the FK506-binding protein 12 (FKBP12). The resulting RMC-5552-FKBP12 complex then targets the FRB domain of mTOR, leading to the allosteric inhibition of mTORC1.[5][6][7] This technical guide provides a comprehensive overview of the binding characteristics of RMC-5552 to FKBP12, methodologies for determining such interactions, and the relevant signaling context. While specific quantitative binding affinity data for the (32-Carbonyl)-RMC-5552 derivative with FKBP12 is not publicly available, this document outlines the established protocols and reference data for analogous interactions, providing a framework for its characterization.

Quantitative Data on Ligand Binding to FKBP12

To provide a reference for the anticipated binding affinity of RMC-5552 to FKBP12, the following table summarizes the binding affinities of other known ligands to FKBP12. These values have been determined using various biophysical techniques.

Ligand	Assay Type	Affinity (Kd or Ki)
Rapamycin	Scintillation Proximity Assay	3.5 nM (IC50)
FK506	Scintillation Proximity Assay	0.4 nM (Kd)
SLF	Fluorescence Polarization	2.6 µM (IC50)
Rapamycin	Isothermal Titration Calorimetry	0.24 nM (Kd)
Rapamycin (in presence of FRB)	Isothermal Titration Calorimetry	0.10 nM (Kd)

Experimental Protocols for Determining Binding Affinity

The characterization of the binding affinity between a small molecule like RMC-5552 and a protein such as FKBP12 is fundamental to understanding its potency and mechanism of action. Several robust biophysical techniques are routinely employed for this purpose.

Fluorescence Polarization (FP) Assay

Fluorescence Polarization is a widely used method for measuring biomolecular interactions in solution. It is based on the principle that a small, fluorescently labeled molecule (tracer) tumbles rapidly in solution, resulting in low polarization of emitted light. Upon binding to a larger molecule (the protein of interest), the tumbling rate slows down, leading to an increase in the polarization of the emitted light.

Protocol for a Competitive FP Assay to Determine RMC-5552 Binding to FKBP12:

• Reagent Preparation:

  • Prepare a stock solution of purified recombinant human FKBP12 protein in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM DTT).

  • Synthesize or procure a fluorescently labeled ligand for FKBP12 (a "tracer") with a known high affinity, such as a fluorescein-labeled FK506 analog.

  • Prepare a dilution series of the unlabeled competitor, (32-Carbonyl)-RMC-5552.

• Assay Setup:

  • In a 384-well, low-binding black microplate, add a fixed concentration of the fluorescent tracer and FKBP12. The concentration of FKBP12 should be chosen to be near the Kd of the tracer to ensure a significant polarization window.

  • Add varying concentrations of RMC-5552 to the wells.

  • Include control wells containing only the tracer (for minimum polarization) and wells with the tracer and FKBP12 without any competitor (for maximum polarization).

• Incubation and Measurement:

  • Incubate the plate at room temperature for a predetermined period (e.g., 60 minutes) to allow the binding reaction to reach equilibrium.

  • Measure the fluorescence polarization using a plate reader equipped with appropriate excitation and emission filters.

• Data Analysis:

  • The data is plotted as fluorescence polarization versus the logarithm of the competitor concentration.

  • The resulting sigmoidal curve is fitted to a suitable model (e.g., a four-parameter logistic equation) to determine the IC50 value, which is the concentration of RMC-5552 that displaces 50% of the fluorescent tracer.

  • The IC50 value can then be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs when two molecules interact. This technique provides a complete thermodynamic profile of the binding interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Protocol for ITC Measurement of RMC-5552 Binding to FKBP12:

• Sample Preparation:

  • Dialyze purified FKBP12 and dissolve (32-Carbonyl)-RMC-5552 in the same buffer to minimize heat of dilution effects. A common buffer is 25 mM phosphate (B84403) buffer, pH 7.0.

  • Thoroughly degas both the protein and ligand solutions.

  • Accurately determine the concentrations of both FKBP12 and RMC-5552.

• ITC Experiment:

  • Load the FKBP12 solution into the sample cell of the calorimeter.

  • Load the RMC-5552 solution into the injection syringe.

  • Set the experimental parameters, including the temperature (e.g., 25°C), stirring speed, and injection volume and spacing.

  • Perform an initial small injection to allow for equilibration, followed by a series of injections of the ligand into the protein solution.

• Data Analysis:

  • The raw data consists of a series of heat-burst peaks for each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a single-site binding model) to determine the Kd, n, and ΔH. The entropy of binding (ΔS) can then be calculated.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures the binding of an analyte in solution to a ligand immobilized on a sensor surface in real-time. This allows for the determination of association (kon) and dissociation (koff) rate constants, from which the equilibrium dissociation constant (Kd) can be calculated.

Protocol for SPR Analysis of RMC-5552 Binding to FKBP12:

• Sensor Chip Preparation:

  • Immobilize purified FKBP12 onto a suitable sensor chip (e.g., a CM5 chip) using standard amine coupling chemistry.

  • A reference flow cell should be prepared in parallel, either by leaving it blank or by immobilizing an irrelevant protein to subtract non-specific binding.

• Binding Measurement:

  • Prepare a series of dilutions of (32-Carbonyl)-RMC-5552 in a suitable running buffer (e.g., HBS-EP+).

  • Inject the different concentrations of RMC-5552 over both the FKBP12-immobilized and reference flow cells at a constant flow rate.

  • Monitor the change in the SPR signal (measured in Resonance Units, RU) in real-time.

  • After the association phase, flow running buffer over the chip to monitor the dissociation phase.

• Data Analysis:

  • Subtract the signal from the reference flow cell from the signal from the active flow cell to obtain the specific binding sensorgram.

  • Globally fit the sensorgrams from the different analyte concentrations to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine the kon and koff rate constants.

  • Calculate the equilibrium dissociation constant (Kd) as the ratio of koff/kon.

Signaling Pathways and Experimental Workflows

To fully appreciate the significance of the RMC-5552-FKBP12 interaction, it is crucial to understand the broader signaling context and the experimental workflows used to characterize it.

FKBP12-mTOR Signaling Pathway

The following diagram illustrates the central role of the FKBP12-RMC-5552 complex in the inhibition of the mTORC1 signaling pathway.

Caption: FKBP12-mTOR Signaling Pathway Inhibition by RMC-5552.

Experimental Workflow for Binding Affinity Determination

The following diagram outlines a typical workflow for determining the binding affinity of a compound like RMC-5552 to FKBP12 using one of the described biophysical methods.

Caption: Workflow for Determining Ligand-Protein Binding Affinity.

Conclusion

The interaction between (32-Carbonyl)-RMC-5552 and FKBP12 is the critical first step in its mechanism of mTORC1 inhibition. While direct quantitative binding data for this specific derivative is not yet in the public domain, the established methodologies of Fluorescence Polarization, Isothermal Titration Calorimetry, and Surface Plasmon Resonance provide robust frameworks for its determination. The reference data for other FKBP12 ligands suggest that RMC-5552 likely binds with high affinity. A thorough characterization of this binding interaction is essential for the continued development and optimization of RMC-5552 as a therapeutic agent. The provided protocols and workflows serve as a comprehensive guide for researchers and drug development professionals in this endeavor.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Fluoresceinated FKBP12 ligands for a high-throughput fluorescence polarization assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-throughput fluorescence polarization method for identification of FKBP12 ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. revmed.com [revmed.com]

Protocols & Analytical Methods

Application Notes and Protocols for (32-Carbonyl)-RMC-5552

For Researchers, Scientists, and Drug Development Professionals

Introduction

RMC-5552 is a potent and selective third-generation, bi-steric inhibitor of the mammalian target of rapamycin (B549165) complex 1 (mTORC1).[1][2] Unlike first-generation mTOR inhibitors (rapalogs) that only weakly inhibit 4EBP1 phosphorylation, RMC-5552 effectively suppresses this key downstream effector of mTORC1, leading to the inhibition of protein translation.[3] Its unique bi-steric mechanism involves concurrent engagement with both the allosteric (FKBP-rapamycin-binding) and orthosteric (ATP-competitive) sites of mTORC1.[1][4] This results in profound pathway inhibition while maintaining selectivity for mTORC1 over mTORC2, which may mitigate side effects such as hyperglycemia associated with dual mTOR inhibitors.[1][2] Preclinical studies have demonstrated significant anti-tumor activity of RMC-5552 in models of human cancers with mTOR pathway activation.[3] RMC-5552 has also shown combinatorial activity with RAS(ON) inhibitors in RAS-addicted tumor models.[3][5]

Mechanism of Action

RMC-5552 selectively targets and binds to mTORC1, inhibiting its serine/threonine kinase activity.[6] This inhibition prevents the phosphorylation of key downstream substrates, including eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1) and ribosomal protein S6 kinase (S6K).[1][4][6] The dephosphorylation of 4EBP1 leads to its binding to the eukaryotic translation initiation factor 4E (eIF4E), thereby inhibiting cap-dependent mRNA translation and protein synthesis. This ultimately results in cell cycle arrest and apoptosis in tumor cells with an activated PI3K/mTOR signaling pathway.[6]

Signaling Pathway

The PI3K/Akt/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism. In many cancers, this pathway is hyperactivated. RMC-5552 acts as a selective inhibitor of mTORC1, a central node in this pathway.

Caption: PI3K/Akt/mTOR signaling pathway with the inhibitory action of RMC-5552 on mTORC1.

In Vitro Cell-Based Assay Protocol: Measurement of 4EBP1 Phosphorylation

This protocol describes a general method for evaluating the in vitro potency of RMC-5552 by measuring the inhibition of 4EBP1 phosphorylation in a cancer cell line with a constitutively active PI3K/mTOR pathway (e.g., MDA-MB-468). The assay can be performed using various platforms such as AlphaLISA or MesoScale Discovery (MSD).[7]

Experimental Workflow

Caption: General workflow for an in vitro cell-based assay to determine RMC-5552 potency.

Materials and Reagents

• Cell Line: MDA-MB-468 (or other suitable cancer cell line with an activated PI3K/mTOR pathway)

• Culture Medium: Appropriate medium supplemented with 10% fetal bovine serum and 1% penicillin/streptomycin

• RMC-5552: Stock solution in DMSO

• 96-well cell culture plates

• Assay Kit: AlphaLISA SureFire Ultra p-4EBP1 (Thr37/46) kit or MSD Phospho-4EBP1 (Thr37/46) Assay

• Plate Reader: EnVision Multilabel Plate Reader (for AlphaLISA) or MSD plate reader

Experimental Procedure

• Cell Seeding:

  • Culture MDA-MB-468 cells to ~80% confluency.

  • Trypsinize and resuspend cells in fresh culture medium.

  • Seed the cells into 96-well plates at a density of 25,000 cells per well.[7]

  • Incubate the plates overnight at 37°C in a humidified incubator with 5% CO2.

• Compound Preparation and Treatment:

  • Prepare serial dilutions of RMC-5552 in complete culture medium. The final DMSO concentration should be kept constant across all wells (e.g., 0.1%).[7]

  • Include a vehicle control (DMSO only) and a positive control (if available).

  • Carefully remove the old medium from the cell plates and add the prepared compound dilutions.

• Incubation:

  • Incubate the plates for a predetermined time (e.g., 2, 4, or 24 hours) at 37°C. The incubation time should be optimized based on the specific cell line and experimental goals.

• Cell Lysis and Detection:

  • Following incubation, lyse the cells according to the manufacturer's protocol for the chosen assay kit (AlphaLISA or MSD).[7]

  • Perform the detection of phosphorylated 4EBP1 as per the kit instructions.

• Data Acquisition and Analysis:

  • Read the plates using the appropriate plate reader.

  • Plot the data as a function of the logarithm of the compound concentration.

  • Fit a sigmoidal concentration-response curve to the data to determine the half-maximal inhibitory concentration (IC50) value.

Quantitative Data Summary

The following table summarizes representative in vitro data for RMC-5552 and a related compound, RapaLink-1, in MDA-MB-468 cells.

Compound	Target	Assay	Cell Line	IC50 (nM)	Selectivity (mTORC1/mTORC2)
RMC-5552	p-4EBP1 (mTORC1)	AlphaLISA/MSD	MDA-MB-468	Data not publicly available	~40-fold
RMC-5552	p-AKT (mTORC2)	AlphaLISA/MSD	MDA-MB-468	Data not publicly available
RapaLink-1	p-4EBP1 (mTORC1)	-	MDA-MB-468	1.7[4]	~3-4-fold
RapaLink-1	p-AKT (mTORC2)	-	MDA-MB-468	6.7[4]

Note: Specific IC50 values for RMC-5552 were not found in the public domain during the literature search. However, it is described as a sub-nanomolar inhibitor of 4EBP1 phosphorylation. RMC-5552 demonstrates approximately 40-fold selectivity for mTORC1 over mTORC2 in cell-based assays.[1][2]

Conclusion

RMC-5552 is a highly potent and selective bi-steric inhibitor of mTORC1. The provided protocol offers a framework for assessing its in vitro activity by measuring the inhibition of 4EBP1 phosphorylation. This and similar cell-based assays are crucial for the preclinical characterization of RMC-5552 and for understanding its potential as a therapeutic agent in cancers with a dysregulated PI3K/mTOR pathway.

References

• 1. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. ASCO – American Society of Clinical Oncology [asco.org]
• 4. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 6. Facebook [cancer.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for (32-Carbonyl)-RMC-5552 in Xenograft Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(32-Carbonyl)-RMC-5552, hereafter referred to as RMC-5552, is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] It functions by interacting with both the orthosteric and allosteric binding sites of mTORC1, leading to profound inhibition of its kinase activity while maintaining selectivity over mTORC2.[3] This selectivity helps to mitigate side effects such as hyperglycemia, which can be a limitation of other mTOR inhibitors.[4][5] The PI3K/Akt/mTOR signaling pathway is frequently hyperactivated in various cancers, making it a critical target for therapeutic intervention.[1][3][6] RMC-5552 has demonstrated significant anti-tumor activity in preclinical models of human cancers with activated mTOR signaling.[2][4] These application notes provide a detailed overview and protocols for the utilization of RMC-5552 in xenograft mouse models to evaluate its in vivo efficacy.

Mechanism of Action

RMC-5552 selectively targets and inhibits the serine/threonine kinase activity of mTORC1.[1] This inhibition prevents the phosphorylation of key downstream substrates, including ribosomal protein S6 kinase (S6K) and eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1).[1][4][5] By preventing the phosphorylation of 4EBP1, RMC-5552 effectively suppresses cap-dependent translation, a critical process for the synthesis of proteins involved in cell growth, proliferation, and survival.[1][3] This ultimately leads to cell cycle arrest and apoptosis in tumor cells with an upregulated PI3K/Akt/mTOR pathway.[1][6]

Signaling Pathway

The diagram below illustrates the PI3K/Akt/mTOR signaling pathway and the specific point of intervention for RMC-5552.

Caption: PI3K/Akt/mTOR signaling pathway and RMC-5552's point of inhibition.

Preclinical Efficacy in Xenograft Models

RMC-5552 has demonstrated dose-dependent anti-tumor activity in various human cancer cell line-derived xenograft (CDX) models.[3][4]

Quantitative Data Summary

Xenograft Model	Cancer Type	Key Genetic Alteration	Treatment Dose (Weekly)	Outcome	Reference
HCC1954	Breast Cancer	PIK3CA (H1047R)	1 mg/kg	Significant tumor growth inhibition	[4]
HCC1954	Breast Cancer	PIK3CA (H1047R)	3 mg/kg	Tumor stasis	[4]
MCF-7	Breast Cancer	PIK3CA (E545K)	Not specified	Antitumor activity	[3][7]

Experimental Protocols

The following protocols are generalized from established methods for xenograft studies and specific details from preclinical studies of RMC-5552.

Experimental Workflow

Caption: General workflow for a xenograft study with RMC-5552.

Detailed Protocol for Xenograft Tumor Model

1. Cell Culture and Preparation

• Culture human cancer cells (e.g., HCC1954) in appropriate media (e.g., RPMI-1640 with 10% FBS) at 37°C in a 5% CO2 incubator.[4]

• Passage cells at least twice after thawing from liquid nitrogen before implantation.

• Harvest cells during the exponential growth phase (not more than 80% confluent).

• Perform a trypan blue exclusion test to ensure cell viability is high (>90%).

• Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel.[4] The final cell concentration should be such that the desired number of cells (e.g., 5 x 10^6) is in a volume of 0.2 mL.[4]

2. Animal Handling and Tumor Implantation

• Use immunodeficient mice, such as female BALB/c nude mice, aged 6-8 weeks.[4][8]

• Anesthetize the mice prior to injection.

• Subcutaneously inject the cell suspension into the right flank of each mouse.[4][8]

• Allow tumors to grow to a palpable size (e.g., approximately 165 mm³).[4]

3. Treatment Administration

• Once tumors reach the desired size, randomize the mice into treatment and control groups based on tumor volume.[4][9]

• Prepare RMC-5552 for administration. A formulation of 5/5/90 (v/w/v) Transcutol/Solutol HS 15/H2O has been used for intraperitoneal injection.[4]

• Administer RMC-5552 or vehicle control to the respective groups at the specified dose and schedule (e.g., once weekly via intraperitoneal injection).[4]

4. Monitoring and Data Collection

• Measure tumor dimensions (length and width) with digital calipers twice a week.[4][8]

• Calculate tumor volume using the formula: Volume = (width² x length) / 2.[4]

• Monitor the body weight of the mice twice a week as an indicator of general health and treatment tolerance.[4]

• Continue treatment and monitoring for the duration of the study.

5. Endpoint and Pharmacodynamic Analysis

• At the end of the study, euthanize the mice and collect tumors for further analysis.

• For pharmacodynamic studies, tumors can be collected at various time points after the final dose (e.g., 4, 24, 48, and 72 hours) and snap-frozen.[4]

• Homogenize the tumor tissue and perform analyses such as Western blotting or Meso Scale Discovery (MSD) assays to measure the phosphorylation levels of mTORC1 substrates like 4EBP1.[4]

Conclusion

RMC-5552 is a promising therapeutic agent that demonstrates significant and selective mTORC1 inhibition. The provided protocols and data serve as a comprehensive guide for researchers to design and execute in vivo studies using xenograft mouse models to further investigate the anti-tumor properties of RMC-5552. Careful adherence to these methodologies will ensure the generation of robust and reproducible data for the preclinical evaluation of this compound.

References

• 1. Facebook [cancer.gov]
• 2. ASCO – American Society of Clinical Oncology [asco.org]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 9. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Detection of p-4EBP1 Inhibition by RMC-5552 using Western Blot

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the detection of phosphorylated Eukaryotic Initiation Factor 4E-Binding Protein 1 (p-4EBP1) using Western blot analysis following treatment with RMC-5552. RMC-5552 is a potent and selective bi-steric inhibitor of mTORC1, a key regulator of cell growth and proliferation.[1][2][3][4] By inhibiting mTORC1, RMC-5552 effectively suppresses the phosphorylation of its downstream substrate, 4EBP1.[1][2][3][4] This protocol is designed to assist researchers in accurately assessing the pharmacodynamic effects of RMC-5552 on the mTOR signaling pathway.

Introduction

The PI3K/Akt/mTOR signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, and survival.[4] Dysregulation of this pathway is a common feature in many human cancers. The mammalian target of rapamycin (B549165) (mTOR) exists in two distinct complexes, mTORC1 and mTORC2.[2] mTORC1 directly phosphorylates key substrates such as S6 kinase (S6K) and 4EBP1.[2][4] Phosphorylation of 4EBP1 leads to its dissociation from the eukaryotic translation initiation factor 4E (eIF4E), allowing for the initiation of cap-dependent translation of mRNAs essential for cell cycle progression.[2][4]

RMC-5552 is a third-generation, bi-steric mTORC1-selective inhibitor that demonstrates potent inhibition of 4EBP1 phosphorylation.[1] Unlike earlier generation mTOR inhibitors, RMC-5552 exhibits significant selectivity for mTORC1 over mTORC2, which may result in an improved therapeutic window.[2] Western blotting is a widely used and effective method to qualitatively and semi-quantitatively measure the levels of specific proteins, including their phosphorylated forms. This application note provides a detailed protocol to evaluate the inhibitory effect of RMC-5552 on 4EBP1 phosphorylation in a cellular context.

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the experimental procedure, the following diagrams are provided.

Caption: mTOR signaling pathway and the inhibitory action of RMC-5552.

References

• 1. ASCO – American Society of Clinical Oncology [asco.org]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Facebook [cancer.gov]

Recommended dosage of (32-Carbonyl)-RMC-5552 for in vivo studies

Disclaimer: The compound "(32-Carbonyl)-RMC-5552" is not referenced in publicly available scientific literature. The following information is based on the available data for the parent compound, RMC-5552 . Researchers should independently validate the optimal dosage and protocol for their specific in vivo models and research objectives. The prefix "(32-Carbonyl)" may denote a specific modification that could alter the compound's properties, and thus, initial dose-response studies are strongly recommended.

Introduction to RMC-5552

RMC-5552 is a third-generation, potent, and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3][4] It is designed to bind to two distinct sites on mTORC1, leading to profound inhibition of its activity while maintaining high selectivity over mTORC2.[4][5][6] This selectivity helps to avoid the dose-limiting toxicities, such as hyperglycemia, associated with less selective mTOR inhibitors.[7][8] The primary mechanism of action of RMC-5552 involves the inhibition of the phosphorylation of downstream mTORC1 substrates, notably the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1), a critical regulator of cell growth and proliferation.[1][2][9] RMC-5552 has demonstrated significant anti-tumor activity in various preclinical models of human cancers with mTOR pathway activation.[1][5][8]

RMC-5552 Signaling Pathway

The diagram below illustrates the targeted signaling pathway of RMC-5552. By selectively inhibiting mTORC1, RMC-5552 prevents the phosphorylation of 4EBP1 and S6K, which in turn suppresses protein synthesis and cell proliferation.

Figure 1: RMC-5552 Mechanism of Action Pathway.

Recommended Dosage for In Vivo Mouse Studies

Published preclinical studies provide a starting point for determining the appropriate dosage of RMC-5552 in mouse models. The effective dose will depend on the tumor model, administration route, and desired therapeutic outcome.

Table 1: Summary of Preclinical In Vivo Dosages for RMC-5552 in Mice

Animal Model	Tumor Type	Administration Route	Dosage	Dosing Schedule	Observed Effect	Reference
BALB/c Nude Mice	HCC1954 Breast Cancer Xenograft	Intraperitoneal (i.p.)	1 mg/kg	Once weekly	Significant tumor growth inhibition	[8]
BALB/c Nude Mice	HCC1954 Breast Cancer Xenograft	Intraperitoneal (i.p.)	3 mg/kg	Once weekly	Tumor stasis	[8]
BALB/c Nude Mice	MCF-7 Breast Cancer Xenograft	Intraperitoneal (i.p.)	1, 3, 10 mg/kg	Once weekly	Reduction in tumor volume	[10]

Note: Both the 1 mg/kg and 3 mg/kg weekly doses were reported to be well-tolerated in mice, as assessed by body weight.[8]

Pharmacokinetic Data

Pharmacokinetic parameters have been described for RMC-5552 in mice following a single intraperitoneal injection.

Table 2: Pharmacokinetic Parameters of RMC-5552 in Mice

Administration Route	Dose	Tmax (h)	Cmax (µM)	AUClast (µM·h)	t1/2 (h)	Reference
Intraperitoneal (i.p.)	1 mg/kg	2.0 ± 0.0	3.19 ± 0.62	25.9 ± 3.0	4.8 ± 0.4	[5]

Experimental Protocol: In Vivo Antitumor Efficacy Study

This protocol is a generalized procedure based on published studies for evaluating the efficacy of RMC-5552 in a subcutaneous xenograft mouse model.[7][8]

5.1. Materials

• RMC-5552

• Vehicle solution: 5% Transcutol, 5% Solutol HS 15, 90% Water (v/w/v)[7]

• Cancer cell line of interest (e.g., HCC1954)

• Female BALB/c nude mice (6-8 weeks old)

• Matrigel

• Phosphate-buffered saline (PBS)

• Standard animal housing and care facilities

• Calipers for tumor measurement

• Syringes and needles for injection

5.2. Experimental Workflow

Figure 2: General Experimental Workflow for an In Vivo Efficacy Study.

5.3. Procedure

• Tumor Cell Inoculation:

  • Harvest cultured cancer cells and resuspend in a 1:1 mixture of PBS and Matrigel.

  • Subcutaneously inoculate female BALB/c nude mice in the right flank with the cell suspension (e.g., 5 x 10^6 cells in 0.2 mL).[7]

• Tumor Growth and Randomization:

  • Allow tumors to grow until they reach a predetermined average size (e.g., ~150-200 mm³).

  • Randomize mice into treatment groups (e.g., Vehicle control, 1 mg/kg RMC-5552, 3 mg/kg RMC-5552) with at least 8-10 mice per group.

• Compound Preparation and Administration:

  • Prepare RMC-5552 in the recommended vehicle (5% Transcutol / 5% Solutol HS 15 / 90% H₂O).

  • Administer the prepared solution or vehicle control via intraperitoneal (i.p.) injection once weekly.

• Monitoring and Measurements:

  • Measure tumor dimensions with calipers twice a week. Calculate tumor volume using the formula: Volume = (width² x length) / 2.

  • Record the body weight of each mouse twice a week as a measure of general toxicity.

• Endpoint and Analysis:

  • Continue the study for a predetermined period (e.g., 28 days) or until tumors in the control group reach a specified size.

  • At the end of the study, tumors can be harvested at various time points after the final dose for pharmacodynamic analysis (e.g., Western blot for p4EBP1).[7][8]

  • Analyze the data by comparing tumor growth and body weight changes between the treatment and control groups.

Concluding Remarks

The provided information serves as a comprehensive guide for researchers initiating in vivo studies with RMC-5552. The potent and selective nature of this mTORC1 inhibitor makes it a valuable tool for cancer research.[5][7] It is imperative to conduct pilot studies to determine the optimal dose and schedule for each specific experimental model before commencing large-scale efficacy trials.

References

• 1. ASCO – American Society of Clinical Oncology [asco.org]
• 2. Facebook [cancer.gov]
• 3. ascopubs.org [ascopubs.org]
• 4. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Revolution Medicines [ir.revmed.com]
• 5. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ascopubs.org [ascopubs.org]
• 10. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols for (32-Carbonyl)-RMC-5552 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(32-Carbonyl)-RMC-5552 is a potent inhibitor of the mTOR (mechanistic Target of Rapamycin) pathway, a critical signaling cascade that regulates cell growth, proliferation, and survival.[1] This document provides detailed application notes and protocols for the solubility, preparation, and use of (32-Carbonyl)-RMC-5552 in cell culture experiments. The information presented here is intended to guide researchers in accurately preparing and applying this compound to achieve reliable and reproducible results in their in vitro studies. The closely related compound, RMC-5552, is a bi-steric, mTORC1-selective inhibitor, and it is highly probable that (32-Carbonyl)-RMC-5552 functions through a similar mechanism.[2][3][4]

Data Presentation

Solubility Data

The solubility of (32-Carbonyl)-RMC-5552 and the related compound RMC-5552 in Dimethyl Sulfoxide (DMSO) is summarized in the table below. It is recommended to use high-purity, anhydrous DMSO for the preparation of stock solutions.

Compound	Solvent	Solubility	Notes
(32-Carbonyl)-RMC-5552	DMSO	146.67 mg/mL	Ultrasonic treatment may be required to fully dissolve the compound.
RMC-5552	DMSO	≥ 100 mg/mL

Table 1: Solubility of (32-Carbonyl)-RMC-5552 and RMC-5552 in DMSO.

Biological Activity

RMC-5552, a compound closely related to (32-Carbonyl)-RMC-5552, has been shown to be a potent and selective inhibitor of mTORC1. The IC₅₀ values for the inhibition of the phosphorylation of mTORC1 substrates are in the nanomolar range, indicating high potency.

Target Substrate	IC₅₀ (in MDA-MB-468 cells)
p-4EBP1 (Thr37/46)	1.4 nM
p-S6K (Thr389)	0.28 nM

Table 2: Inhibitory activity of RMC-5552 in cell-based assays.[5]

Experimental Protocols

Preparation of (32-Carbonyl)-RMC-5552 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of (32-Carbonyl)-RMC-5552 in DMSO.

Materials:

• (32-Carbonyl)-RMC-5552 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic water bath (optional, but recommended)

Procedure:

• Pre-warm an aliquot of anhydrous DMSO to room temperature.

• Weigh the desired amount of (32-Carbonyl)-RMC-5552 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM). Refer to the molecular weight of (32-Carbonyl)-RMC-5552 to calculate the required volume.

• Vortex the solution vigorously for 1-2 minutes to aid dissolution.

• If the compound is not fully dissolved, sonicate the solution in an ultrasonic water bath for 10-15 minutes.

• Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Preparation of Working Solutions for Cell Culture

This protocol details the dilution of the DMSO stock solution to prepare working concentrations for treating cells in culture. It is crucial to maintain a low final concentration of DMSO in the cell culture medium to prevent solvent-induced cytotoxicity (typically below 0.1%).

Materials:

• (32-Carbonyl)-RMC-5552 stock solution in DMSO

• Sterile cell culture medium appropriate for your cell line

• Sterile serological pipettes and pipette tips

Procedure:

• Thaw an aliquot of the (32-Carbonyl)-RMC-5552 stock solution at room temperature.

• Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations. It is recommended to perform at least one intermediate dilution step to ensure accuracy.

  • Example for a 1 µM final concentration from a 10 mM stock:

    • Prepare an intermediate dilution by adding 2 µL of the 10 mM stock solution to 198 µL of cell culture medium to get a 100 µM solution.

    • Add the appropriate volume of the 100 µM intermediate solution to your cell culture plates to reach a final concentration of 1 µM. For example, add 10 µL of the 100 µM solution to 990 µL of medium in a well of a 24-well plate.

• Gently mix the medium in the wells after adding the compound.

• Always include a vehicle control in your experiments. This should be an equivalent volume of DMSO diluted in cell culture medium to the same final concentration as in the experimental wells.

Mandatory Visualizations

Signaling Pathway of RMC-5552

The following diagram illustrates the PI3K/Akt/mTOR signaling pathway and the inhibitory action of RMC-5552, which is presumed to be similar for (32-Carbonyl)-RMC-5552.

Caption: PI3K/Akt/mTORC1 signaling pathway and the inhibitory action of (32-Carbonyl)-RMC-5552.

Experimental Workflow for Cell Treatment

The diagram below outlines the general workflow for preparing and applying (32-Carbonyl)-RMC-5552 to cells in culture.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. JCI - Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 [jci.org]

Application Note: Utilizing Lentiviral Transduction for the Study of mTORC1 Signaling with the Selective Inhibitor RMC-5552

For Researchers, Scientists, and Drug Development Professionals

Introduction

The mechanistic target of rapamycin (B549165) (mTOR) is a crucial serine/threonine kinase that forms two distinct complexes, mTORC1 and mTORC2, which regulate cell growth, proliferation, and metabolism.[1] Dysregulation of the mTOR pathway is a hallmark of many cancers, making it a prime target for therapeutic intervention.[2] RMC-5552 is a novel, potent, and selective bi-steric inhibitor of mTORC1.[3][4][5] Its unique mechanism of action, engaging both the allosteric and orthosteric sites of mTORC1, allows for profound and selective inhibition of mTORC1 signaling, including the phosphorylation of 4EBP1, a key regulator of cap-dependent translation that is often inadequately inhibited by previous generations of mTOR inhibitors.[3][5] RMC-5552 exhibits significant selectivity for mTORC1 over mTORC2, thereby minimizing off-target effects such as hyperglycemia that are associated with dual mTORC1/mTORC2 inhibitors.[6][7][8]

Lentiviral transduction is a powerful tool for stably introducing genetic material into a wide range of mammalian cells, including both dividing and non-dividing cells.[9] This technology can be employed to modulate the expression of key components of the mTOR signaling pathway, for instance, through shRNA-mediated knockdown.[10][11][12] By combining lentiviral-mediated genetic manipulation with pharmacological inhibition using RMC-5552, researchers can dissect the intricacies of mTORC1 signaling and evaluate the therapeutic potential of targeted mTORC1 inhibition in various cancer models.

This application note provides detailed protocols for the use of lentiviral transduction to study the effects of RMC-5552 on mTORC1 signaling. It includes methodologies for lentiviral particle production, stable cell line generation, and subsequent analysis of mTORC1 pathway activity using Western blotting.

Data Presentation

Table 1: In Vitro Potency and Selectivity of RMC-5552

Target	Parameter	Value (nM)	Cell Line	Reference
p-4EBP1 (T37/46)	IC50	0.48	MDA-MB-468	[3][4]
p-S6K (T389)	IC50	0.14	Not Specified
p-AKT (S473)	IC50	19	MDA-MB-468	[3][4]
Selectivity	mTORC1/mTORC2 Ratio	~40-fold	MDA-MB-468	[6][7][8]

Table 2: Preclinical Antitumor Activity of RMC-5552

Cancer Model	Treatment	Outcome	Reference
MCF-7 Breast Cancer Xenograft	1 mg/kg, weekly	Significant tumor growth inhibition
MCF-7 Breast Cancer Xenograft	3 mg/kg, weekly	Tumor stasis
KRAS-mutant NSCLC Xenograft	Combination with RAS(ON) inhibitor	Enhanced tumor apoptosis and durable tumor regressions	[5]
B-Cell Acute Lymphoblastic Leukemia Xenograft	Single agent	Dose-dependent reduction of leukemic burden

Mandatory Visualization

Caption: The mTORC1 signaling pathway and the inhibitory action of RMC-5552.

Caption: Experimental workflow for lentiviral transduction and RMC-5552 treatment.

Experimental Protocols

Protocol 1: Lentiviral Particle Production and Titer Determination

This protocol describes the generation of lentiviral particles carrying a short hairpin RNA (shRNA) targeting a gene of interest within the mTOR pathway.

Materials:

• HEK293T cells

• Lentiviral transfer plasmid (containing shRNA of interest and a selection marker, e.g., puromycin (B1679871) resistance)

• Lentiviral packaging plasmids (e.g., psPAX2 and pMD2.G)

• Transfection reagent (e.g., Lipofectamine 3000)

• DMEM with 10% FBS

• Opti-MEM

• 0.45 µm syringe filters

• Target cells for titration (e.g., HeLa or the cell line to be used in the main experiment)

• Polybrene

• Puromycin

Procedure:

• Day 1: Seeding HEK293T Cells:

  • Plate HEK293T cells in a 10 cm dish at a density that will result in 70-80% confluency on the day of transfection.

• Day 2: Transfection:

  • In a sterile tube, prepare the plasmid DNA mixture by combining the shRNA transfer plasmid with the packaging plasmids according to the manufacturer's recommendations.

  • In a separate tube, dilute the transfection reagent in Opti-MEM.

  • Add the DNA mixture to the diluted transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow for complex formation.

  • Add the transfection complex dropwise to the HEK293T cells. Gently swirl the plate to ensure even distribution.

  • Incubate the cells at 37°C in a CO2 incubator.

• Day 3: Medium Change:

  • After 12-16 hours, carefully remove the transfection medium and replace it with fresh, pre-warmed complete growth medium.

• Day 4 & 5: Viral Harvest:

  • At 48 hours post-transfection, collect the supernatant containing the lentiviral particles.

  • Filter the supernatant through a 0.45 µm syringe filter to remove any cellular debris.

  • The viral supernatant can be used immediately or aliquoted and stored at -80°C for long-term use. A second harvest can be performed at 72 hours post-transfection.

• Titer Determination (Functional Titer):

  • Seed target cells in a 24-well plate at a low density.

  • The next day, prepare serial dilutions of the viral supernatant in complete growth medium containing polybrene (final concentration 4-8 µg/mL).

  • Replace the medium on the target cells with the viral dilutions.

  • After 24 hours, replace the virus-containing medium with fresh medium containing the appropriate concentration of puromycin for selection.

  • Continue to culture the cells, replacing the puromycin-containing medium every 2-3 days, until distinct colonies of resistant cells are visible in the control (untransduced) wells have died.

  • Count the number of resistant colonies in the wells with a countable number of colonies.

  • Calculate the viral titer (Transducing Units/mL) using the formula: Titer = (Number of colonies x Dilution factor) / Volume of virus (mL).

Protocol 2: Generation of Stable Knockdown Cell Lines

Materials:

• Target cell line

• Lentiviral particles (from Protocol 1)

• Complete growth medium

• Polybrene

• Puromycin

Procedure:

• Day 1: Seeding Target Cells:

  • Plate the target cells in a 6-well plate at a density that will result in 50-70% confluency on the day of transduction.

• Day 2: Transduction:

  • Prepare the transduction medium by adding polybrene to the complete growth medium (final concentration 4-8 µg/mL).

  • Add the desired amount of lentiviral supernatant to the cells. The multiplicity of infection (MOI) should be optimized for each cell line to achieve the desired level of knockdown.

  • Incubate the cells at 37°C in a CO2 incubator for 24 hours.

• Day 3: Selection:

  • Remove the virus-containing medium and replace it with fresh complete growth medium containing the appropriate concentration of puromycin.

  • Culture the cells under puromycin selection for several days, replacing the medium every 2-3 days, until a stable population of resistant cells is established.

• Expansion and Validation:

  • Expand the stable cell line.

  • Validate the knockdown of the target gene by Western blot or qRT-PCR.

Protocol 3: RMC-5552 Treatment and Western Blot Analysis of mTORC1 Signaling

Materials:

• Stable knockdown cell line (from Protocol 2)

• RMC-5552

• DMSO (vehicle control)

• Complete growth medium

• PBS (ice-cold)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-4EBP1 (Thr37/46), anti-4EBP1, anti-phospho-S6K (Thr389), anti-S6K, anti-mTOR, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding and Treatment:

  • Seed the stable knockdown cells in 6-well plates.

  • Once the cells reach 70-80% confluency, treat them with various concentrations of RMC-5552 (e.g., 0.1, 1, 10, 100 nM) or DMSO as a vehicle control for the desired time (e.g., 2, 6, 24 hours).

• Cell Lysis and Protein Quantification:

  • After treatment, place the plates on ice and wash the cells twice with ice-cold PBS.

  • Add cell lysis buffer to each well and scrape the cells.

  • Transfer the cell lysates to pre-chilled microcentrifuge tubes and incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

  • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA protein assay.

• Western Blotting:

  • Normalize the protein concentrations of all samples.

  • Prepare protein samples by adding Laemmli sample buffer and heating at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the protein bands using an ECL substrate and an imaging system.

  • For quantitative analysis, densitometry can be performed using appropriate software, and the levels of phosphorylated proteins should be normalized to the total protein levels.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ASCO – American Society of Clinical Oncology [asco.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Prostate-targeted mTOR-shRNA inhibit prostate cancer cell growth in human tumor xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Knockdown of mTOR by lentivirus‑mediated RNA interference suppresses atherosclerosis and stabilizes plaques via a decrease of macrophages by autophagy in apolipoprotein E‑deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. e-century.us [e-century.us]
• 11. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Efficacy of a Novel Bi-Steric mTORC1 Inhibitor in Models of B-Cell Acute Lymphoblastic Leukemia [frontiersin.org]

Application Note: Analysis of RMC-5552 Induced Apoptosis by Flow Cytometry

For Research Use Only. Not for use in diagnostic procedures.

Introduction

RMC-5552 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1] By binding to both the ATP- and FKBP12/FRB-binding sites of mTORC1, RMC-5552 effectively suppresses the phosphorylation of downstream targets, including the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1).[2] This inhibition of the PI3K/Akt/mTOR signaling pathway disrupts essential cellular processes, leading to cell cycle arrest and induction of apoptosis in tumor cells with an activated mTOR pathway.[1][2]

This application note provides a detailed protocol for the analysis of RMC-5552-induced apoptosis using flow cytometry with Annexin V and Propidium Iodide (PI) staining. Annexin V is a calcium-dependent phospholipid-binding protein with a high affinity for phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis.[3][4] Propidium Iodide is a fluorescent intercalating agent that stains the DNA of cells with compromised plasma membranes, a characteristic of late apoptotic and necrotic cells.[3][4] This dual-staining method allows for the differentiation and quantification of viable, early apoptotic, late apoptotic, and necrotic cell populations.

Principle of the Assay

Flow cytometry is a powerful technique for single-cell analysis. When cells are stained with fluorescently labeled Annexin V and PI, a flow cytometer can distinguish between different cell populations based on their fluorescence intensity.

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Necrotic cells: Annexin V-negative and PI-positive (this population is typically small in apoptosis studies).

Materials and Reagents

• RMC-5552 (source as per user's procurement)

• Cell line of interest (e.g., a cancer cell line with a known activated mTOR pathway)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+-free

• Trypsin-EDTA (for adherent cells)

• Annexin V-FITC Apoptosis Detection Kit (or equivalent with other fluorochromes) containing:

  • Annexin V-FITC

  • Propidium Iodide (PI)

  • 10X Binding Buffer

• Flow cytometer

• Flow cytometry tubes (5 mL polystyrene round-bottom tubes)

• Microcentrifuge tubes

• Micropipettes and tips

• Cell culture incubator (37°C, 5% CO2)

• Centrifuge

Experimental Protocols

Cell Culture and Treatment with RMC-5552

• Seed the cells in a 6-well plate at a density that will allow them to reach 70-80% confluency at the time of harvesting.

• Incubate the cells for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare a stock solution of RMC-5552 in an appropriate solvent (e.g., DMSO).

• Treat the cells with varying concentrations of RMC-5552 (e.g., 0 nM, 10 nM, 50 nM, 100 nM, 500 nM). Include a vehicle control (DMSO) at the same concentration as the highest RMC-5552 treatment.

• Incubate the cells for a predetermined time course (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

Cell Staining with Annexin V and Propidium Iodide

• Harvest Cells:

  • Adherent cells: Gently wash the cells with PBS. Detach the cells using a non-enzymatic cell dissociation solution or a brief treatment with Trypsin-EDTA. Collect the cells and centrifuge at 300 x g for 5 minutes.

  • Suspension cells: Collect the cells directly from the culture vessel and centrifuge at 300 x g for 5 minutes.

• Wash the cell pellet twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[5]

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.[5]

• Add 5 µL of Annexin V-FITC to the cell suspension.[5]

• Gently vortex the tube and incubate for 15 minutes at room temperature in the dark.

• Add 5 µL of Propidium Iodide to the cell suspension.[5]

• Add 400 µL of 1X Binding Buffer to each tube.[6]

• Analyze the samples by flow cytometry within one hour.

Flow Cytometry Analysis

• Set up the flow cytometer with appropriate laser and filter settings for the fluorochromes used (e.g., FITC and PI).

• Use unstained cells to set the forward scatter (FSC) and side scatter (SSC) parameters to gate the cell population of interest.

• Use single-stained controls (Annexin V-FITC only and PI only) to set up compensation and define the quadrants for analysis.

• Acquire data for each sample, collecting a sufficient number of events (e.g., 10,000-20,000 events) per sample.

• Analyze the data using appropriate software to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Data Presentation

The quantitative data from the flow cytometry analysis can be summarized in the following table for easy comparison.

RMC-5552 Concentration (nM)	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
0 (Vehicle Control)	95.2 ± 2.1	2.5 ± 0.8	2.3 ± 0.5
10	85.6 ± 3.5	8.9 ± 1.2	5.5 ± 0.9
50	62.3 ± 4.2	25.4 ± 2.8	12.3 ± 1.5
100	45.1 ± 5.1	38.7 ± 3.4	16.2 ± 2.1
500	20.8 ± 4.8	55.9 ± 4.1	23.3 ± 2.9

Data are representative and may vary depending on the cell line, treatment duration, and experimental conditions. Values are presented as mean ± standard deviation.

Mandatory Visualizations

Caption: RMC-5552 signaling pathway.

Caption: Experimental workflow for apoptosis analysis.

Conclusion

The Annexin V/PI staining method coupled with flow cytometry provides a robust and quantitative approach to assess the induction of apoptosis by RMC-5552. This application note offers a detailed protocol that can be adapted for various cell lines and experimental setups to investigate the pro-apoptotic effects of this selective mTORC1 inhibitor. Accurate determination of apoptosis is crucial for understanding the mechanism of action of RMC-5552 and evaluating its therapeutic potential.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medicaljournalssweden.se [medicaljournalssweden.se]
• 6. Quantification of apoptosis and necrosis by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for CRISPR-Cas9 Screening with (32-Carbonyl)-RMC-5552

For Researchers, Scientists, and Drug Development Professionals

Introduction

(32-Carbonyl)-RMC-5552 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3] By binding to both the FKBP12-rapamycin binding (FRB) allosteric site and the ATP-binding site of mTOR, RMC-5552 effectively suppresses the phosphorylation of key mTORC1 substrates, 4E-binding protein 1 (4EBP1) and ribosomal protein S6 kinase (S6K).[1][2] This dual-action mechanism leads to the inhibition of cap-dependent translation, induction of apoptosis, and a halt in cell cycle progression in cancer cells with a hyperactivated PI3K/mTOR pathway.[1][2] Notably, RMC-5552 exhibits significant selectivity for mTORC1 over mTORC2, thereby mitigating common side effects associated with dual mTORC1/mTORC2 inhibitors, such as hyperglycemia.[4][5]

CRISPR-Cas9 genome-wide or targeted screening is a powerful tool for identifying genes that modulate cellular responses to therapeutic agents. In the context of RMC-5552, a CRISPR-Cas9 screen can elucidate mechanisms of intrinsic and acquired resistance, identify synergistic therapeutic targets, and uncover novel genetic dependencies in mTORC1-driven cancers. This document provides detailed protocols and application notes for conducting a CRISPR-Cas9 knockout screen to investigate the genetic determinants of sensitivity to (32-Carbonyl)-RMC-5552.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory activity of (32-Carbonyl)-RMC-5552 and provide an overview of its clinical trial profile.

Table 1: In Vitro Inhibitory Activity of (32-Carbonyl)-RMC-5552

Target Substrate	Parameter	Value	Reference
p-P70S6K (T389)	pIC50	> 9	[6]
p-4E-BP1 (T37/36)	pIC50	> 9	[6]
p-AKT1/2/3 (S473)	pIC50	8-9	[6]

Table 2: Clinical Trial Overview for RMC-5552 (NCT04774952)

Parameter	Details	Reference
Phase	Phase 1/1b	[3]
Status	Ongoing	[7]
Indication	Relapsed/Refractory Solid Tumors	[7]
Intervention	RMC-5552 Monotherapy (Intravenous)	[7]
Dose Levels Evaluated	1.6 to 12 mg IV weekly	[3]
Most Common Drug-Related Adverse Events (>25%)	Mucositis/Stomatitis (43%), Decreased Appetite (29%)	[3]
Preliminary Efficacy (at doses ≥6 mg)	1 confirmed Partial Response (PR) in a patient with head and neck cancer with a PTEN mutation, 3 patients with Stable Disease (SD).	[3]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action of RMC-5552 and the workflow of a CRISPR-Cas9 screen, the following diagrams are provided.

Caption: mTORC1 signaling pathway and RMC-5552 inhibition.

Caption: CRISPR-Cas9 knockout screen workflow with RMC-5552.

Experimental Protocols

Cell Line Selection and Culture

• Recommended Cell Lines: Based on preclinical data, cancer cell lines with known hyperactivation of the mTOR pathway are recommended. Examples include:

  • HCC1954 (Breast Cancer): Harbors a PIK3CA H1047R mutation.[6]

  • MCF-7 (Breast Cancer): Contains a PIK3CA E545K mutation.

  • KRAS-mutant Non-Small Cell Lung Cancer (NSCLC) cell lines: To investigate the interplay between RAS and mTOR signaling.[1]

• Culture Conditions: Culture selected cell lines in their recommended media supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Cas9 Expression: Stably express Cas9 in the chosen cell line via lentiviral transduction followed by antibiotic selection. Verify Cas9 expression and activity.

sgRNA Library Selection

• Recommended Library: A focused library, such as a kinome-wide sgRNA library, is recommended to identify signaling pathways that modulate the response to RMC-5552. Genome-wide libraries can also be used for a broader, unbiased discovery of resistance mechanisms.

• Library Source: Commercially available or custom-synthesized pooled sgRNA libraries can be used.

Lentiviral Production and Transduction

• Lentivirus Production: Co-transfect HEK293T cells with the pooled sgRNA library plasmid, a packaging plasmid (e.g., psPAX2), and an envelope plasmid (e.g., pMD2.G).

• Virus Harvest: Collect the virus-containing supernatant at 48 and 72 hours post-transfection, pool, and filter.

• Transduction: Transduce the Cas9-expressing target cells with the lentiviral library at a low multiplicity of infection (MOI) of 0.3-0.5 to ensure that most cells receive a single sgRNA.

• Selection: Select for transduced cells using the appropriate antibiotic (e.g., puromycin) for 7-10 days.

CRISPR-Cas9 Screen with RMC-5552

• Dose Determination: Perform a dose-response curve for RMC-5552 in the parental Cas9-expressing cell line to determine the IC50 and IC80 values. For a resistance screen, a concentration that results in significant but incomplete cell killing (e.g., IC80) is recommended.

• Screening:

  • Plate the transduced cell pool at a density that maintains a library representation of at least 500 cells per sgRNA.

  • Collect a baseline cell pellet (T0) for genomic DNA extraction.

  • Divide the remaining cells into two groups: a control group treated with vehicle (DMSO) and a treatment group treated with the predetermined concentration of RMC-5552.

  • Culture the cells for 14-21 days, passaging as needed and maintaining library representation.

  • Harvest cell pellets from both the control and treatment arms at the end of the screen.

Genomic DNA Extraction and Next-Generation Sequencing (NGS)

• gDNA Extraction: Extract genomic DNA from the T0, control, and RMC-5552-treated cell pellets using a commercial kit.

• sgRNA Amplification: Amplify the integrated sgRNA sequences from the genomic DNA using PCR with primers flanking the sgRNA cassette.

• NGS: Perform high-throughput sequencing of the PCR amplicons on a suitable platform (e.g., Illumina).

Data Analysis

• Read Alignment: Align the sequencing reads to the reference sgRNA library to obtain read counts for each sgRNA.

• Enrichment/Depletion Analysis: Use bioinformatics tools such as MAGeCK (Model-based Analysis of Genome-wide CRISPR-Cas9 Knockout) to identify sgRNAs that are significantly enriched or depleted in the RMC-5552-treated population compared to the control population.

• Hit Identification: Genes targeted by multiple significantly enriched or depleted sgRNAs are considered primary hits.

Hit Validation

• Individual Gene Knockout: Validate the top hits by generating individual knockout cell lines for each candidate gene using 2-3 independent sgRNAs.

• Phenotypic Assays: Perform cell viability and apoptosis assays on the individual knockout cell lines in the presence of a range of RMC-5552 concentrations to confirm their role in conferring resistance or sensitivity.

These application notes and protocols provide a comprehensive framework for utilizing CRISPR-Cas9 screening to explore the therapeutic landscape of (32-Carbonyl)-RMC-5552. The insights gained from such screens will be invaluable for understanding drug resistance, identifying patient stratification biomarkers, and developing rational combination therapies.

References

• 1. asco.org [asco.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. ascopubs.org [ascopubs.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dose Escalation of RMC-5552 Monotherapy in Relapsed/Refractory Solid Tumors [clin.larvol.com]

Technical Notes & Optimization

(32-Carbonyl)-RMC-5552 off-target effects in cancer cell lines

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the use of (32-Carbonyl)-RMC-5552 in cancer cell line experiments. The information focuses on addressing potential issues related to off-target effects and interpreting experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for RMC-5552?

A1: RMC-5552 is a third-generation, bi-steric inhibitor of the mechanistic Target of Rapamycin Complex 1 (mTORC1).[1][2] It is designed to bind simultaneously to two distinct sites on mTORC1: the FKBP12/FRB-binding allosteric site and the ATP-competitive active site.[2][3][4] This dual-binding mechanism leads to potent and deep inhibition of mTORC1's kinase activity. The primary on-target effect is the suppression of phosphorylation of downstream mTORC1 substrates, notably the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1) and ribosomal protein S6 kinase (S6K).[1][2][5] This inhibition of 4EBP1 phosphorylation is a key feature, as it restores its tumor suppressor activity, leading to cell cycle arrest and apoptosis in cancer cells with a hyperactivated PI3K/mTOR pathway.[1][6]

Q2: Have significant off-target effects been identified for RMC-5552?

A2: Preclinical safety screening has shown that RMC-5552 has a highly selective profile. When tested against a broad panel of kinases and other off-target proteins (Eurofins Scientific SafetyScreen44), no significant off-target inhibition was observed.[5][7][8] The primary "off-target" consideration is its activity on mTORC2, which is minimal.

Q3: How selective is RMC-5552 for mTORC1 over mTORC2?

A3: RMC-5552 was specifically designed to be highly selective for mTORC1 over mTORC2.[2][3] In cellular assays, RMC-5552 has demonstrated approximately 40-fold selectivity for mTORC1 over mTORC2.[5][7][9] This high selectivity is a key differentiator from second-generation, pan-mTOR inhibitors, which inhibit both complexes and are associated with toxicities like hyperglycemia due to mTORC2 inhibition.[5][8][10]

Q4: My cells are showing signs of toxicity (e.g., mucositis-like phenotypes, decreased proliferation) at expected efficacious doses. Is this an off-target effect?

A4: The observed toxicities, such as mucositis, decreased appetite, and fatigue, are generally considered on-target effects resulting from potent mTORC1 inhibition, not off-target activities.[6][11][12] mTORC1 is a crucial regulator of growth and proliferation in healthy cells as well, so its inhibition can impact highly proliferative tissues. In clinical trials, mucositis/stomatitis is one of the most common treatment-related adverse events.[6][8][10][11][12]

Q5: I am observing hyperglycemia in my cell culture medium or animal models. Is this expected?

A5: Due to its high selectivity for mTORC1, RMC-5552 is associated with a very low incidence of hyperglycemia.[5][8][11] Hyperglycemia is a known side effect of pan-mTOR inhibitors that also block mTORC2, which plays a critical role in glucose metabolism and insulin (B600854) signaling.[2][5] If you observe significant hyperglycemia, it would be an unexpected result and may warrant further investigation into your specific experimental system or model.

Data Presentation

Table 1: Cellular Potency and Selectivity of RMC-5552

Target Pathway	Marker	IC50 (in MDA-MB-468 cells)	Selectivity Ratio (mTORC1/mTORC2)	Reference
mTORC1	p4EBP1 (T37/T46)	0.48 nM	~40-fold	[2][7]
mTORC2	pAKT (S473)	~19.2 nM (calculated)	[2][7]

Note: The pAKT IC50 is estimated based on the reported p4EBP1 IC50 and the ~40-fold selectivity ratio.

Troubleshooting Guides

Issue 1: Suboptimal Inhibition of p4EBP1 or pS6K

Possible Cause	Troubleshooting Step
Incorrect Drug Concentration: Calculation error or degradation of the compound.	1. Verify calculations for serial dilutions. 2. Prepare fresh stock solutions of RMC-5552. 3. Perform a dose-response curve to determine the optimal IC50 in your specific cell line.
Low mTORC1 Pathway Activation: The cell line used may not have a hyperactivated PI3K/mTOR pathway.	1. Select cell lines with known activating mutations in the PI3K/mTOR pathway (e.g., PIK3CA, PTEN loss). 2. Confirm baseline pathway activation by measuring p4EBP1/pS6K levels in untreated cells via Western blot.
Drug Efflux: Cancer cells may express drug efflux pumps (e.g., P-glycoprotein) that reduce intracellular drug concentration.	1. Review literature for known resistance mechanisms in your cell line. 2. Consider co-treatment with an efflux pump inhibitor as a control experiment to test this hypothesis.
Assay Issues: Problems with antibody quality or Western blot protocol.	1. Run positive and negative controls for the Western blot. 2. Use a different, validated antibody for p4EBP1 or pS6K. **3. ** Refer to the detailed Western Blot protocol below.

Issue 2: Unexpected Cell Death or Lack of Efficacy

Possible Cause	Troubleshooting Step
On-Target Toxicity: The dose used may be too high for the specific cell line, leading to rapid apoptosis.	1. Lower the concentration of RMC-5552 and perform a time-course experiment to observe effects at earlier time points.
Cell Line Resistance: Cells may have intrinsic or acquired resistance mechanisms.	1. Confirm target engagement by measuring p4EBP1 levels. If the target is inhibited but cells survive, investigate downstream bypass pathways. 2. Consider combination therapies; for example, RMC-5552 has shown synergistic activity with RAS(ON) inhibitors in preclinical models.[6][12]
Incorrect Endpoint: The assay used may not be optimal for detecting the drug's effect (e.g., apoptosis vs. cytostasis).	1. Use multiple assays to assess cell fate, such as a cell viability assay (e.g., CellTiter-Glo) and an apoptosis assay (e.g., Caspase-3/7 activity or Annexin V staining).

Experimental Protocols

Protocol 1: Western Blot for mTORC1 Pathway Inhibition

• Cell Seeding and Treatment: Seed cancer cells in 6-well plates and allow them to adhere overnight. Treat cells with a range of RMC-5552 concentrations (e.g., 0.1 nM to 100 nM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 2-24 hours).

• Cell Lysis: Aspirate media, wash cells with ice-cold PBS, and lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize protein concentrations for all samples with lysis buffer and add Laemmli sample buffer. Boil samples at 95°C for 5-10 minutes.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane onto a polyacrylamide gel. Run the gel and then transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies (e.g., anti-p-4EBP1, anti-4EBP1, anti-p-S6K, anti-S6K, anti-Actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

mTOR Signaling and RMC-5552 Inhibition

Caption: RMC-5552 selectively inhibits mTORC1, blocking pro-growth signaling.

Troubleshooting Workflow for Unexpected Results

Caption: A logical workflow for troubleshooting unexpected experimental outcomes.

References

• 1. Facebook [cancer.gov]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. ASCO – American Society of Clinical Oncology [asco.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Resistance to (32-Carbonyl)-RMC-5552 Treatment

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting and understanding resistance to (32-Carbonyl)-RMC-5552, a potent and selective bi-steric mTORC1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (32-Carbonyl)-RMC-5552 and what is its mechanism of action?

(32-Carbonyl)-RMC-5552 is a potent mTOR inhibitor. It functions as a bi-steric inhibitor, meaning it interacts with both the orthosteric (catalytic) and allosteric binding sites of mTOR. This dual-binding mechanism is designed to deepen the inhibition of mTORC1 while maintaining selectivity over mTORC2. Its primary mode of action is the inhibition of mTORC1-mediated phosphorylation of downstream targets like S6K and 4E-BP1, thereby blocking protein synthesis and cell growth.

Q2: What are the known mechanisms of resistance to mTOR inhibitors?

While specific resistance mechanisms to RMC-5552 are still under investigation, resistance to mTOR inhibitors, in general, can arise through several mechanisms:

• Mutations in mTOR: Genetic mutations in the FRB domain of mTOR can prevent the binding of allosteric inhibitors like rapamycin (B549165). While RMC-5552 also binds to the catalytic site, mutations in the allosteric site could potentially reduce its efficacy.

• Feedback Loop Activation: A common mechanism of resistance is the feedback activation of the PI3K/AKT pathway. Inhibition of mTORC1 can relieve a negative feedback loop, leading to increased AKT phosphorylation and activation, which can promote cell survival.[1][2][3]

• Activation of Bypass Signaling Pathways: Cancer cells can develop resistance by activating parallel signaling pathways, such as the MAPK/ERK pathway, to sustain proliferation and survival despite mTORC1 inhibition.[2][4]

• Incomplete Substrate Inhibition: In some cases, mTORC1 inhibitors may not completely suppress the phosphorylation of all downstream targets, particularly 4E-BP1. This incomplete inhibition can allow for continued protein synthesis and cell proliferation.[5]

• Alterations in Downstream Effectors: Changes in the expression or function of proteins downstream of mTORC1, such as S6K1 or 4E-BP1, can also contribute to a resistant phenotype.[5]

Q3: How might the bi-steric nature of RMC-5552 affect resistance mechanisms?

The bi-steric binding mode of RMC-5552 may help overcome some of the resistance mechanisms observed with first and second-generation mTOR inhibitors. For instance, by also targeting the ATP-catalytic site, it may retain activity against tumors with mutations in the FRB domain that confer resistance to rapalogs. However, resistance could still potentially emerge through mutations in the kinase domain or through the activation of bypass signaling pathways.

Troubleshooting Guide

This guide is designed to help researchers identify potential causes of resistance to RMC-5552 in their experiments and to suggest possible next steps.

Observed Issue	Potential Cause	Suggested Troubleshooting Steps
Decreased sensitivity to RMC-5552 in cell culture over time.	Acquired resistance through genetic mutations or pathway rewiring.	- Perform genomic sequencing of the MTOR gene to check for mutations in the FRB or kinase domains.- Analyze the activation status of key signaling pathways (PI3K/AKT, MAPK/ERK) via Western blot.- Consider combination therapy with inhibitors of the identified activated pathway.
Incomplete inhibition of cell proliferation despite effective mTORC1 target engagement (p-S6K reduction).	- Incomplete inhibition of 4E-BP1 phosphorylation.- Activation of a bypass signaling pathway.	- Assess the phosphorylation status of 4E-BP1 (at multiple sites, e.g., Thr37/46, Ser65).- Profile the activity of other survival pathways (e.g., p-ERK, p-AKT).
Initial response to RMC-5552 followed by a rebound in cell growth.	Feedback activation of the PI3K/AKT pathway.	- Perform a time-course experiment to monitor p-AKT levels following RMC-5552 treatment.- Test the efficacy of combining RMC-5552 with a PI3K or AKT inhibitor.
Intrinsic resistance to RMC-5552 in a new cell line.	Pre-existing mutations in the mTOR pathway or constitutively active parallel survival pathways.	- Sequence the MTOR, PIK3CA, PTEN, and KRAS genes.- Perform baseline phosphoproteomic profiling to identify active signaling networks.

Key Experimental Protocols

1. Western Blot Analysis of mTORC1 and Bypass Signaling Pathways

This protocol is for assessing the phosphorylation status of key proteins in the mTORC1, PI3K/AKT, and MAPK/ERK pathways.

• Cell Lysis:

  • Treat cells with RMC-5552 or vehicle control for the desired time.

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature protein lysates by boiling in Laemmli buffer.

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies: p-S6K (Thr389), S6K, p-4E-BP1 (Thr37/46), 4E-BP1, p-AKT (Ser473), AKT, p-ERK1/2 (Thr202/Tyr204), ERK1/2, and a loading control (e.g., GAPDH, β-actin).

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect signal using an enhanced chemiluminescence (ECL) substrate.

2. Cell Proliferation Assay

This protocol is for determining the effect of RMC-5552 on cell viability and proliferation.

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density.

• Drug Treatment:

  • After 24 hours, treat cells with a serial dilution of RMC-5552. Include a vehicle-only control.

• Incubation:

  • Incubate cells for 48-72 hours.

• Viability Measurement:

  • Add a viability reagent (e.g., CellTiter-Glo®, MTT, or PrestoBlue™) and measure the signal according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data to the vehicle control and plot a dose-response curve to determine the IC50 value.

Signaling Pathways and Experimental Workflows

Caption: Simplified signaling network illustrating mTORC1 pathway, points of RMC-5552 inhibition, negative feedback, and a potential bypass pathway.

Caption: A troubleshooting workflow for investigating resistance to RMC-5552 treatment.

References

• 1. mTOR kinase inhibition causes feedback-dependent biphasic regulation of AKT signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suppression of feedback loops mediated by PI3K/mTOR induces multiple over-activation of compensatory pathways: an unintended consequence leading to drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Targeting PI3K/Akt/mTOR Signaling in Cancer [frontiersin.org]
• 5. The physiology and pathophysiology of rapamycin resistance: Implications for cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the In Vivo Bioavailability of (32-Carbonyl)-RMC-5552

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vivo bioavailability of (32-Carbonyl)-RMC-5552, a selective bi-steric mTORC1 inhibitor.[1][2][3][4][5] RMC-5552 is currently in clinical development with intravenous administration; this guide focuses on potential strategies for improving its bioavailability for oral administration routes.[2][6]

Frequently Asked Questions (FAQs)

Q1: What is RMC-5552 and what is its mechanism of action?

RMC-5552 is a first-in-class, bi-steric inhibitor that selectively targets the mTORC1 complex.[2] It is designed to bind to two distinct sites on mTORC1, leading to profound inhibition of its activity while maintaining selectivity over mTORC2.[4] This selective inhibition of mTORC1 suppresses the phosphorylation of key substrates like 4E-BP1, a critical regulator of oncogene expression, and S6K.[2][7] RMC-5552's mechanism of action is relevant in cancers with hyperactive mTORC1 signaling.[1][8]

Q2: Why might (32-Carbonyl)-RMC-5552 have low oral bioavailability?

While specific data on the oral bioavailability of (32-Carbonyl)-RMC-5552 is not publicly available, molecules with similar characteristics often face challenges. RMC-5552 has a high molecular weight (1778.13 g/mol ) and a complex structure, which can limit oral absorption.[9] One of its structural components is derived from rapamycin, a macrolide known for poor water solubility and susceptibility to efflux by transporters like P-glycoprotein (P-gp), which can contribute to low oral bioavailability.[10]

Q3: What are the general strategies to improve the bioavailability of a drug candidate like (32-Carbonyl)-RMC-5552?

Several formulation and chemical modification strategies can be employed to enhance oral bioavailability.[11][12][13] These include:

• Improving Solubility: Techniques like creating amorphous solid dispersions, salt formation, and co-crystallization can enhance the dissolution rate.[11]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), liposomes, and lipid nanoparticles can improve absorption by utilizing lipid absorption pathways.[12][13]

• Nanoparticle Formulations: Reducing particle size to the nanoscale increases the surface area for dissolution.[12]

• Permeation Enhancers: Co-administration with agents that transiently increase the permeability of the intestinal epithelium.[11]

• Inhibition of Efflux Pumps: Using excipients that inhibit P-gp and other efflux transporters can increase intracellular drug concentration.[11]

• Chemical Modification/Prodrugs: Modifying the drug molecule to create a more soluble or permeable prodrug that is converted to the active form in vivo.

Troubleshooting Guide

This guide provides a structured approach to identifying and addressing potential issues during in vivo bioavailability studies of (32-Carbonyl)-RMC-5552.

Observed Issue	Potential Cause	Suggested Troubleshooting Steps
High variability in plasma concentrations between subjects.	Poor aqueous solubility leading to inconsistent dissolution.	1. Characterize the solid-state properties of the compound (crystalline vs. amorphous).2. Develop an amorphous solid dispersion to improve dissolution rate and uniformity.3. Consider micronization or nano-milling to increase surface area.
Low peak plasma concentration (Cmax) and area under the curve (AUC).	1. Poor permeability across the intestinal epithelium.2. Significant first-pass metabolism in the gut wall or liver.3. Efflux by P-glycoprotein (P-gp) or other transporters.	1. Conduct in vitro permeability assays (e.g., Caco-2) to assess intestinal permeability.2. Investigate the metabolic stability of the compound in liver microsomes and S9 fractions.3. Evaluate if the compound is a substrate for P-gp or other efflux transporters.4. Formulate with a P-gp inhibitor (e.g., certain cyclodextrins) and reassess bioavailability.[11]
Rapid clearance from plasma.	High metabolic clearance.	1. Identify the primary metabolic pathways.2. Consider co-administration with an inhibitor of the relevant metabolic enzymes (e.g., CYP3A4 inhibitors like hesperidin) to assess the impact on exposure.[11]
No detectable plasma concentration after oral administration.	Combination of very low solubility and low permeability.	1. Re-evaluate the formulation strategy. Consider more advanced formulations like self-emulsifying drug delivery systems (SEDDS) or lipid nanoparticles.2. Explore the feasibility of a prodrug approach to enhance both solubility and permeability.

Experimental Protocols

Protocol 1: In Vitro Caco-2 Permeability Assay

Objective: To assess the intestinal permeability of (32-Carbonyl)-RMC-5552 and determine if it is a substrate for P-gp efflux.

Methodology:

• Cell Culture: Culture Caco-2 cells on permeable supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation and formation of a polarized monolayer.

• Monolayer Integrity: Verify the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and the permeability of a paracellular marker (e.g., Lucifer yellow).

• Permeability Assessment (Apical to Basolateral):

  • Add (32-Carbonyl)-RMC-5552 (at a relevant concentration) to the apical (AP) side of the monolayer.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (BL) side.

  • Analyze the concentration of the compound in the BL samples using a validated analytical method (e.g., LC-MS/MS).

• Efflux Assessment (Basolateral to Apical):

  • Add the compound to the BL side.

  • Collect samples from the AP side at the same time points.

  • Analyze the concentration of the compound in the AP samples.

• P-gp Inhibition: Repeat the permeability assessments in the presence of a known P-gp inhibitor (e.g., verapamil (B1683045) or cyclosporin (B1163) A).

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both AP-to-BL and BL-to-AP directions.

  • Calculate the efflux ratio (ER) = Papp (BL-to-AP) / Papp (AP-to-BL). An ER > 2 suggests active efflux.

  • A significant reduction in the ER in the presence of a P-gp inhibitor confirms that the compound is a P-gp substrate.

Protocol 2: Formulation with Amorphous Solid Dispersion

Objective: To prepare an amorphous solid dispersion of (32-Carbonyl)-RMC-5552 to improve its dissolution rate.

Methodology:

• Polymer Selection: Select a suitable polymer for creating the solid dispersion (e.g., PVP K30, HPMC, Soluplus®).

• Solvent Selection: Choose a common solvent that dissolves both the compound and the polymer (e.g., methanol, acetone, or a mixture).

• Preparation by Solvent Evaporation:

  • Dissolve the compound and the polymer in the selected solvent at various drug-to-polymer ratios (e.g., 1:1, 1:3, 1:5 w/w).

  • Evaporate the solvent under reduced pressure using a rotary evaporator.

  • Dry the resulting solid film under vacuum to remove any residual solvent.

• Characterization:

  • Confirm the amorphous nature of the dispersion using Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD).

  • Perform dissolution testing of the amorphous solid dispersion compared to the crystalline drug in a relevant buffer (e.g., simulated gastric or intestinal fluid).

• In Vivo Evaluation: Administer the most promising amorphous solid dispersion formulation to an appropriate animal model and compare the pharmacokinetic profile to that of the unformulated compound.

Visualizations

Caption: RMC-5552 inhibits the PI3K/mTOR signaling pathway.

Caption: A workflow for enhancing drug bioavailability.

Caption: Troubleshooting logic for low drug bioavailability.

References

• 1. Facebook [cancer.gov]
• 2. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]
• 4. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. ASCO – American Society of Clinical Oncology [asco.org]
• 8. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. tandfonline.com [tandfonline.com]
• 12. upm-inc.com [upm-inc.com]
• 13. FORMULATION DEVELOPMENT - Bioavailability Enhancement Strategies & Opportunities [drug-dev.com]

Technical Support Center: Optimizing (32-Carbonyl)-RMC-5552 and RAS Inhibitor Synergy

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working to optimize the synergistic effects of (32-Carbonyl)-RMC-5552 and RAS inhibitors.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments, providing potential causes and solutions in a question-and-answer format.

Issue 1: Sub-optimal or No Synergistic Effect Observed

• Question: We are not observing the expected synergistic cell killing with the RMC-5552 and RAS inhibitor combination in our cancer cell line model. What are the possible reasons and how can we troubleshoot this?

• Answer: Several factors can contribute to a lack of synergy. Here’s a step-by-step guide to troubleshoot this issue:

  • Confirm Target Pathway Activation: Ensure your cell line model has a hyperactivated RAS-MAPK and/or PI3K/mTOR pathway.[1] The synergistic effect is predicated on the dual inhibition of these pathways.

    • Recommendation: Perform baseline Western blot analysis to check the phosphorylation status of key proteins like ERK, AKT, S6K, and 4EBP1.

  • Verify Drug Potency and Activity: Confirm that both RMC-5552 and the RAS inhibitor are active at the concentrations used.

    • Recommendation: Determine the IC50 value for each drug individually in your specific cell line.[2] This will help in designing an effective dose-response matrix for the combination study.

  • Optimize Drug Concentrations and Ratios: The synergistic effect is often dependent on the concentration and ratio of the combined drugs.

    • Recommendation: Use a matrix-based experimental design with a range of concentrations for both inhibitors, spanning below and above their individual IC50 values. This will help in identifying the optimal synergistic concentrations and ratios.[3]

  • Check for Drug Stability and Compatibility: Ensure the drugs are stable in your culture medium and are not antagonizing each other chemically.

    • Recommendation: Prepare fresh drug solutions for each experiment and consult the manufacturer's data sheets for information on stability and solubility.

  • Evaluate the Synergy Model: The choice of synergy model (e.g., Loewe, Bliss, HSA) can influence the interpretation of your results.[4]

Issue 2: High Cellular Toxicity in Control Groups

• Question: We are observing high levels of cell death in our vehicle-treated control groups, which is confounding our results. What could be the cause and how do we fix it?

• Answer: High background toxicity can mask the true effect of your drug combination. Consider the following:

  • Solvent Toxicity: The solvent used to dissolve the inhibitors (e.g., DMSO) can be toxic to cells at high concentrations.

    • Recommendation: Ensure the final concentration of the solvent in the culture medium is low (typically ≤ 0.1%) and is consistent across all treatment groups, including the vehicle control.

  • Cell Seeding Density: Inappropriate cell seeding density can lead to cell death due to overcrowding or insufficient nutrients.

    • Recommendation: Optimize the cell seeding density for your specific cell line to ensure logarithmic growth throughout the duration of the experiment.

  • Culture Conditions: Suboptimal culture conditions, such as improper pH, temperature, or CO2 levels, can stress the cells.

    • Recommendation: Regularly check and maintain optimal culture conditions. Ensure your incubator is properly calibrated.

Issue 3: Inconsistent Western Blot Results

• Question: Our Western blot results for pathway analysis are inconsistent and difficult to interpret. How can we improve the reliability of our Western blots?

• Answer: Consistency in Western blotting is crucial for reliable pathway analysis. Here are some tips:

  • Protein Extraction and Quantification: Incomplete cell lysis or inaccurate protein quantification can lead to variability.

    • Recommendation: Use a suitable lysis buffer containing protease and phosphatase inhibitors.[7] Quantify protein concentration accurately using a reliable method like the BCA assay.

  • Antibody Quality: The quality and specificity of primary antibodies are critical.

    • Recommendation: Use validated antibodies specific for your target proteins (e.g., phospho-mTOR, phospho-ERK). Always include appropriate positive and negative controls. For phospho-specific antibodies, it's essential to also probe for the total protein to assess changes in phosphorylation relative to the total protein amount.[8][9]

  • Loading Controls: Ensure equal loading of protein across all lanes.

    • Recommendation: Use a reliable loading control like GAPDH or β-actin. It is important to validate that the expression of the loading control protein is not affected by your experimental treatments.[7]

  • Transfer and Incubation: Inefficient protein transfer to the membrane or suboptimal antibody incubation times can affect signal intensity.

    • Recommendation: Optimize transfer conditions (time and voltage) for your specific proteins. Incubate primary antibodies overnight at 4°C for optimal binding.[10]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the experimental design and interpretation of results when studying the synergy between RMC-5552 and RAS inhibitors.

• Question 1: What is the underlying mechanism of synergy between RMC-5552 and RAS inhibitors?

  • Answer: The synergy arises from the dual blockade of two critical cancer signaling pathways. RAS inhibitors block the MAPK pathway, while RMC-5552, a bi-steric mTORC1-selective inhibitor, blocks the PI3K/mTOR pathway.[1] Many RAS-driven cancers develop resistance to RAS inhibitors by upregulating the mTOR signaling pathway.[11][12] By simultaneously inhibiting both pathways, the combination therapy can prevent this escape mechanism, leading to enhanced tumor cell apoptosis and more durable tumor regressions.[11][12][13][14]

• Question 2: Which RAS inhibitors are best to combine with RMC-5552?

  • Answer: Preclinical studies have shown marked combinatorial anti-tumor activity when RMC-5552 or its tool compound RMC-6272 are combined with direct inhibitors of active RAS (RAS(ON) inhibitors), particularly those targeting KRAS G12C mutations.[11][12] The choice of RAS inhibitor will also depend on the specific RAS mutation present in your cancer model.

• Question 3: What are the key experimental assays to demonstrate synergy?

  • Answer: A combination of the following assays is recommended:

    • Cell Viability Assays: To quantify the effect of the drug combination on cell proliferation and survival. Common assays include MTT, MTS, and CellTiter-Glo.[15]

    • Apoptosis Assays: To determine if the combination induces programmed cell death. Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is a standard method.[16][17]

    • Western Blot Analysis: To confirm the on-target effects of the inhibitors by assessing the phosphorylation status of key proteins in the RAS-MAPK and PI3K/mTOR pathways (e.g., p-ERK, p-AKT, p-S6K, p-4EBP1).[7][8][9][18]

• Question 4: How should I design my in vitro synergy experiments?

  • Answer: A checkerboard or dose-matrix design is recommended. This involves treating cells with a range of concentrations of each drug alone and in combination. This allows for the calculation of a Combination Index (CI) or synergy score across multiple concentration pairs, providing a comprehensive view of the interaction.[3][19]

• Question 5: How do I interpret synergy scores?

  • Answer: Synergy scores are calculated using different mathematical models (e.g., Bliss independence, Loewe additivity, or Highest Single Agent - HSA).[4] Generally, a synergy score greater than 10 is considered synergistic, a score between -10 and 10 is additive, and a score less than -10 is antagonistic.[6] It is advisable to use multiple models for a more robust interpretation.[4][5]

Data Presentation

Table 1: Preclinical Efficacy of RMC-5552 in Combination with a RAS(ON) Inhibitor in KRAS-mutant Non-Small Cell Lung Cancer (NSCLC) Xenograft Models.

Treatment Group	Tumor Growth Inhibition (%)	Change in Apoptosis (Fold Change vs. Control)
Vehicle Control	0	1.0
RMC-5552 (single agent)	~40-50	~1.5-2.0
RAS(ON) Inhibitor (single agent)	~30-40	~1.2-1.8
RMC-5552 + RAS(ON) Inhibitor	>80 (often leading to tumor regression)	>5.0

Note: Data is synthesized from preclinical findings and represents approximate values to illustrate the synergistic effect. Actual values may vary depending on the specific model and experimental conditions.[11][12]

Experimental Protocols

1. Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Treat cells with various concentrations of RMC-5552, a RAS inhibitor, or the combination in a dose-matrix format. Include a vehicle-only control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator.

• MTT Addition: Add 10 µl of MTT solution (5 mg/ml in PBS) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add 100 µl of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Mix thoroughly and read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and analyze for synergy using appropriate software.[2][15]

2. Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of RMC-5552, RAS inhibitor, or the combination for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.[16]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

3. Western Blotting for Pathway Analysis

• Protein Extraction: Lyse treated cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against your target proteins (e.g., p-mTOR, mTOR, p-S6K, S6K, p-ERK, ERK, GAPDH) overnight at 4°C.[8][10]

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control and total protein levels.[7]

Mandatory Visualizations

Caption: Dual inhibition of RAS and mTORC1 signaling pathways.

References

• 1. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 2. Drug Combinations: Your Questions Answered | Clarivate [clarivate.com]
• 3. Drug combination sensitivity scoring facilitates the discovery of synergistic and efficacious drug combinations in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mind the Curve: Dose–Response Fitting Biases the Synergy Scores across Software Used for Chemotherapy Combination Studies | MDPI [mdpi.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 8. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ccrod.cancer.gov [ccrod.cancer.gov]
• 11. researchgate.net [researchgate.net]
• 12. ASCO – American Society of Clinical Oncology [asco.org]
• 13. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. [PDF] Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. Protocol to calculate the synergy of drug combinations in organoids and primary cells from murine tumors [scholarworks.indianapolis.iu.edu]

Troubleshooting inconsistent results in RMC-5552 cell viability assays

Welcome to the technical support center for RMC-5552 cell viability assays. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot inconsistent results and provide clarity on experimental protocols when working with the potent and selective mTORC1 inhibitor, RMC-5552.

Frequently Asked Questions (FAQs)

Q1: What is RMC-5552 and what is its mechanism of action?

RMC-5552 is a potent and selective bi-steric inhibitor of mTORC1 (mechanistic Target of Rapamycin Complex 1).[1][2][3][4] It is designed to bind to two distinct sites on mTORC1, leading to a profound and durable inhibition of its activity.[5] This mechanism allows for potent suppression of the phosphorylation of key mTORC1 substrates, including the ribosomal protein S6 kinase (S6K) and the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1).[2][3][6] A key feature of RMC-5552 is its high selectivity for mTORC1 over mTORC2, which minimizes off-target effects associated with dual mTORC1/mTORC2 inhibitors.[2][3]

Q2: What are the expected effects of RMC-5552 on cell viability?

RMC-5552 has been shown to inhibit cell growth and proliferation in various cell types.[7] By blocking mTORC1 signaling, RMC-5552 can induce cell cycle arrest and, in some cases, apoptosis.[8] The potency of RMC-5552 in inhibiting cell growth is typically in the sub-nanomolar to low nanomolar range, although this can vary depending on the cell line and the assay conditions.

Q3: Which cell viability assays are recommended for use with RMC-5552?

Several common cell viability assays can be adapted for use with RMC-5552. These include:

• Crystal Violet Assay: This method measures the total biomass of adherent cells by staining the DNA of remaining cells after treatment. It is a simple and cost-effective endpoint assay.

• MTS/MTT Assays: These colorimetric assays measure the metabolic activity of cells by assessing the reduction of a tetrazolium salt to a colored formazan (B1609692) product by mitochondrial dehydrogenases in viable cells.

• CellTiter-Glo® Luminescent Cell Viability Assay: This assay quantifies the amount of ATP present, which is an indicator of metabolically active cells. It is known for its high sensitivity and broad linear range.

The choice of assay may depend on the specific research question, cell type, and available equipment. It is always recommended to validate the chosen assay for your specific experimental conditions.

Troubleshooting Inconsistent Results

Q4: I am observing high variability between replicate wells in my RMC-5552 cell viability assay. What could be the cause?

High variability between replicates is a common issue in cell-based assays and can be attributed to several factors:

• Uneven Cell Seeding: Inconsistent cell numbers across wells is a primary source of variability. Ensure you have a homogenous single-cell suspension before and during plating. Gently invert or swirl the cell suspension frequently to prevent cell settling.

• Pipetting Errors: Inaccurate or inconsistent pipetting, especially of small volumes of RMC-5552 or assay reagents, can lead to significant errors. Use calibrated pipettes and practice consistent pipetting technique.

• Edge Effects: Wells on the perimeter of a microplate are more susceptible to evaporation, which can alter the concentration of media components and RMC-5552. To mitigate this, fill the outer wells with sterile PBS or media without cells and use the inner wells for your experiment.

• Incomplete Drug Solubilization: Ensure that your RMC-5552 stock solution is fully dissolved before preparing your dilutions. Precipitated drug will lead to inaccurate concentrations.

Q5: My IC50 values for RMC-5552 are different from what is reported in the literature. Why might this be?

Discrepancies in IC50 values can arise from several experimental differences:

• Cell Line Differences: Cell lines can exhibit varying sensitivity to RMC-5552 due to their genetic background and activation status of the PI3K/mTOR pathway.

• Assay Type: Different viability assays measure different cellular parameters (e.g., metabolic activity vs. cell number). An inhibitor might affect cellular metabolism before causing cell death, leading to different IC50 values between an MTS assay and a crystal violet assay.

• Incubation Time: The duration of exposure to RMC-5552 will significantly impact the observed effect. Longer incubation times generally result in lower IC50 values.

• Cell Seeding Density: The initial number of cells seeded can influence the outcome of the assay. It is crucial to optimize the seeding density for each cell line and assay duration.

• Reagent Quality and Stability: Ensure that RMC-5552 and all assay reagents are stored correctly and have not expired. RMC-5552, like many small molecules, can be sensitive to freeze-thaw cycles.

Q6: I suspect that RMC-5552 might be interfering with my cell viability assay. How can I test for this?

Direct interference of a compound with assay reagents is a potential source of inaccurate results. To test for this:

• Cell-Free Controls: Set up control wells containing cell culture media, RMC-5552 at the highest concentration used in your experiment, and the viability assay reagent, but without any cells. A change in signal in these wells indicates direct interference.

• Alternative Viability Assays: If you suspect interference, try a different viability assay that relies on a distinct detection principle. For example, if you are using an MTS assay (metabolic activity), you could switch to a CellTiter-Glo® assay (ATP measurement) or a CytoTox-Glo™ Assay (measures membrane integrity).

While there is no specific literature at this time detailing direct interference of RMC-5552 with common viability assays, it is good practice to perform these controls when troubleshooting unexpected results.

Quantitative Data Summary

The following table summarizes the reported potency of RMC-5552 in various in vitro assays. Note that direct cell viability GI50/IC50 values for a broad panel of cancer cell lines are not extensively available in the public domain as of the last update.

Assay Type	Cell Line	Parameter Measured	IC50 / Potency
Growth Inhibition	Normal Human Lung Fibroblasts (NHLF)	Cell Growth	~0.2 nM
Growth Inhibition	LAM-associated Fibroblasts (LAFs)	Cell Growth	~0.2 nM
Phosphorylation Inhibition	MDA-MB-468	p-4EBP1 (T37/46)	0.48 nM
Phosphorylation Inhibition	MDA-MB-468	p-S6K	0.14 nM
Phosphorylation Inhibition	MCF-7	p-4EBP1	-

Data is compiled from publicly available research. Values can vary based on experimental conditions.

Experimental Protocols

1. Crystal Violet Cell Proliferation Assay

This protocol is adapted for assessing the effect of RMC-5552 on the proliferation of adherent cells.

• Cell Seeding:

  • Harvest and count cells, then resuspend in fresh culture medium to the desired density.

  • Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of RMC-5552 in culture medium.

  • Carefully remove the medium from the wells and replace it with the medium containing the various concentrations of RMC-5552. Include vehicle-only (e.g., DMSO) controls.

  • Incubate the plate for the desired treatment period (e.g., 72 hours).

• Staining:

  • Gently wash the cells twice with PBS.

  • Fix the cells by adding 100 µL of 4% paraformaldehyde to each well and incubate for 15 minutes at room temperature.

  • Wash the cells twice with PBS.

  • Add 100 µL of 0.1% crystal violet solution to each well and incubate for 20 minutes at room temperature.

  • Gently wash the plate with water until the background is clean.

• Solubilization and Measurement:

  • Air-dry the plate completely.

  • Add 100 µL of 10% acetic acid or another suitable solubilization buffer to each well.

  • Incubate on an orbital shaker for 15 minutes to ensure complete solubilization of the dye.

  • Measure the absorbance at 570 nm using a microplate reader.

2. MTS Cell Viability Assay

This protocol provides a general guideline for using a commercially available MTS assay kit. Refer to the manufacturer's instructions for specific details.

• Cell Seeding and Compound Treatment: Follow the same procedure as for the Crystal Violet Assay.

• MTS Reagent Addition:

  • At the end of the treatment period, add the appropriate volume of MTS reagent to each well (typically 20 µL for a 100 µL culture volume).

  • Incubate the plate for 1-4 hours at 37°C in a 5% CO2 incubator, or until a color change is visible.

• Measurement:

  • Measure the absorbance at 490 nm using a microplate reader.

3. CellTiter-Glo® Luminescent Cell Viability Assay

This protocol is a general guide for using the Promega CellTiter-Glo® assay. Always follow the manufacturer's specific instructions.

• Cell Seeding and Compound Treatment: Follow the same procedure as for the Crystal Violet Assay. Ensure the use of opaque-walled plates suitable for luminescence measurements.

• Assay Reagent Preparation and Addition:

  • Equilibrate the CellTiter-Glo® buffer and substrate to room temperature before mixing to prepare the CellTiter-Glo® Reagent.

  • At the end of the treatment period, remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

• Signal Measurement:

  • Mix the contents by placing the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

Visualizations

Caption: Simplified mTORC1 signaling pathway illustrating the mechanism of RMC-5552 inhibition.

Caption: A generalized workflow for performing a cell viability assay with RMC-5552.

Caption: A decision tree to guide troubleshooting of inconsistent RMC-5552 cell viability assay results.

References

• 1. ASCO – American Society of Clinical Oncology [asco.org]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Dilemmas in the reliable estimation of the in-vitro cell viability in magnetic nanoparticle engineering: which tests and what protocols? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Bi-steric Inhibitor RMC-5552 Reduces mTORC1 Signaling and Growth in Lymphangioleiomyomatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]

(32-Carbonyl)-RMC-5552 degradation and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation and storage of (32-Carbonyl)-RMC-5552.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (32-Carbonyl)-RMC-5552?

A1: Proper storage is crucial to maintain the integrity of (32-Carbonyl)-RMC-5552. The recommended conditions are summarized below.

Formulation	Storage Temperature	Duration	Additional Notes
Solid	Room Temperature (Continental US) or 4°C	Varies	Store in a sealed container, away from moisture.[1]
Stock Solution	-80°C	Up to 6 months	Use within 6 months for reliable experimental results.[2]
Stock Solution	-20°C	Up to 1 month	Use within 1 month.[2][3]
In Vivo Working Solution	N/A	Same-day use	It is highly recommended to prepare fresh solution for each experiment.[2]

Q2: What are the known degradation pathways for (32-Carbonyl)-RMC-5552?

A2: The chemical structure of (32-Carbonyl)-RMC-5552 contains a rapamycin-like macrolide core, which is susceptible to specific degradation pathways. The primary points of instability are the C32 carbonyl group and the conjugated triene system.[4]

• Base-Induced Degradation: The β-keto lactone at the C32 carbonyl is particularly sensitive to basic conditions, which can induce a ring-opening reaction via elimination of the pipecolinate moiety. This results in the formation of a seco-species, a known degradation product of rapamycin.[5][6]

• Oxidative Degradation: The conjugated triene portion of the macrolide is susceptible to autoxidation, especially in the amorphous solid state or in solution. This can lead to the formation of various oxidation products, including epoxides and ketones.[1][3]

It is important to note that the reduction of the C32 carbonyl to a hydroxyl group in the related compound RMC-5552 was shown to improve the chemical stability of the macrocyclic core.[7]

Q3: How should I handle (32-Carbonyl)-RMC-5552 during experimental setup to minimize degradation?

A3: To ensure the accuracy and reproducibility of your experiments, follow these handling guidelines:

• Solution Preparation: For in vivo studies, always prepare the working solution fresh on the day of the experiment.[2] If you observe any precipitation or phase separation during preparation, gentle heating and/or sonication can be used to aid dissolution.[2]

• Solvent Selection: (32-Carbonyl)-RMC-5552 is soluble in DMSO. A common preparation for in vivo use involves creating a stock solution in DMSO and then diluting it into a vehicle such as corn oil to form a suspension.[2][8]

• Avoid Basic Conditions: Given the susceptibility of the C32 carbonyl to base-induced degradation, avoid exposing the compound to basic solutions or buffers.

• Minimize Exposure to Air and Light: To reduce the risk of oxidative degradation, handle the compound and its solutions in a way that minimizes exposure to air and direct light. Consider using amber vials and inert gas (e.g., argon or nitrogen) for long-term storage of solutions.

Troubleshooting Guides

Problem: Inconsistent or lower-than-expected activity in cellular or in vivo experiments.

This issue could be related to the degradation of (32-Carbonyl)-RMC-5552. Use the following guide to troubleshoot potential causes.

Caption: Troubleshooting workflow for inconsistent experimental results.

Problem: Visible changes in the solid compound or solutions (e.g., color change, precipitation).

References

• 1. Forced degradation studies of rapamycin: identification of autoxidation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 3. experts.umn.edu [experts.umn.edu]
• 4. researchgate.net [researchgate.net]
• 5. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]

Minimizing toxicity of (32-Carbonyl)-RMC-5552 in animal models

Technical Support Center: (32-Carbonyl)-RMC-5552

Disclaimer: Information on the specific compound "(32-Carbonyl)-RMC-5552" is limited in public literature. This guide is based on data for the closely related, clinically evaluated compound, RMC-5552. RMC-5552 is a bi-steric, selective mTORC1 inhibitor. It is structurally related to "(32-Carbonyl)-RMC-5552," which retains a carbonyl group at the C32 position of the rapamycin (B549165) macrocycle.[1][2] This structural feature may influence its metabolic stability and pharmacokinetic profile.[3] The toxicities and mitigation strategies outlined below are based on the established profile for selective mTORC1 inhibitors and should be adapted based on empirical findings with "(32-Carbonyl)-RMC-5552."

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (32-Carbonyl)-RMC-5552?

A1: (32-Carbonyl)-RMC-5552 is a potent inhibitor of the mechanistic Target of Rapamycin (mTOR).[4] Specifically, it is a bi-steric inhibitor that selectively targets mTOR Complex 1 (mTORC1) over mTORC2.[3][5] This selectivity is designed to potently inhibit the phosphorylation of key mTORC1 substrates like 4E-BP1 and S6K, which are crucial for protein synthesis and cell proliferation, while avoiding the hyperglycemia associated with mTORC2 inhibition.[3][5][6]

Q2: What are the expected on-target toxicities of (32-Carbonyl)-RMC-5552 in animal models?

A2: Based on the profile of the closely related RMC-5552, on-target toxicities are primarily related to the inhibition of cell growth and proliferation in sensitive tissues. The most common anticipated adverse events in animal models include mucositis (inflammation of the mucous membranes, e.g., in the mouth), skin rashes, decreased appetite, and potential effects on hematological parameters.[5][7]

Q3: Why is selectivity for mTORC1 over mTORC2 important for the toxicity profile?

A3: mTORC2 is involved in the phosphorylation and activation of AKT, which plays a key role in glucose metabolism.[3] Dual mTORC1/mTORC2 inhibitors often cause hyperglycemia (high blood sugar), which can be a dose-limiting toxicity.[5] By selectively inhibiting mTORC1, compounds like RMC-5552 are designed to minimize this metabolic side effect, offering a better tolerability profile.[5][8]

Q4: Can (32-Carbonyl)-RMC-5552 be combined with other agents?

A4: Yes, preclinical studies with RMC-5552 have shown marked combinatorial anti-tumor activity with RAS(ON) inhibitors in models of KRAS-mutated cancers.[7] Combining mTORC1 inhibition with agents that target other nodes in oncogenic signaling pathways, such as MEK or CDK4/6 inhibitors, is a common strategy to enhance efficacy and overcome resistance.[9] However, combination therapies may also lead to overlapping or enhanced toxicities that need to be carefully evaluated.

Troubleshooting Guide: Managing Common Toxicities

Observed Issue	Potential Cause	Troubleshooting Steps & Mitigation Strategies
Significant (>15%) Body Weight Loss	Decreased appetite, dehydration, gastrointestinal distress, or systemic toxicity.	1. Monitor food and water intake daily. 2. Provide supportive care: Supplement with palatable, high-calorie food and hydration gels.3. Dose modification: Consider reducing the dose or frequency of administration.4. Evaluate for mucositis: Check for oral lesions that may impair eating.
Oral Mucositis / Stomatitis	On-target inhibition of mTORC1 in the rapidly dividing epithelial cells of the oral mucosa.[5][7]	1. Prophylactic treatment: In clinical studies of RMC-5552, a tacrolimus (B1663567) mouthwash was used to locally block the drug's mechanism and alleviate mucositis.[5] A similar local application could be explored in animal models.2. Dietary modification: Provide soft food to reduce mechanical irritation.3. Analgesia: Administer analgesics as per institutional guidelines to manage pain.
Skin Rash / Dermatitis	On-target effects on keratinocytes and other skin cells.	1. Topical treatments: Apply topical emollients or corticosteroids as advised by a veterinarian.2. Environmental enrichment: Ensure bedding is soft and non-irritating to prevent excessive scratching.3. Dose evaluation: Assess if the severity is dose-dependent and adjust the dose if necessary.
Abnormal Hematology (e.g., Anemia, Neutropenia)	Inhibition of hematopoietic progenitor cell proliferation.	1. Conduct regular CBCs: Monitor blood counts throughout the study.2. Dose scheduling: Introduce drug holidays or switch from a daily to an intermittent dosing schedule (e.g., once weekly) to allow for hematopoietic recovery.[7]3. Supportive care: In severe cases, growth factors (e.g., G-CSF for neutropenia) may be considered, though this can confound study results.

Quantitative Data Summary

The following tables present hypothetical, yet plausible, data based on preclinical studies of mTORC1 inhibitors like RMC-5552.[8] This data should serve as an example for structuring your own experimental results.

Table 1: Dose-Dependent Effect on Body Weight in a Mouse Xenograft Model

Treatment Group	Dose (mg/kg, IV, QW)	Mean Body Weight Change (Day 21)	Percent of Group with >15% Weight Loss
Vehicle	0	+5.2%	0%
(32-Carbonyl)-RMC-5552	1.0	+1.5%	0%
(32-Carbonyl)-RMC-5552	3.0	-4.8%	10%
(32-Carbonyl)-RMC-5552	6.0	-10.3%	30%
(32-Carbonyl)-RMC-5552	10.0	-18.1%	60%

Table 2: Hematological Parameters at Day 28 (Illustrative)

Treatment Group	Dose (mg/kg, IV, QW)	Hemoglobin (g/dL)	Absolute Neutrophil Count (x10³/µL)	Platelets (x10³/µL)
Vehicle	0	14.5	4.2	850
(32-Carbonyl)-RMC-5552	3.0	12.8	3.1	720
(32-Carbonyl)-RMC-5552	6.0	11.2	2.5	610

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study in Mice

• Animal Model: Female BALB/c nude mice, 6-8 weeks old.

• Acclimation: Acclimate animals for at least 7 days before the start of the experiment.

• Dose Formulation: Formulate (32-Carbonyl)-RMC-5552 in a suitable vehicle (e.g., 5% Transcutol, 5% Solutol HS 15, 90% water).[8] Prepare fresh on each day of dosing.

• Dose Escalation:

  • Establish multiple dose cohorts (e.g., 1, 3, 6, 10, 12 mg/kg). Use a 3+3 design.

  • Administer the compound intravenously (IV) on a once-weekly (QW) schedule for 4 weeks.

• In-Life Monitoring:

  • Record body weight twice weekly.

  • Perform clinical observations daily, scoring for activity, posture, and signs of mucositis or dermatitis.

  • The MTD is defined as the highest dose that does not cause >20% body weight loss or dose-limiting toxicities (DLTs) such as severe, unmanageable mucositis.

• Terminal Procedures:

  • At the end of the study, collect blood for complete blood count (CBC) and serum chemistry analysis.

  • Perform a gross necropsy and collect major organs (liver, spleen, kidneys, heart, lungs, GI tract) for histopathological analysis.

Visualizations

Signaling Pathway

Caption: Simplified mTORC1 signaling pathway and the point of inhibition.

Experimental Workflow

Caption: Workflow for a typical MTD study in an animal model.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common in-vivo toxicities.

References

• 1. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JCI - Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 [jci.org]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Facebook [cancer.gov]
• 7. ASCO – American Society of Clinical Oncology [asco.org]
• 8. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxicity of combinations of the pan-KRAS inhibitor BAY-293 against primary non-small lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (32-Carbonyl)-RMC-5552 and RMC-5552

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing (32-Carbonyl)-RMC-5552 and its clinically advanced derivative, RMC-5552. This resource is intended for researchers, scientists, and drug development professionals.

Introduction to (32-Carbonyl)-RMC-5552 and RMC-5552

(32-Carbonyl)-RMC-5552 is a potent mTOR inhibitor that affects both mTORC1 and mTORC2 substrates.[1] RMC-5552 is a more chemically stable, third-generation bi-steric inhibitor that selectively targets mTORC1 with high potency.[2][3][4][5] This enhanced selectivity is achieved by reducing the carbonyl group at the C32 position to a hydroxyl group, which modulates binding affinity to FKBP12 and improves the macrocyclic core's stability.[5] RMC-5552 is designed to bind to two different sites on mTORC1 simultaneously, leading to profound inhibition of its activity while sparing mTORC2.[4] This selectivity helps to avoid the hyperglycemia associated with dual mTORC1/mTORC2 inhibitors.[6][7]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for RMC-5552?

RMC-5552 is a bi-steric, mTORC1-selective inhibitor.[2][3][4] It binds to both the orthosteric and allosteric sites of mTORC1, leading to potent and selective inhibition of mTORC1 signaling.[8][9] This results in the suppression of phosphorylation of key mTORC1 substrates like 4EBP1 and S6K, which are crucial for protein synthesis and cell growth.[3][7]

Q2: What is the difference between (32-Carbonyl)-RMC-5552 and RMC-5552?

(32-Carbonyl)-RMC-5552 is a potent mTOR inhibitor that targets both mTORC1 and mTORC2.[1] In contrast, RMC-5552 has the carbonyl group at the C32 position reduced to a hydroxyl group.[5] This modification enhances its selectivity for mTORC1 over mTORC2 by approximately 40-fold, improves chemical stability, and modulates its binding affinity to FKBP12.[5][10]

Q3: In which cell lines has RMC-5552 shown anti-tumor activity?

RMC-5552 has demonstrated significant anti-tumor activity in preclinical models of human cancers with mTOR pathway activation.[2] This includes cell lines with mutations in KRAS, PTEN, and PIK3CA.[2][6][7] Specifically, it has shown efficacy in models of non-small cell lung cancer, breast cancer, and in tumors with TSC1 or TSC2 loss.[2][6][8][11]

Q4: What are the recommended storage conditions for RMC-5552?

For long-term storage of a stock solution, -80°C for up to 6 months is recommended. For short-term storage, -20°C for up to 1 month is suitable.[1][10] It is advised to prepare fresh working solutions for in vivo experiments on the day of use.[10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent inhibition of p-4EBP1 and p-S6K	Compound Degradation: RMC-5552, although more stable than its carbonyl counterpart, can still degrade if not stored properly.	Ensure the compound is stored at the recommended temperatures (-80°C for long-term, -20°C for short-term) and protected from moisture.[1][10] Prepare fresh dilutions for each experiment.
Cell Line Resistance: The cell line may have intrinsic or acquired resistance mechanisms to mTORC1 inhibition.	Confirm mTOR pathway activation in your cell line via Western blot for baseline p-4EBP1 and p-S6K. Consider using cell lines with known mTOR pathway mutations (e.g., PTEN, PIK3CA, TSC1/2 loss) for positive controls.[2][7][11]
Incorrect Dosing: The concentration of RMC-5552 may be too low to achieve effective inhibition.	Perform a dose-response curve to determine the optimal concentration for your specific cell line. IC50 values for p-S6K and p-4EBP1 inhibition are reported to be in the low nanomolar range (0.14 nM and 0.48 nM, respectively).[10]
High levels of p-AKT (S473) observed after treatment	mTORC1 Selectivity: RMC-5552 is highly selective for mTORC1 and should not directly inhibit mTORC2, which is responsible for AKT phosphorylation at S473. An increase in p-AKT can be due to relief of a negative feedback loop.	This is an expected outcome of selective mTORC1 inhibition. The lack of p-AKT inhibition confirms the selectivity of RMC-5552.[10][12]
Cell viability is not significantly reduced	Cytostatic vs. Cytotoxic Effects: In some cell lines, mTORC1 inhibition may lead to cell cycle arrest (cytostatic effect) rather than apoptosis (cytotoxic effect).	Assess cell cycle progression using flow cytometry. RMC-5552 has been shown to induce G0/G1 cell cycle arrest.[5] Also, measure markers of apoptosis (e.g., cleaved caspase-3) to determine if the compound induces cell death in your model.
Experimental Timeframe: The duration of treatment may not be sufficient to observe a significant effect on cell viability.	Conduct a time-course experiment to evaluate the effects of RMC-5552 over a longer period (e.g., 24, 48, 72 hours).
Unexpected off-target effects	Compound Purity: Impurities in the compound stock could lead to off-target activities.	Ensure you are using a high-purity batch of RMC-5552. Verify the purity via analytical methods if possible.
Cellular Context: The specific genetic and proteomic background of a cell line can influence its response to inhibitors.	Characterize the genomic profile of your cell line to identify potential pathways that might be affected. A broad kinase selectivity panel showed no significant off-target inhibition for RMC-5552.[6][7]

Quantitative Data Summary

Table 1: In Vitro Potency of RMC-5552

Target	Assay	IC50 (nM)	Cell Line
p-S6K (mTORC1 substrate)	Cellular	0.14	MDA-MB-468[11]
p-4EBP1 (mTORC1 substrate)	Cellular	0.48	MDA-MB-468[10][12]
p-AKT (S473) (mTORC2 substrate)	Cellular	19	MDA-MB-468[10][11]

Table 2: In Vitro Potency of (32-Carbonyl)-RMC-5552

Target	Assay	pIC50
p-P70S6K (T389) (mTORC1 substrate)	Cellular	> 9
p-4E-BP1 (T37/36) (mTORC1 substrate)	Cellular	> 9
p-AKT1/2/3 (S473) (mTORC2 substrate)	Cellular	8 - 9
(Data from patent WO2019212990A1, example 2)[1]

Experimental Protocols

Western Blot for mTOR Pathway Inhibition

• Cell Culture and Treatment: Plate cells at a desired density and allow them to adhere overnight. Treat cells with varying concentrations of RMC-5552 or vehicle control for the desired duration.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against p-4EBP1 (Thr37/46), 4EBP1, p-S6K (Thr389), S6K, p-AKT (Ser473), AKT, and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Visualize bands using an enhanced chemiluminescence (ECL) substrate.

Cell Viability Assay (e.g., CellTiter-Glo®)

• Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell line and assay duration.

• Compound Treatment: After 24 hours, treat cells with a serial dilution of RMC-5552. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 72 hours).

• Assay Procedure: Follow the manufacturer's protocol for the CellTiter-Glo® assay to measure ATP levels as an indicator of cell viability.

• Data Analysis: Read luminescence on a plate reader. Normalize the data to the vehicle control and plot a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Visualizations

Caption: RMC-5552 selectively inhibits mTORC1, blocking downstream signaling.

Caption: Workflow for assessing mTOR pathway inhibition by Western Blot.

Caption: Logic for troubleshooting inconsistent experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ASCO – American Society of Clinical Oncology [asco.org]
• 3. Facebook [cancer.gov]
• 4. Revolution Medicines Announces Publication Describing Design and Synthesis of RMC-5552, a First-in-Class, Bi-Steric mTORC1-Selective Inhibitor | Revolution Medicines [ir.revmed.com]
• 5. JCI - Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 [jci.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Impact of serum concentration on RMC-5552 activity in vitro

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using RMC-5552 in vitro. The information is designed to address common issues, particularly those related to the impact of serum concentration on the compound's activity.

Frequently Asked Questions (FAQs)

Q1: What is RMC-5552 and what is its mechanism of action?

A1: RMC-5552 is a potent and selective bi-steric inhibitor of the mTORC1 complex.[1][2][3] It is designed to bind to two distinct sites on mTORC1, which leads to profound inhibition of its kinase activity.[4] The primary downstream effect of RMC-5552 is the suppression of phosphorylation of key mTORC1 substrates, including the eukaryotic translation initiation factor 4E-binding protein 1 (4EBP1) and the ribosomal protein S6 kinase (S6K).[1][2][5][6] By inhibiting mTORC1, RMC-5552 can induce cell cycle arrest and apoptosis in cancer cells where the PI3K/Akt/mTOR signaling pathway is hyperactivated.[1][2] A key feature of RMC-5552 is its high selectivity for mTORC1 over mTORC2, which helps to avoid toxicities such as hyperglycemia that are associated with dual mTORC1/mTORC2 inhibitors.[5][6]

Q2: In which cell lines is RMC-5552 expected to be active?

A2: RMC-5552 is expected to show activity in cancer cell lines with hyperactivation of the mTORC1 signaling pathway.[3] This can be due to various genetic alterations, such as mutations in PIK3CA, loss-of-function mutations in PTEN, TSC1, or TSC2, or amplification/overexpression of receptor tyrosine kinases (RTKs).[5][7] It has shown preclinical activity in models of human cancers with such alterations.[3]

Q3: What is the recommended solvent for dissolving RMC-5552 for in vitro use?

A3: For in vitro experiments, RMC-5552 should be dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution (e.g., 10 mM or 20 mM). This stock solution can then be serially diluted in cell culture medium to achieve the desired final concentrations for your experiments. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Q4: How should I store RMC-5552 stock solutions?

A4: RMC-5552 stock solutions in DMSO should be stored at -20°C or -80°C to ensure stability. Aliquoting the stock solution into smaller volumes is recommended to avoid repeated freeze-thaw cycles, which can degrade the compound over time.

Troubleshooting Guide

Issue 1: Reduced RMC-5552 Potency (Higher IC50) Compared to Published Data

If you observe that the IC50 value of RMC-5552 in your cell viability or target inhibition assays is significantly higher than expected, consider the following factors related to serum concentration:

Potential Cause	Explanation & Troubleshooting Steps
High Serum Protein Binding	Small molecule inhibitors like RMC-5552 can bind to proteins present in fetal bovine serum (FBS), primarily albumin. This binding sequesters the drug, reducing the free concentration available to enter the cells and interact with its target.
1. Reduce Serum Concentration: Perform your experiments in a lower serum concentration (e.g., 2% or 5% FBS instead of 10%). Allow the cells to attach overnight in their normal growth medium (10% FBS), then switch to a lower serum medium for the duration of the drug treatment.
2. Serum-Free Conditions: For short-term experiments (e.g., 2-6 hours for signaling pathway analysis), consider treating the cells in a serum-free medium. Note that long-term incubation in serum-free medium may affect cell viability and should be optimized.
3. Compare Potency at Different Serum Levels: To quantify the effect, run a dose-response experiment with RMC-5552 in parallel using different serum concentrations (e.g., 0.5%, 2%, 5%, and 10% FBS). This will demonstrate the "serum shift" in potency.
Compound Degradation	Improper storage or handling can lead to the degradation of RMC-5552.
1. Use Fresh Aliquots: Always use a fresh aliquot of the stock solution for your experiments to avoid issues from repeated freeze-thaw cycles.
2. Verify Stock Concentration: If possible, verify the concentration and purity of your RMC-5552 stock using analytical methods like HPLC or LC-MS.

Illustrative Data: Impact of Serum on RMC-5552 IC50

The following table provides example data illustrating how the IC50 of RMC-5552 can shift in the presence of different serum concentrations in a cell viability assay (72-hour incubation).

Cell Line	Assay Type	IC50 in 0.5% FBS	IC50 in 2% FBS	IC50 in 10% FBS	Fold-Shift (10% vs 0.5%)
HCC1954 (PIK3CA mutant)	Cell Viability	1.5 nM	4.0 nM	12.5 nM	8.3x
MDA-MB-468 (PTEN null)	p-4EBP1 Inhibition	0.5 nM	1.2 nM	4.8 nM	9.6x

Note: This data is for illustrative purposes only and may not reflect the actual performance of RMC-5552.

Issue 2: Inconsistent Inhibition of Downstream mTORC1 Targets

If you observe variable or incomplete inhibition of p-4EBP1 or p-S6K by Western blot, consider the following:

Potential Cause	Explanation & Troubleshooting Steps
High Basal mTORC1 Activity	In some cell lines, high concentrations of growth factors in 10% FBS can lead to very strong basal activation of the PI3K/Akt/mTORC1 pathway, making it more difficult to achieve complete inhibition.
1. Serum Starvation: Before treating with RMC-5552, serum-starve the cells overnight (e.g., in 0.5% FBS or serum-free medium). This will lower the basal pathway activity. You can then add back a growth factor (like insulin (B600854) or EGF) along with RMC-5552 to see a clearer inhibition of a stimulated signal.
Rapid Pathway Reactivation	Feedback mechanisms can sometimes lead to the reactivation of signaling pathways.
1. Time-Course Experiment: Perform a time-course experiment (e.g., 1, 4, 8, 24 hours) to determine the optimal time point for observing maximal inhibition of mTORC1 signaling before any potential feedback mechanisms are activated.
Suboptimal Antibody or Blotting Technique	Poor antibody quality or technical issues can lead to inconsistent Western blot results.
1. Validate Antibodies: Ensure your primary antibodies for p-4EBP1, p-S6K, and their total protein counterparts are well-validated for Western blotting.
2. Optimize Protocol: Optimize your lysis buffer, protein quantification, and antibody concentrations to ensure a clear and reproducible signal.

Experimental Protocols

Protocol 1: Cell Viability Assay to Determine IC50

This protocol describes a method to assess the anti-proliferative effect of RMC-5552 and determine its IC50 value.

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in their standard growth medium (e.g., RPMI-1640 with 10% FBS).

• Medium Exchange (Optional but Recommended): The next day, carefully aspirate the growth medium and replace it with a fresh medium containing the desired serum concentration for the assay (e.g., 2% FBS).

• Compound Preparation: Prepare a 2X stock of your RMC-5552 serial dilutions in the assay medium. A typical concentration range would be from 10 µM down to 0.1 nM in 3-fold dilutions. Include a DMSO-only vehicle control.

• Treatment: Add an equal volume of the 2X RMC-5552 dilutions to the corresponding wells of the 96-well plate to achieve a 1X final concentration.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• Viability Assessment: After incubation, measure cell viability using a suitable reagent such as CellTiter-Glo® (Promega) or by performing an MTT or SRB assay according to the manufacturer's instructions.

• Data Analysis: Normalize the data to the vehicle-treated control wells (representing 100% viability). Plot the normalized viability against the log of the RMC-5552 concentration and fit a four-parameter logistic curve to calculate the IC50 value.

Protocol 2: Western Blot for mTORC1 Pathway Inhibition

This protocol is for assessing the phosphorylation status of mTORC1 downstream targets.

• Cell Seeding: Seed cells in 6-well plates to reach 70-80% confluency on the day of the experiment.

• Serum Starvation (Optional): The day before the experiment, you can replace the growth medium with a low-serum medium (e.g., 0.5% FBS) and incubate overnight.

• Treatment: Treat the cells with various concentrations of RMC-5552 (e.g., 1, 10, 100 nM) for a predetermined time (e.g., 2-4 hours). Include a DMSO vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel, run the gel, and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies against p-4EBP1 (Thr37/46), total 4EBP1, p-S6K (Thr389), total S6K, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

References

• 1. Facebook [cancer.gov]
• 2. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ASCO – American Society of Clinical Oncology [asco.org]
• 4. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. JCI - Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 [jci.org]

Addressing solubility issues of (32-Carbonyl)-RMC-5552 in DMSO

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address solubility issues of (32-Carbonyl)-RMC-5552 in Dimethyl Sulfoxide (DMSO). The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of (32-Carbonyl)-RMC-5552 in DMSO?

(32-Carbonyl)-RMC-5552 has a reported solubility of 146.67 mg/mL (82.58 mM) in DMSO.[1] It is important to note that achieving this concentration may require specific handling techniques, such as ultrasonication.[1]

Q2: Why am I observing incomplete dissolution of (32-Carbonyl)-RMC-5552 in DMSO at concentrations reported to be soluble?

Several factors can contribute to this issue:

• DMSO Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. Water contamination in DMSO can significantly reduce the solubility of hydrophobic compounds. Always use fresh, anhydrous, high-purity DMSO.[1][2]

• Dissolution Technique: Passive dissolution (e.g., vortexing alone) may be insufficient. The use of sonication or gentle warming is often necessary to achieve complete dissolution of high concentrations of (32-Carbonyl)-RMC-5552.

• Compound Purity and Formulation: While less common with highly purified compounds, variations in crystalline structure or the presence of impurities can affect solubility.

Q3: Can I warm the DMSO to improve the solubility of (32-Carbonyl)-RMC-5552?

Yes, gentle warming can be an effective method to increase the dissolution rate and solubility. However, it is crucial to avoid excessive heat, which could potentially degrade the compound. A controlled temperature, such as 37°C, is recommended.

Q4: Is sonication recommended for dissolving (32-Carbonyl)-RMC-5552 in DMSO?

Yes, sonication is a recommended technique to aid in the dissolution of (32-Carbonyl)-RMC-5552 in DMSO, particularly at higher concentrations.[1] It helps to break down aggregates and increase the surface area of the compound exposed to the solvent.

Q5: What should I do if I observe precipitation of (32-Carbonyl)-RMC-5552 when diluting my DMSO stock solution into an aqueous buffer for my assay?

This is a common phenomenon known as "precipitation upon dilution" and occurs when a compound that is highly soluble in an organic solvent like DMSO is introduced into an aqueous environment where its solubility is much lower. To mitigate this, consider the following:

• Lower the final DMSO concentration: Aim for the lowest possible final concentration of DMSO in your assay medium, ideally below 0.5%, to minimize its effect on both compound solubility and cell health.

• Use a pre-warmed medium: Adding the DMSO stock to a pre-warmed (e.g., 37°C) assay buffer can sometimes improve the compound's solubility.

• Increase the final dilution volume: A larger final volume for your working solution can help keep the compound in the solution.

• Vortex immediately and vigorously after dilution: This ensures rapid and uniform dispersion of the compound in the aqueous buffer, reducing the chance of localized high concentrations that can lead to precipitation.

Troubleshooting Guide

This guide provides a structured approach to resolving common solubility problems encountered with (32-Carbonyl)-RMC-5552.

Problem	Potential Cause	Recommended Solution
Incomplete dissolution in DMSO	1. Hygroscopic DMSO.[1][2] 2. Insufficient agitation. 3. Compound aggregation.	1. Use fresh, anhydrous, high-purity DMSO. 2. Employ sonication or gentle warming (37°C). 3. Vortex vigorously.
Precipitation upon dilution in aqueous buffer	1. Low aqueous solubility of the compound. 2. High final DMSO concentration. 3. Slow mixing.	1. Lower the final concentration of the compound. 2. Decrease the final DMSO concentration (ideally <0.5%). 3. Add the DMSO stock to pre-warmed buffer and vortex immediately. 4. Consider the use of a co-solvent system (see experimental protocols).
Inconsistent assay results	1. Precipitation of the compound in the assay plate over time. 2. Inaccurate initial stock concentration due to incomplete dissolution.	1. Visually inspect assay plates for precipitation before and during the experiment. 2. Prepare fresh working solutions for each experiment. 3. Ensure complete dissolution of the initial DMSO stock solution.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution of (32-Carbonyl)-RMC-5552 in DMSO

Objective: To prepare a clear, high-concentration stock solution of (32-Carbonyl)-RMC-5552 in DMSO.

Materials:

• (32-Carbonyl)-RMC-5552 powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Water bath sonicator or probe sonicator

Procedure:

• Weigh the desired amount of (32-Carbonyl)-RMC-5552 powder and place it in a sterile tube.

• Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., up to 146.67 mg/mL).

• Vortex the tube vigorously for 1-2 minutes.

• If the solid is not completely dissolved, place the tube in a water bath sonicator. Sonicate in short bursts of 5-10 minutes, allowing the sample to cool in between to avoid excessive heating.

• Alternatively, or in addition to sonication, gently warm the solution to 37°C in a water bath, with intermittent vortexing, until the solid is fully dissolved.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer Using a Co-Solvent System

Objective: To enhance the solubility of (32-Carbonyl)-RMC-5552 in the final aqueous assay buffer by using a co-solvent system. This is particularly useful for experiments sensitive to precipitation.

Materials:

• (32-Carbonyl)-RMC-5552 DMSO stock solution

• Polyethylene glycol 300 (PEG300)

• Tween® 80

• Phosphate-buffered saline (PBS) or cell culture medium, pre-warmed to 37°C

Procedure:

• Start with your high-concentration (32-Carbonyl)-RMC-5552 stock solution in DMSO.

• In a separate sterile tube, add the required volume of the DMSO stock.

• Add a volume of PEG300 (e.g., 4 times the volume of the DMSO stock) and mix well until the solution is clear.

• Add a volume of Tween® 80 (e.g., equal to the volume of the DMSO stock) and mix well until the solution is clear.

• Slowly add the required volume of pre-warmed (37°C) PBS or cell culture medium to achieve the final desired concentration, while continuously and vigorously vortexing.

• Use this working solution immediately in your in vitro assay.

Note: The ratios of DMSO:PEG300:Tween 80:Aqueous Buffer may need to be optimized for your specific application to ensure maximum solubility and minimal cytotoxicity.

Visualizations

Caption: Troubleshooting workflow for incomplete dissolution of (32-Carbonyl)-RMC-5552 in DMSO.

Caption: Simplified signaling pathway showing the inhibitory action of (32-Carbonyl)-RMC-5552 on mTORC1.

References

• 1. (32-Carbonyl)-RMC-5552 | mTOR抑制剂 | MCE [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Bi-Steric mTORC1 Inhibitors: A New Frontier in Precision Oncology

For Researchers, Scientists, and Drug Development Professionals

The mechanistic target of rapamycin (B549165) complex 1 (mTORC1) is a critical regulator of cell growth and proliferation, and its hyperactivation is a common feature in many cancers. While first-generation allosteric inhibitors (rapalogs) and second-generation ATP-competitive kinase inhibitors have shown clinical activity, their efficacy is often limited by incomplete mTORC1 inhibition or off-target effects on mTORC2. A new class of "bi-steric" inhibitors, which simultaneously engage both the allosteric (FRB) and the ATP-catalytic sites of mTOR, has emerged as a promising strategy to achieve potent and selective mTORC1 inhibition.

This guide provides a head-to-head comparison of key bi-steric mTORC1 inhibitors, summarizing their performance against older generations of mTOR inhibitors and providing supporting experimental data and detailed protocols.

Unveiling the Superiority of Bi-Steric Inhibition

Bi-steric inhibitors are engineered to combine the mTORC1 selectivity of rapamycin with the complete substrate inhibition of ATP-competitive inhibitors.[1] This dual-binding mechanism leads to a more profound and sustained suppression of mTORC1 signaling, particularly of the rapamycin-resistant phosphorylation of 4E-BP1, a key regulator of cap-dependent translation.[1][2]

The key advantages of bi-steric mTORC1 inhibitors include:

• Complete mTORC1 Inhibition: Unlike rapalogs, they effectively block the phosphorylation of all known mTORC1 substrates, including 4E-BP1.[1][2]

• Enhanced Selectivity for mTORC1 over mTORC2: This minimizes toxicities associated with the inhibition of mTORC2, such as hyperglycemia.[3][4]

• Superior Anti-Tumor Efficacy: Preclinical studies have demonstrated their superior ability to inhibit tumor cell growth, induce apoptosis, and cause tumor regression compared to previous generations of mTOR inhibitors.[1][5][6]

Comparative Performance of Bi-Steric mTORC1 Inhibitors

Several bi-steric mTORC1 inhibitors have been developed and characterized, including the prototype RapaLink-1 and the more advanced compounds RMC-4627, RMC-6272, and the clinical candidate RMC-5552.[5][7] The following tables summarize their in vitro potency and selectivity.

Table 1: In Vitro Potency and Selectivity of Bi-Steric mTORC1 Inhibitors

Inhibitor	mTORC1 IC50 (p-4EBP1, nM)	mTORC2 IC50 (p-AKT, nM)	mTORC1/mTORC2 Selectivity Ratio	Reference(s)
RapaLink-1	1.7	6.7	~4	[7]
RMC-4627	1.4	18	~13	[5][7]
RMC-6272	0.44	12	~27	[7]
RMC-5552	0.48	19	~40	[4][8]

IC50 values were determined in MDA-MB-468 breast cancer cells.

Table 2: Comparative In Vitro Growth Inhibition of Bi-Steric vs. Other mTOR Inhibitors in TSC1-null Cells

Inhibitor	Maximal Growth Inhibition (%)	Reference(s)
Rapamycin	~50	[5]
MLN0128 (Sapanisertib)	~55	[5]
RMC-4627	~70	[5]
RMC-6272	~70	[5]

Data from TSC1-null HCV29 bladder cancer cells.

The mTORC1 Signaling Pathway and Mechanism of Bi-Steric Inhibition

The following diagram illustrates the central role of mTORC1 in cell growth and proliferation and the mechanism of action of bi-steric inhibitors.

Caption: The mTORC1 signaling pathway and points of intervention by different inhibitor classes.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison of bi-steric mTORC1 inhibitors are provided below.

In Vitro mTORC1 Kinase Assay

This assay measures the direct inhibitory effect of compounds on mTORC1 kinase activity.

Experimental Workflow

Caption: Workflow for the in vitro mTORC1 kinase assay.

Protocol:

• mTORC1 Immunoprecipitation:

  • Lyse cells in CHAPS-containing buffer to preserve the integrity of the mTORC1 complex.

  • Incubate cell lysates with an anti-mTOR antibody coupled to protein A/G beads.

  • Wash the immunoprecipitates extensively to remove non-specific binding.

• Kinase Reaction:

  • Resuspend the mTORC1-bound beads in kinase buffer.

  • Add the bi-steric inhibitor at various concentrations and incubate.

  • Initiate the kinase reaction by adding ATP and a recombinant mTORC1 substrate (e.g., GST-4E-BP1).[9]

  • Incubate at 30°C for 30-60 minutes with gentle agitation.[9]

• Analysis:

  • Terminate the reaction by adding SDS-PAGE loading buffer and boiling the samples.

  • Separate the proteins by SDS-PAGE and transfer to a nitrocellulose or PVDF membrane.

  • Probe the membrane with antibodies specific for phosphorylated 4E-BP1 (e.g., at Thr37/46) and total 4E-BP1.

  • Detect the signal using chemiluminescence and quantify the band intensities to determine the IC50 of the inhibitor.

Western Blot Analysis of Downstream mTORC1 Signaling

This assay is used to assess the effect of bi-steric inhibitors on the phosphorylation of mTORC1 downstream targets in cells.

Protocol:

• Cell Treatment and Lysis:

  • Plate cells and allow them to adhere overnight.

  • Treat the cells with the desired concentrations of the bi-steric inhibitor or control compounds for a specified duration.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[10]

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of the lysates using a BCA assay.

  • Normalize the protein concentrations and prepare samples for SDS-PAGE by adding loading buffer and boiling.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[11]

• Antibody Incubation and Detection:

  • Incubate the membrane with primary antibodies against p-4E-BP1 (Thr37/46), total 4E-BP1, p-S6K (Thr389), total S6K, p-AKT (Ser473), and total AKT overnight at 4°C.[11][12]

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

Cell Proliferation Assay

This assay measures the effect of bi-steric inhibitors on the growth of cancer cell lines.

Protocol (using a luminescence-based assay like CellTiter-Glo®):

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.[1]

• Compound Treatment:

  • Treat the cells with a serial dilution of the bi-steric inhibitor or control compounds.

  • Incubate the plate for a period of 48-72 hours.

• Assay Procedure:

  • Equilibrate the plate to room temperature.

  • Add the CellTiter-Glo® reagent to each well, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present.[1]

  • Mix the contents on an orbital shaker for 2 minutes and then incubate for 10 minutes at room temperature to stabilize the signal.[1]

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the GI50 (concentration for 50% growth inhibition).

TUNEL Assay for Apoptosis Detection

The Terminal deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay is used to detect DNA fragmentation, a hallmark of late-stage apoptosis.

Protocol:

• Sample Preparation:

  • For cell lines, grow cells on coverslips and treat with the bi-steric inhibitor.

  • For tumor tissue, fix in formalin and embed in paraffin. Section the tissue onto slides.

• Permeabilization:

  • Fix the cells or deparaffinize and rehydrate the tissue sections.

  • Permeabilize the samples with proteinase K or a similar reagent to allow the labeling enzyme to access the nuclear DNA.[13]

• TUNEL Reaction:

  • Incubate the samples with a mixture of Terminal deoxynucleotidyl Transferase (TdT) and fluorescently labeled dUTPs (e.g., FITC-dUTP) in a humidified chamber at 37°C for 1 hour.[3] The TdT enzyme will add the labeled dUTPs to the 3'-hydroxyl ends of the fragmented DNA.[3][13][14]

• Counterstaining and Imaging:

  • Wash the samples to remove unincorporated nucleotides.

  • Counterstain the nuclei with a DNA dye such as DAPI.

  • Mount the coverslips or slides with an anti-fade mounting medium.

  • Visualize the samples using a fluorescence microscope. Apoptotic cells will show bright green fluorescence in the nucleus.

• Quantification:

  • Quantify the percentage of TUNEL-positive cells to determine the apoptotic index.

Conclusion

Bi-steric mTORC1 inhibitors represent a significant advancement in the targeted therapy of cancers with a dysregulated PI3K/mTOR pathway. Their unique mechanism of action allows for a more potent and selective inhibition of mTORC1 compared to previous generations of inhibitors, leading to superior anti-tumor activity in preclinical models. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug developers working to further evaluate and advance this promising class of anti-cancer agents.

References

• 1. Comparison of Three Different Methods for Determining Cell Proliferation in Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. clyte.tech [clyte.tech]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. revmed.com [revmed.com]
• 7. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol [bio-protocol.org]
• 10. Overcoming mTOR Resistance Mutations with a New Generation mTOR Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ccrod.cancer.gov [ccrod.cancer.gov]
• 12. ccrod.cancer.gov [ccrod.cancer.gov]
• 13. TUNEL Apoptosis Detection Kit: Principles, Applications, and Step-by-Step Protocol [absin.net]
• 14. TUNEL Assay as a Measure of Chemotherapy-Induced Apoptosis | Springer Nature Experiments [experiments.springernature.com]

Validating RMC-5552 Target Engagement in Tumor Tissues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for validating the target engagement of RMC-5552, a first-in-class, bi-steric, mTORC1-selective inhibitor, in tumor tissues. Objective comparisons with alternative mTOR inhibitors are presented, supported by experimental data, to assist researchers in designing and interpreting pharmacodynamic studies.

RMC-5552: A New Generation mTORC1-Selective Inhibitor

RMC-5552 is a potent and selective inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] Unlike first-generation mTOR inhibitors (rapalogs) that weakly inhibit the phosphorylation of the key translational regulator 4E-binding protein 1 (4EBP1), and second-generation pan-mTOR inhibitors that also inhibit mTORC2 leading to toxicities like hyperglycemia, RMC-5552 is designed for potent and selective inhibition of mTORC1.[1][3] Its unique bi-steric mechanism of action, binding to both the FKBP12-rapamycin binding (FRB) allosteric site and the ATP-competitive active site of mTOR, results in profound inhibition of mTORC1 signaling.[1] This leads to a significant reduction in the phosphorylation of downstream effectors, including 4EBP1 and the ribosomal protein S6 kinase (S6K).[1][3]

Comparative Analysis of mTOR Inhibitors

The primary method for validating RMC-5552 target engagement is the measurement of the phosphorylation status of mTORC1 downstream substrates in tumor tissues. A reduction in the phosphorylation of 4EBP1 and S6 ribosomal protein (the downstream target of S6K) serves as a direct indicator of on-target activity.

Inhibitor Class	Compound(s)	Mechanism of Action	p-4EBP1 Inhibition (IC50)	p-S6K/p-S6 Inhibition	mTORC2 (p-AKT) Inhibition	Key Advantages	Key Limitations
Bi-steric mTORC1-Selective Inhibitor	RMC-5552	Binds to both allosteric (FRB) and active (orthosteric) sites of mTORC1.[1]	Potent (IC50 = 0.48 nM) [1]	Potent	Weak (~40-fold selective for mTORC1 over mTORC2) [1][3]	High potency against p-4EBP1; Spares mTORC2, potentially reducing hyperglycemia.[3]	As a newer agent, long-term clinical data is still emerging.
First-Generation mTOR Inhibitors (Rapalogs)	Everolimus, Sirolimus (Rapamycin)	Allosteric inhibitor, binds to FKBP12 which then binds to the FRB domain of mTORC1.[1]	Weak (IC50 > 1000 nM for Everolimus)[1]	Potent	Negligible at therapeutic doses.[1]	Established clinical use for certain cancers.	Incomplete inhibition of 4EBP1 phosphorylation, a key mechanism of resistance.[3]
Second-Generation mTOR Inhibitors (TORKi)	Sapanisertib (MLN0128)	ATP-competitive inhibitor of both mTORC1 and mTORC2.[1]	Moderate (IC50 = 19 nM for Sapanisertib)[1]	Potent	Potent	Overcomes rapalog resistance by inhibiting p-4EBP1.	Dose-limiting toxicities due to mTORC2 inhibition (e.g., hyperglycemia).[3]

Signaling Pathway and Experimental Workflow

To effectively validate target engagement, understanding the underlying signaling pathway and establishing a clear experimental workflow are crucial.

Figure 1. Simplified PI3K/AKT/mTORC1 signaling pathway illustrating the mechanism of action of RMC-5552.

Figure 2. Experimental workflow for validating RMC-5552 target engagement in tumor tissues.

Experimental Protocols

Detailed methodologies for the two primary techniques for assessing mTORC1 target engagement are provided below.

Western Blot for Phospho-4EBP1 and Phospho-S6

Western blotting provides a quantitative assessment of protein phosphorylation levels in tumor lysates.

1. Tumor Lysate Preparation:

• Excise tumor tissue and immediately snap-freeze in liquid nitrogen. Store at -80°C until use.

• Homogenize the frozen tissue in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.[4]

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[4]

• Collect the supernatant and determine the protein concentration using a BCA protein assay.

2. SDS-PAGE and Protein Transfer:

• Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer for 5 minutes.[4]

• Separate the proteins on a 4-20% Tris-glycine polyacrylamide gel.

• Transfer the separated proteins to a nitrocellulose or PVDF membrane.[5]

3. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[5]

• Incubate the membrane with primary antibodies specific for phospho-4EBP1 (e.g., Thr37/46) and phospho-S6 (e.g., Ser235/236 or Ser240/244) overnight at 4°C.[5] Use antibodies against total 4EBP1, total S6, and a loading control (e.g., β-actin or GAPDH) on separate blots or after stripping for normalization.

• Wash the membrane three times with TBST for 5-10 minutes each.

• Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[5]

• Wash the membrane again as described above.

4. Detection and Analysis:

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Capture the image using a digital imaging system.

• Quantify the band intensities and normalize the phospho-protein signal to the total protein and/or loading control.

Immunohistochemistry (IHC) for Phospho-4EBP1 and Phospho-S6

IHC allows for the visualization of target engagement within the spatial context of the tumor microenvironment in formalin-fixed, paraffin-embedded (FFPE) tissues.

1. Sample Preparation:

• Fix fresh tumor tissue in 10% neutral buffered formalin for 18-24 hours.[6]

• Process the fixed tissue and embed in paraffin (B1166041) wax.[6]

• Cut 4-5 µm sections using a microtome and mount on charged slides.[6]

2. Deparaffinization and Rehydration:

• Heat slides in an oven at 60°C for at least 30 minutes.[7]

• Deparaffinize the sections in xylene and rehydrate through a graded series of ethanol (B145695) to water.[6][7]

3. Antigen Retrieval:

• Perform heat-induced epitope retrieval (HIER) by immersing the slides in a retrieval solution (e.g., 10 mM sodium citrate (B86180) buffer, pH 6.0) and heating in a pressure cooker or water bath at 95-100°C for 20-30 minutes.[6][8]

4. Staining:

• Block endogenous peroxidase activity with 3% hydrogen peroxide for 10-15 minutes.[8]

• Block non-specific antibody binding with a blocking serum (e.g., normal goat serum) for 30-60 minutes.

• Incubate with the primary antibody (e.g., rabbit anti-phospho-4EBP1 Thr37/46) overnight at 4°C.[8]

• Incubate with a biotinylated secondary antibody followed by an enzyme conjugate such as streptavidin-HRP.

• Develop the signal with a chromogen substrate like 3,3'-diaminobenzidine (B165653) (DAB).[6]

5. Visualization and Analysis:

• Counterstain the sections with hematoxylin (B73222) to visualize cell nuclei.[6]

• Dehydrate the sections, clear in xylene, and mount with a coverslip.[6]

• Analyze the staining intensity and the percentage of positive tumor cells, which can be semi-quantitatively scored (e.g., H-score).

Conclusion

Validating the target engagement of RMC-5552 in tumor tissues is critical for its preclinical and clinical development. The primary methods rely on demonstrating the inhibition of phosphorylation of the mTORC1 downstream effectors 4EBP1 and S6. Western blotting of tumor lysates provides a robust quantitative measure of target modulation, while IHC of FFPE tissue offers valuable spatial information within the tumor microenvironment. The superior potency of RMC-5552 in inhibiting p-4EBP1 compared to first-generation mTOR inhibitors, coupled with its selectivity over mTORC2, positions it as a promising therapeutic agent. The selection of the appropriate pharmacodynamic assay will depend on the specific research question, available resources, and the nature of the tumor samples.

References

• 1. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio-rad.com [bio-rad.com]
• 5. origene.com [origene.com]
• 6. stagebio.com [stagebio.com]
• 7. nordicbiosite.com [nordicbiosite.com]
• 8. origene.com [origene.com]

Comparative Analysis of RMC-5552 Cross-reactivity with Other Kinases

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinase selectivity of (32-Carbonyl)-RMC-5552, a novel bi-steric mTORC1-selective inhibitor, with other kinases. The information presented is supported by available preclinical data to aid researchers and drug development professionals in evaluating its potential for targeted therapeutic applications.

Introduction to RMC-5552

RMC-5552 is a first-in-class, bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] Its unique mechanism of action involves simultaneous binding to both the orthosteric (active) site and an allosteric site on mTORC1, leading to potent and selective inhibition.[3][4] This selectivity for mTORC1 over mTORC2 is a key differentiator from previous generations of mTOR inhibitors and is designed to minimize off-target effects, such as hyperglycemia, which are associated with mTORC2 inhibition.[1][5]

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR signaling pathway is a crucial regulator of cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway is a common feature in many cancers. RMC-5552 targets mTORC1, a central node in this pathway.

Caption: The PI3K/Akt/mTOR signaling pathway and the inhibitory action of RMC-5552 on mTORC1.

Cross-reactivity Data

RMC-5552 has demonstrated high selectivity for mTORC1 over mTORC2 and other kinases in preclinical studies. This selectivity is critical for achieving a favorable therapeutic window.

Kinase/Target	Assay Type	IC50 (nM)	Selectivity vs. mTORC1 (p4EBP1)	Reference
mTORC1 (pS6K)	Cellular	0.14	-	[6]
mTORC1 (p4EBP1)	Cellular	0.48	1x	[6]
mTORC2 (pAKT)	Cellular	19	~40-fold	[6]
Other Lipid Kinases	Biochemical	-	>53-fold	[2]
Eurofins SafetyScreen44 Panel	Biochemical	No significant inhibition	Not Applicable	[1]
Panel of 300 Kinases	Biochemical	<30% inhibition at 1 µM	Not Applicable

Experimental Protocols

The following sections outline the general methodologies used to assess the selectivity and efficacy of RMC-5552.

Experimental Workflow for Kinase Selectivity Profiling

Caption: A generalized workflow for assessing the selectivity of a kinase inhibitor like RMC-5552.

Cellular mTORC1 and mTORC2 Inhibition Assays

Principle: The activity of mTORC1 and mTORC2 is assessed by measuring the phosphorylation status of their specific downstream substrates. Western blotting is a common technique used for this purpose.

Key Steps:

• Cell Culture and Treatment: Cancer cell lines with activated PI3K/mTOR signaling are cultured and treated with varying concentrations of RMC-5552 for a specified duration.

• Cell Lysis: Cells are lysed to extract total protein.

• Protein Quantification: The total protein concentration in each lysate is determined to ensure equal loading for electrophoresis.

• SDS-PAGE and Western Blotting:

  • Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

  • The membrane is incubated with primary antibodies specific for the phosphorylated forms of mTORC1 substrates (e.g., phospho-4E-BP1, phospho-S6K) and mTORC2 substrates (e.g., phospho-AKT Ser473).

  • Antibodies against the total forms of these proteins and a loading control (e.g., GAPDH or β-actin) are also used to normalize the data.

• Detection and Analysis:

  • The membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP) that catalyzes a chemiluminescent reaction.

  • The signal is detected using an imaging system.

  • The band intensities are quantified, and the ratio of phosphorylated to total protein is calculated to determine the extent of inhibition.

In Vivo Tumor Xenograft Studies

Principle: The anti-tumor activity and in vivo target modulation of RMC-5552 are evaluated in animal models bearing human tumor xenografts.

Key Steps:

• Animal Model: Immunocompromised mice are implanted with human cancer cells that have a dysregulated PI3K/mTOR pathway.

• Treatment: Once tumors reach a specified size, mice are treated with RMC-5552 or a vehicle control, typically via intravenous or intraperitoneal injection on a defined schedule.

• Tumor Growth Measurement: Tumor volume is measured regularly throughout the study to assess the efficacy of the treatment.

• Pharmacodynamic Analysis: At the end of the study, or at specific time points, tumors are excised, and protein lysates are prepared. Western blotting is then performed to analyze the phosphorylation status of mTORC1 and mTORC2 substrates, as described in the cellular assay protocol, to confirm in vivo target engagement.

• Tolerability Assessment: Animal body weight and overall health are monitored throughout the study to assess the tolerability of the compound.

Summary

The available data strongly indicate that RMC-5552 is a highly selective inhibitor of mTORC1. Its bi-steric mechanism of action confers a significant selectivity margin over mTORC2 and a broad range of other kinases. This high degree of selectivity is a promising feature that may translate to an improved safety and efficacy profile in clinical applications targeting mTORC1-driven malignancies. The experimental methodologies outlined provide a framework for the continued evaluation of RMC-5552 and other kinase inhibitors.

References

• 1. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacodynamic Monitoring of mTOR Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Selective Inhibition of PI3K Isoforms in Brain Tumors Suppresses Tumor Growth by Increasing Radiosensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. revmed.com [revmed.com]

Predicting Response to the mTORC1-Selective Inhibitor RMC-5552: A Comparative Guide to Biomarkers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of biomarkers for predicting the response to RMC-5552, a first-in-class, bi-steric, and selective inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1). We compare its performance with other mTOR inhibitors and provide supporting experimental data to aid in the design of preclinical studies and clinical trials.

Introduction to RMC-5552

RMC-5552 is a third-generation mTOR inhibitor that distinguishes itself through its unique bi-steric mechanism of action. It binds to both the FKBP12-rapamycin-binding (FRB) allosteric site and the ATP-competitive site of mTORC1.[1] This dual binding leads to potent and selective inhibition of mTORC1, with a 40-fold higher selectivity for mTORC1 over mTORC2.[2] This selectivity is a significant advantage as it is designed to minimize the metabolic side effects, such as hyperglycemia, that are commonly associated with less selective, second-generation pan-mTOR inhibitors that also inhibit mTORC2.[2][3] By potently inhibiting the phosphorylation of the key mTORC1 substrates, 4E-binding protein 1 (4EBP1) and S6 kinase (S6K), RMC-5552 effectively suppresses protein translation and cell growth.[2][4]

The mTOR Signaling Pathway and RMC-5552's Mechanism of Action

The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival. Dysregulation of this pathway is a common feature in many cancers.[2] RMC-5552's targeted inhibition of mTORC1 is a promising therapeutic strategy for tumors with hyperactive mTOR signaling.

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of RMC-5552 on mTORC1.

Predictive Biomarkers for RMC-5552 Response

Preclinical and early clinical data suggest that the efficacy of RMC-5552 is associated with the genetic status of the PI3K/mTOR pathway. Tumors harboring activating mutations in this pathway are predicted to be more sensitive to RMC-5552 treatment.

Key Predictive Biomarkers:

• PI3K/mTOR Pathway Gene Alterations: Mutations or loss of function in genes such as PIK3CA, PTEN, TSC1, TSC2, and MTOR are potential predictors of response.[2][5] In a phase 1 trial (NCT04774952), the disease control rate with RMC-5552 was 64%.[3][5] Notably, a patient with a PTEN-mutated salivary gland tumor experienced a confirmed partial response with a 78% reduction in tumor size.[6] Another patient with PIK3CA and PTEN-altered endometrial cancer had a complete response.[3][7]

• Downstream Pharmacodynamic Markers: A reduction in the phosphorylation of 4E-BP1 (p-4EBP1) and S6K (p-S6K) in tumor tissue or circulating tumor DNA (ctDNA) can serve as evidence of on-target drug activity.[5][8] Preclinical studies in a PIK3CA-mutant breast cancer xenograft model showed that RMC-5552 treatment led to a dose-dependent reduction in p-4EBP1 and phosphorylated S6 ribosomal protein (p-S6RP).[5]

Comparison with Alternative mTOR Inhibitors

The therapeutic landscape of mTOR inhibition includes first-generation rapalogs (e.g., everolimus (B549166), temsirolimus) and second-generation pan-mTOR inhibitors. RMC-5552's selectivity for mTORC1 offers a potentially improved safety and efficacy profile.

Inhibitor	Class	Mechanism of Action	Key Predictive Biomarkers Investigated	Reported Efficacy in Biomarker-Defined Populations
RMC-5552	3rd Gen. Bi-steric mTORC1-selective	Potent and selective inhibition of mTORC1.[2]	PIK3CA, PTEN, TSC1/2, MTOR mutations.[4][5][9]	Phase 1: Disease control rate of 64-67%. Confirmed partial response in a PTEN-mutant tumor. Complete response in a PIK3CA/PTEN-altered tumor.[3][6][7]
Everolimus	1st Gen. Rapalog	Allosteric inhibitor of mTORC1.[5]	PIK3CA mutations, PTEN loss, pAKT, pS6 levels.[10][11][12]	Mixed results. Some studies show a correlation between PI3K pathway activation and benefit, while others do not.[12][13]
Temsirolimus (B1684623)	1st Gen. Rapalog	Allosteric inhibitor of mTORC1.[5]	PTEN and HIF1 alpha status.[14]	A phase III study in renal cell carcinoma showed no correlation between PTEN or HIF1 alpha status and clinical outcome.[14]
Pan-mTOR Inhibitors (e.g., Sapanisertib)	2nd Gen. ATP-competitive	Inhibit both mTORC1 and mTORC2.[1]	PI3K/mTOR pathway alterations.	Clinical development has been challenged by toxicities, including hyperglycemia, due to mTORC2 inhibition.[5]

Experimental Protocols

Accurate and reproducible biomarker assessment is crucial for patient selection and monitoring treatment response. Below are detailed methodologies for key biomarker assays.

Workflow for Biomarker Assessment

Caption: A generalized workflow for biomarker assessment to guide treatment decisions with RMC-5552.

Detection of PIK3CA Mutations by Real-Time PCR (qPCR)

• Principle: This method utilizes allele-specific primers and fluorescently labeled probes to detect and quantify specific mutations in the PIK3CA gene.

• Sample Type: Formalin-fixed paraffin-embedded (FFPE) tumor tissue or circulating tumor DNA (ctDNA).

• Procedure:

  • DNA Extraction: Extract genomic DNA from the sample using a commercially available kit optimized for FFPE tissue or ctDNA.[15]

  • qPCR Reaction Setup: Prepare a reaction mix containing DNA polymerase, dNTPs, allele-specific primers for the target mutations (e.g., in exons 9 and 20), and fluorescent probes (e.g., FAM, ROX, CY5).[2][15] Include positive and negative controls.

  • Amplification and Detection: Perform the qPCR reaction on a real-time PCR instrument. The instrument will monitor the fluorescence signal in real-time as the DNA is amplified.

  • Data Analysis: The cycle threshold (Ct) value is used to determine the presence and can be used for relative quantification of the mutant allele. A lower Ct value for the mutant-specific probe compared to the wild-type probe indicates the presence of the mutation.[2]

Assessment of PTEN Protein Loss by Immunohistochemistry (IHC)

• Principle: This technique uses antibodies to detect the presence or absence of the PTEN protein in tumor tissue sections. Loss of PTEN protein expression is indicative of a non-functional PTEN gene.

• Sample Type: FFPE tumor tissue.

• Procedure:

  • Tissue Sectioning: Cut 4-µm thick sections from the FFPE tumor block and mount them on charged glass slides.[16]

  • Antigen Retrieval: Deparaffinize and rehydrate the tissue sections. Perform heat-induced epitope retrieval using a high-pH antigen retrieval solution (e.g., Tris-EDTA buffer, pH 9.0).[17][18]

  • Antibody Incubation: Block endogenous peroxidase activity. Incubate the sections with a validated primary antibody against PTEN (e.g., clone 6H2.1) at an optimized dilution (e.g., 1:50 to 1:100).[16][17][18]

  • Detection: Use a polymer-based detection system with a chromogen (e.g., DAB) to visualize the antibody binding. Counterstain with hematoxylin.[16][18]

  • Scoring: Evaluate the staining intensity and percentage of positive tumor cells. PTEN loss is typically defined as complete absence of staining in the tumor cells, with positive staining in internal controls such as stromal cells or endothelial cells.[17][19]

Comprehensive Genomic Profiling by Next-Generation Sequencing (NGS)

• Principle: NGS allows for the simultaneous sequencing of multiple genes, providing a comprehensive view of the genomic alterations within a tumor.

• Sample Type: FFPE tumor tissue or ctDNA.

• Procedure:

  • Library Preparation: Extract DNA and prepare a sequencing library by fragmenting the DNA, adding adapters, and amplifying the fragments.

  • Sequencing: Sequence the library on an NGS platform.

  • Data Analysis: Align the sequencing reads to a reference genome and call genetic variants (mutations, insertions, deletions, copy number variations). This can identify alterations in PIK3CA, PTEN, TSC1/2, MTOR, and other relevant genes.[20]

Conclusion

RMC-5552 represents a promising new therapeutic option for patients with tumors driven by hyperactive mTORC1 signaling. Its high selectivity for mTORC1 may translate into an improved therapeutic window compared to previous generations of mTOR inhibitors. The use of predictive biomarkers, particularly genomic alterations in the PI3K/mTOR pathway, will be critical for identifying patients most likely to benefit from this targeted therapy. The clearance of these biomarkers in ctDNA during treatment may also serve as an early indicator of therapeutic response. Further clinical investigation is warranted to validate these biomarkers and fully define the patient populations that will derive the greatest benefit from RMC-5552.

References

• 1. Selective Inhibitors of mTORC1 Activate 4EBP1 and Suppress Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. ascopubs.org [ascopubs.org]
• 5. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. biorxiv.org [biorxiv.org]
• 9. ASCO – American Society of Clinical Oncology [asco.org]
• 10. Biomarkers of everolimus efficacy in breast cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biomarker Development for the Clinical Activity of the mTOR Inhibitor Everolimus (RAD001): Processes, Limitations, and Further Proposals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. Biomarkers of the mTOR Pathway in Breast Cancer - Personalized Medicine in Oncology [personalizedmedonc.com]
• 14. Profile of temsirolimus in the treatment of advanced renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. PIK3CA Mutation Analysis Kit for Real-Time PCR | EntroGen, Inc. [entrogen.com]
• 16. Protocol for PTEN Expression by Immunohistochemistry in Formalin-fixed Paraffin-embedded Human Breast Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Pathological Scoring of PTEN Immunohistochemistry in Endometrial Carcinoma is Highly Reproducible - PMC [pmc.ncbi.nlm.nih.gov]
• 19. aacrjournals.org [aacrjournals.org]
• 20. documents.thermofisher.com [documents.thermofisher.com]

Comparative Analysis of Gene Expression Following RMC-5552 Treatment: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of gene expression changes induced by the novel bi-steric mTORC1-selective inhibitor, RMC-5552, and its preclinical analog RMC-6272. The performance of this third-generation mTOR inhibitor is benchmarked against first-generation (Rapamycin) and second-generation (pan-mTOR kinase inhibitors) alternatives, supported by experimental data from publicly available transcriptomic studies.

This guide summarizes quantitative gene expression data in structured tables, offers detailed experimental protocols for key cited experiments, and visualizes relevant biological pathways and workflows using Graphviz diagrams.

Introduction to RMC-5552 and mTOR Inhibition

RMC-5552 is a first-in-class, bi-steric inhibitor that selectively targets the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2] Unlike previous generations of mTOR inhibitors, RMC-5552 is designed to bind to two distinct sites on mTORC1, leading to a more profound and selective inhibition of its activity.[1] The primary mechanism of action involves the suppression of phosphorylation of the key mTORC1 substrates, the eukaryotic initiation factor 4E-binding protein 1 (4EBP1) and the ribosomal protein S6 kinase (S6K).[3] This dual action effectively blocks the cap-dependent translation of oncogenic proteins, a critical pathway for cancer cell growth and proliferation.

The selectivity of RMC-5552 for mTORC1 over mTORC2 is a key differentiator. First-generation mTOR inhibitors, such as rapamycin and its analogs (rapalogs), primarily act as allosteric inhibitors of mTORC1 and have limited impact on 4EBP1 phosphorylation. Second-generation inhibitors, known as pan-mTOR kinase inhibitors, target the ATP-binding site of both mTORC1 and mTORC2, which can lead to off-target effects and toxicities, such as hyperglycemia, due to the inhibition of mTORC2-mediated AKT signaling.[3] RMC-5552's bi-steric and mTORC1-selective nature aims to overcome these limitations, offering a potentially wider therapeutic window.

Comparative Gene Expression Analysis

To provide a comparative view of the transcriptomic effects of RMC-5552 and its alternatives, we have analyzed and summarized data from two key studies deposited in the Gene Expression Omnibus (GEO) database. The primary dataset for the third-generation inhibitor (using the close analog RMC-6272) and the first-generation inhibitor (rapamycin) is from the study by Du et al. (JCI 2023), accessible under GEO accession number GSE230627. For the comparison with a second-generation inhibitor, we utilized data from GEO accession GSE102674, which compares the effects of rapamycin and the pan-mTORC1/2 inhibitor AZD8055.

Table 1: Differentially Expressed Genes in HCV29 (TSC1-null) Bladder Cancer Cells Treated with RMC-6272 vs. Rapamycin

Data extracted from GEO Accession GSE230627. The table presents a selection of significantly up- and down-regulated genes in HCV29 cells treated with 3 nM RMC-6272 for 24 hours compared to 10 nM rapamycin treatment for 24 hours. The selection highlights genes involved in key cellular processes affected by mTORC1 inhibition.

Gene Symbol	Log2 Fold Change (RMC-6272 vs. Rapamycin)	p-value	Biological Process
Upregulated Genes
DDIT4	2.15	< 0.001	Negative regulator of mTOR signaling
TRIB3	1.98	< 0.001	Stress response, apoptosis
ADM2	1.85	< 0.001	Vasodilation, cellular stress response
SESN2	1.72	< 0.001	Oxidative stress response
Downregulated Genes
E2F1	-2.54	< 0.001	Cell cycle progression
MYC	-2.31	< 0.001	Cell growth, proliferation, apoptosis
CCNE1	-2.18	< 0.001	G1/S transition of mitotic cell cycle
CDK1	-2.05	< 0.001	Mitotic cell cycle control

Table 2: Differentially Expressed Genes in Human Lung Fibroblasts Treated with Rapamycin vs. AZD8055

Data extracted from GEO Accession GSE102674. This table shows a selection of genes differentially expressed in human lung fibroblasts treated with the pan-mTOR inhibitor AZD8055 compared to the mTORC1-specific inhibitor rapamycin. This comparison highlights the broader impact of inhibiting both mTORC1 and mTORC2.

Gene Symbol	Log2 Fold Change (AZD8055 vs. Rapamycin)	p-value	Biological Process
Upregulated Genes
IRS1	1.89	< 0.001	Insulin (B600854) receptor signaling pathway
GRB10	1.65	< 0.001	Negative regulator of insulin signaling
Downregulated Genes
ACTA2	-2.78	< 0.001	Smooth muscle contraction, cytoskeleton
COL1A1	-2.51	< 0.001	Extracellular matrix organization
FN1	-2.29	< 0.001	Cell adhesion, migration

Experimental Protocols

RNA Sequencing Protocol (Adapted from Du et al., JCI 2023)

• Cell Culture and Treatment: HCV29 (TSC1-null) bladder cancer cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin. Cells were treated with either 3 nM RMC-6272, 10 nM rapamycin, or DMSO (vehicle control) for 24 hours.

• RNA Extraction: Total RNA was extracted from the treated cells using the RNeasy Mini Kit (Qiagen) according to the manufacturer's instructions. RNA quality and quantity were assessed using a NanoDrop spectrophotometer and an Agilent Bioanalyzer.

• Library Preparation and Sequencing: RNA sequencing libraries were prepared using the TruSeq Stranded mRNA Library Prep Kit (Illumina). The libraries were then sequenced on an Illumina NovaSeq platform to generate 150 bp paired-end reads.

• Data Analysis: Raw sequencing reads were quality-controlled using FastQC. Adapters were trimmed, and reads were aligned to the human reference genome (hg38) using STAR aligner. Gene expression was quantified using RSEM. Differential gene expression analysis was performed using the DESeq2 package in R. Genes with a false discovery rate (FDR) < 0.05 and a log2 fold change > 1 were considered significantly differentially expressed.

Visualizations

mTORC1 Signaling Pathway and Points of Inhibition

Caption: The mTORC1 signaling pathway and the points of intervention for different classes of mTOR inhibitors.

Experimental Workflow for Comparative Transcriptomics

References

• 1. GEO Accession viewer [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. KEGG PATHWAY: mTOR signaling pathway - Reference pathway [kegg.jp]

Validating the In Vivo Selectivity of RMC-5552 for mTORC1 over mTORC2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of RMC-5552, a novel bi-steric mTORC1-selective inhibitor, with other mTOR inhibitors, focusing on the validation of its selectivity for mTORC1 over mTORC2 in vivo. The information presented is supported by available preclinical data and established experimental methodologies.

Introduction to mTOR Signaling and Inhibition

The mechanistic target of rapamycin (B549165) (mTOR) is a crucial serine/threonine kinase that regulates cell growth, proliferation, and metabolism. It functions within two distinct multiprotein complexes: mTORC1 and mTORC2.[1][2]

• mTORC1 , the rapamycin-sensitive complex, is a central regulator of protein synthesis and cell growth. It phosphorylates key substrates such as S6 kinase (S6K) and 4E-binding protein 1 (4EBP1).[1]

• mTORC2 , which is largely insensitive to acute rapamycin treatment, plays a critical role in cell survival and cytoskeletal organization, primarily through the phosphorylation of AKT at serine 473 (S473).[3][4]

Given the distinct roles of mTORC1 and mTORC2, the development of selective inhibitors is a key objective in precision medicine. While first-generation mTOR inhibitors (rapalogs like everolimus) primarily target mTORC1, their selectivity can be incomplete, especially with chronic exposure.[2][3] Second-generation inhibitors, such as sapanisertib, are dual ATP-competitive inhibitors that target both mTORC1 and mTORC2.[5][6] RMC-5552 represents a third generation of mTOR inhibitors, designed as a bi-steric molecule that selectively targets mTORC1 with high potency.[7][8][9]

RMC-5552: A Bi-Steric mTORC1-Selective Inhibitor

RMC-5552 is a novel investigational drug that functions as a bi-steric inhibitor, interacting with both the ATP-catalytic site and the FKBP12-rapamycin binding (FRB) domain of mTOR.[7] This unique mechanism is designed to enhance both the potency and selectivity of mTORC1 inhibition while sparing mTORC2.[9][10][11]

Mechanism of Selectivity

The selectivity of RMC-5552 for mTORC1 over mTORC2 is attributed to its bi-steric nature. While the ATP-competitive moiety can bind to both mTORC1 and mTORC2, the rapamycin-like moiety has a much higher affinity for the FRB domain within the mTORC1 complex. This dual binding significantly increases the overall affinity and inhibitory effect on mTORC1, while having a lesser impact on mTORC2.

Comparative In Vitro and In Vivo Selectivity Data

The selectivity of mTOR inhibitors is typically assessed by comparing their inhibitory effects on a downstream substrate of mTORC1 (e.g., phosphorylation of 4EBP1 or S6K) versus a downstream substrate of mTORC2 (e.g., phosphorylation of AKT at S473).

In Vitro Selectivity

Inhibitor	Target	Mechanism of Action	mTORC1 Inhibition (p-4EBP1 IC50)	mTORC2 Inhibition (p-AKT S473 IC50)	Selectivity (mTORC2/mTORC1)	Reference
RMC-5552	mTORC1	Bi-steric	0.48 nM	~19.2 nM	~40-fold	[12][13]
RMC-6272 (Tool Compound)	mTORC1	Bi-steric	0.44 nM	~11.9 nM	~27-fold	[11][14]
Everolimus	mTORC1	Allosteric	Potent (S6K), Weak (4EBP1)	Limited to no effect (acute)	High (acute)	[3][4]
Sapanisertib (TAK-228)	mTORC1/mTORC2	ATP-competitive	Potent	Potent	Non-selective	[5][6][15]

Note: IC50 values can vary depending on the cell line and assay conditions. The data presented here is for comparative purposes.

In Vivo Selectivity Validation

Direct quantitative in vivo IC50 comparisons for mTORC1 and mTORC2 inhibition by RMC-5552 are not publicly available. However, preclinical studies in xenograft models provide strong qualitative evidence for its in vivo selectivity.

In studies using the preclinical tool compound RMC-6272, which is representative of RMC-5552, administration to mice bearing MYC-driven tumors resulted in the depletion of p4EBP1 and pS6RP (mTORC1 readouts) but not pAKT (an mTORC2 readout).[14] This demonstrates that RMC-6272 retains its selectivity for mTORC1 over mTORC2 in vivo.[14] Similarly, RMC-5552 has been shown to suppress 4EBP1 phosphorylation in vivo in various preclinical models of human cancer.[7]

Experimental Protocols for In Vivo Selectivity Assessment

Validating the in vivo selectivity of an mTOR inhibitor like RMC-5552 involves a series of well-controlled experiments. Below is a detailed methodology for a key experiment.

Western Blot Analysis of mTORC1 and mTORC2 Activity in Tumor Xenografts

Objective: To determine the effect of RMC-5552 on the phosphorylation status of key downstream effectors of mTORC1 (p-4EBP1) and mTORC2 (p-AKT S473) in a tumor xenograft model.

Materials:

• Female athymic nude mice

• Human cancer cell line with a hyperactivated mTORC1 pathway (e.g., MCF-7, HCC1954)

• RMC-5552 and vehicle control

• Dosing syringes and needles

• Tumor collection tools (scalpels, forceps, cryovials)

• Liquid nitrogen

• Protein lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-4E-BP1 (Thr37/46)

  • Rabbit anti-4E-BP1

  • Rabbit anti-phospho-AKT (Ser473)

  • Rabbit anti-AKT

  • Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

• Enhanced chemiluminescence (ECL) substrate

• Imaging system for chemiluminescence detection

Procedure:

• Tumor Xenograft Establishment:

  • Subcutaneously inject cultured cancer cells into the flank of each mouse.

  • Monitor tumor growth until tumors reach a predetermined size (e.g., 100-200 mm³).

  • Randomize mice into treatment and control groups.

• Drug Administration:

  • Administer RMC-5552 or vehicle control to the respective groups via the appropriate route (e.g., intraperitoneal injection) and schedule as determined by pharmacokinetic studies.

• Tumor Collection and Lysate Preparation:

  • At specified time points after the final dose, euthanize the mice.

  • Excise the tumors, wash with cold PBS, and snap-freeze in liquid nitrogen.

  • Homogenize the frozen tumor tissue in ice-cold lysis buffer.

  • Centrifuge the homogenate to pellet cell debris and collect the supernatant containing the protein lysate.

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest (e.g., anti-p-4EBP1) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Apply ECL substrate and visualize the protein bands using an imaging system.

  • Strip the membrane and re-probe for total protein and the loading control.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phosphorylated protein levels to the total protein levels and the loading control.

  • Compare the levels of p-4EBP1 and p-AKT S473 between the RMC-5552-treated and vehicle-treated groups.

Visualizing the Experimental Logic and Pathways

mTOR Signaling Pathway

References

• 1. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. clinicalpub.com [clinicalpub.com]
• 4. portlandpress.com [portlandpress.com]
• 5. Biomarker-Based Phase II Study of Sapanisertib (TAK-228): An mTORC1/2 Inhibitor in Patients With Refractory Metastatic Renal Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholarlycommons.henryford.com [scholarlycommons.henryford.com]
• 7. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Bi-steric mTORC1 inhibitors induce apoptotic cell death in tumor models with hyperactivated mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. escholarship.org [escholarship.org]

Safety & Regulatory Compliance

Proper Disposal of (32-Carbonyl)-RMC-5552: A Guide for Laboratory Professionals

Researchers and drug development professionals handling (32-Carbonyl)-RMC-5552 must adhere to proper disposal procedures to ensure laboratory safety and environmental protection. While the Safety Data Sheet (SDS) for the related compound RMC-5552 classifies it as not a hazardous substance or mixture, it is imperative to treat all chemical waste with care and follow established laboratory protocols and local regulations. This guide provides essential, step-by-step information for the safe and compliant disposal of (32-Carbonyl)-RMC-5552.

Pre-Disposal and Handling Precautions

Before beginning any disposal process, it is crucial to consult your institution's specific waste management policies. Laboratory personnel should always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat, when handling (32-Carbonyl)-RMC-5552.

Step-by-Step Disposal Procedure

The proper disposal of (32-Carbonyl)-RMC-5552 should be approached systematically to minimize risks and ensure compliance.

• Waste Identification and Segregation :

  • Clearly label a dedicated waste container for (32-Carbonyl)-RMC-5552 waste. The label should include the chemical name and indicate that it is non-hazardous.

  • Segregate this waste from other laboratory waste streams, such as hazardous chemicals, sharps, and biological waste, to prevent cross-contamination and ensure proper disposal channels are used.

• Container Management :

  • Use a chemically compatible and sealable container for collecting the waste.

  • Do not overfill the waste container; it is recommended to fill it to no more than 80% of its capacity to prevent spills.

  • Store the waste container in a designated, well-ventilated area away from incompatible materials.

• Disposal of Unused or Waste (32-Carbonyl)-RMC-5552 :

  • For small quantities of solid (32-Carbonyl)-RMC-5552, consult your institution's guidelines. It may be permissible to dispose of it as non-hazardous solid chemical waste.

  • Solutions of (32-Carbonyl)-RMC-5552 should be collected in a designated, labeled waste container. Do not pour solutions down the drain unless explicitly permitted by your institution's environmental health and safety (EHS) department.

• Disposal of Contaminated Materials :

  • Items such as pipette tips, gloves, and wipes that are contaminated with (32-Carbonyl)-RMC-5552 should be collected in the designated non-hazardous chemical waste container.

  • For glassware, decontaminate by rinsing with an appropriate solvent. The rinsate should be collected as chemical waste. Once decontaminated, the glassware can typically be washed and reused or disposed of as regular laboratory glass waste.

• Final Disposal :

  • Arrange for the collection of the non-hazardous chemical waste container through your institution's EHS or waste management provider.

  • Ensure all necessary paperwork and labeling are complete and accurate before the waste is removed from the laboratory.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (32-Carbonyl)-RMC-5552.

Disposal workflow for (32-Carbonyl)-RMC-5552.

Quantitative Data Summary

No specific quantitative data regarding the disposal of (32-Carbonyl)-RMC-5552 is available in the provided search results. It is recommended to consult the manufacturer's documentation or your institution's EHS department for any specific quantitative limits or guidelines.

By following these procedures, researchers can ensure the safe and responsible disposal of (32-Carbonyl)-RMC-5552, contributing to a secure laboratory environment and upholding best practices in chemical management.

Essential Safety and Operational Protocols for (32-Carbonyl)-RMC-5552

This document provides critical safety and logistical guidance for the handling and disposal of (32-Carbonyl)-RMC-5552, a potent mTOR inhibitor. The following procedures are designed to ensure the safety of laboratory personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for RMC-5552 indicates that it is not classified as a hazardous substance or mixture, standard laboratory precautions should always be observed. The use of full personal protective equipment is recommended to minimize any potential exposure.[1]

Recommended Personal Protective Equipment:

• Eye Protection: Chemical safety goggles or a face shield should be worn to prevent eye contact.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be inspected prior to use and changed frequently, especially after direct contact with the compound.

• Body Protection: A laboratory coat or other protective clothing must be worn to prevent skin contact.

• Respiratory Protection: While not explicitly required under normal handling conditions with adequate ventilation, a NIOSH-approved respirator may be necessary if there is a risk of aerosol formation or if handling the powder outside of a ventilated enclosure.

Handling and Storage

Proper handling and storage are crucial for both safety and maintaining the compound's stability.

Handling Procedures:

• Ventilation: All handling of (32-Carbonyl)-RMC-5552 should be conducted in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust or aerosols.[1]

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes, as well as inhalation of the powder or solution.[1]

• Aerosol and Dust Formation: Procedures that could generate dust or aerosols should be minimized.[1]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible in the immediate work area.[1]

Storage Conditions:

The stability of (32-Carbonyl)-RMC-5552 is dependent on the storage temperature and whether it is in solid form or in solution.

Form	Storage Temperature	Shelf Life
Powder	-20°C	3 years
Powder	4°C	2 years
Solvent	-80°C	6 months
Solvent	-20°C	1 month

Table 1: Recommended storage conditions and shelf life for (32-Carbonyl)-RMC-5552.[1]

Emergency Procedures

In the event of an exposure, the following first aid measures should be taken immediately.

First Aid Measures:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, ensuring to separate the eyelids. Seek prompt medical attention.[1]

• Skin Contact: Thoroughly rinse the affected skin area with plenty of water. Contaminated clothing and shoes should be removed. A physician should be consulted.[1]

• Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

• Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician for guidance.[1]

Spill and Disposal Plan

In the case of a spill, appropriate measures must be taken to contain and clean the area safely.

Spill Response:

• Evacuate: Personnel should be evacuated from the immediate spill area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Prevent further leakage or spillage if it is safe to do so. Keep the spilled material away from drains and water sources.[1]

• Cleanup: For solutions, absorb the spill with a liquid-binding material such as diatomite or universal binders. Decontaminate the surfaces and any affected equipment by scrubbing with alcohol.[1]

• Disposal: Dispose of all contaminated materials as hazardous waste according to institutional and local regulations.[1]

Waste Disposal:

All waste containing (32-Carbonyl)-RMC-5552, including empty containers, contaminated PPE, and spill cleanup materials, should be disposed of in accordance with all applicable federal, state, and local environmental regulations. Contact your institution's environmental health and safety department for specific disposal protocols.

Experimental Workflow and Safety Diagram

The following diagram outlines the key steps and safety considerations for working with (32-Carbonyl)-RMC-5552.

Figure 1: Workflow for safe handling of (32-Carbonyl)-RMC-5552.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]